1,3-Dimethylcyclopropene

• CAS: 82190-83-8

Core Science & Biosynthesis

Structural Analysis of 1,3-Dimethylcyclopropene: A Methodological Overview

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Cyclopropene (B1174273) and its derivatives are a class of highly strained organic molecules that have fascinated chemists for decades. The unique bonding and geometry within the three-membered ring system lead to interesting reactivity and physical properties. The addition of methyl groups to the cyclopropene core, as in 1,3-dimethylcyclopropene, is expected to influence the bond lengths, bond angles, and overall conformation of the molecule. A detailed structural analysis is crucial for understanding these effects and for accurately modeling the molecule's behavior in various chemical environments, which is of particular importance in fields such as reaction mechanism studies and drug design.

This guide will detail the primary experimental techniques—gas-phase electron diffraction (GED) and microwave spectroscopy (MW)—along with powerful computational chemistry methods, that are the gold standard for determining the precise geometric structure of molecules in the gas phase, free from intermolecular interactions.

Predicted Molecular Structure and Inferred Data

In the absence of direct experimental or computational studies on 1,3-dimethylcyclopropene, we can predict its structural parameters by analyzing data from the parent molecule, cyclopropene, and related methylated analogs. The introduction of methyl groups is anticipated to cause slight elongations of the adjacent carbon-carbon bonds and subtle changes in the ring's bond angles due to steric and electronic effects.

Table 1: Comparison of Structural Parameters of Cyclopropene and Related Derivatives (Experimental and Computational Data)

Parameter	Cyclopropene (Experimental)	1-Methylcyclopropene (Computational)	1,2-Dimethylcyclopropene (Computational)	1,3-Dimethylcyclopropene (Predicted)
Bond Lengths (Å)
C1=C2	1.296	1.301	1.305	~1.30
C1-C3	1.509	1.512	1.515	~1.51
C2-C3	1.509	1.510	1.515	~1.51
C-H (olefinic)	1.087	1.088	-	-
C-H (aliphatic)	1.087	1.090	1.091	~1.09
C-C (methyl)	-	1.495	1.498	~1.50
Bond Angles (º)
∠C1C3C2	50.8	50.7	50.6	~51
∠H-C1=C2	149.9	-	-	-
∠H-C3-H	114.6	114.5	114.2	~114

Note: The data for cyclopropene is from experimental studies, while the data for methylated derivatives is based on computational models. The values for 1,3-dimethylcyclopropene are predictions based on these related compounds.

One piece of empirical data that has been reported is a vibrational frequency for the C=C stretching mode in 1,3-dimethylcyclopropene, which is observed at 1774 cm⁻¹. This is significantly higher than that of 3,3-dimethylcyclopropene (1632 cm⁻¹), indicating the electronic effect of methyl substitution directly on the double bond.

Experimental Protocols for Structural Determination

The definitive determination of the gas-phase structure of 1,3-dimethylcyclopropene would rely on a combination of gas-phase electron diffraction and microwave spectroscopy.

Gas-Phase Electron Diffraction (GED)

Gas electron diffraction is a powerful technique for determining the geometry of molecules in the gas phase.[1] It provides information about the internuclear distances within a molecule.

Methodology:

• Sample Introduction: A gaseous sample of 1,3-dimethylcyclopropene would be introduced into a high-vacuum chamber, effusing through a fine nozzle.

• Electron Bombardment: A high-energy beam of electrons is directed at the gas stream.

• Scattering and Detection: The electrons are scattered by the molecules, and the resulting diffraction pattern of concentric rings is recorded on a detector.

• Data Analysis: The radial distribution of scattered electron intensity is analyzed to extract the internuclear distances. This experimental curve is then compared to theoretical curves calculated for various molecular geometries until a best fit is achieved.

A simplified workflow for Gas-Phase Electron Diffraction (GED).

Microwave Spectroscopy

Microwave spectroscopy provides highly precise measurements of the rotational constants of a molecule.[2] These constants are inversely proportional to the moments of inertia, which are determined by the molecule's mass distribution and geometry.

Methodology:

• Sample Introduction: A gaseous sample of 1,3-dimethylcyclopropene would be introduced into a waveguide or resonant cavity at low pressure.

• Microwave Irradiation: The sample is irradiated with microwave radiation of varying frequencies.

• Absorption and Detection: When the microwave frequency matches a rotational transition of the molecule, energy is absorbed. This absorption is detected and recorded as a spectrum.

• Spectral Analysis: The frequencies of the absorption lines are used to determine the rotational constants (A, B, and C). By analyzing the spectra of different isotopologues (e.g., ¹³C substituted), the atomic coordinates can be determined with high precision.

A general workflow for Microwave Spectroscopy.

Computational Chemistry Protocols

In the absence of experimental data, and as a powerful complement to it, computational chemistry provides a means to predict the structure and properties of molecules. Ab initio and Density Functional Theory (DFT) methods are commonly employed.

Methodology:

• Initial Geometry: An approximate initial 3D structure of 1,3-dimethylcyclopropene is generated.

• Method and Basis Set Selection: A suitable level of theory (e.g., B3LYP for DFT or MP2 for ab initio) and a basis set (e.g., 6-311+G(d,p) or cc-pVTZ) are chosen. The choice depends on the desired accuracy and computational cost.

• Geometry Optimization: The energy of the molecule is minimized with respect to the positions of its atoms. This process yields the lowest energy (most stable) conformation and its geometric parameters.

• Frequency Calculation: A vibrational frequency calculation is performed on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies) and to predict the vibrational spectrum.

A typical workflow for computational structural analysis.

Conclusion

While a definitive, experimentally-determined structure for 1,3-dimethylcyclopropene is not currently published, this guide provides a comprehensive framework for its structural analysis. By leveraging the established and powerful techniques of gas-phase electron diffraction, microwave spectroscopy, and computational chemistry, a precise and detailed understanding of its molecular geometry can be achieved. The inferred data from related molecules provides a strong starting point for such investigations. Future studies employing these methodologies will be invaluable for enriching our understanding of strained-ring systems and the subtle electronic and steric effects of alkyl substitution.

References

• 1. 1,2-Dimethyl cyclopropene [webbook.nist.gov]
• 2. Cyclopropane, 1,1-dimethyl- [webbook.nist.gov]

A Theoretical Investigation into the Stability of 1,3-Dimethylcyclopropene: A Whitepaper for Researchers and Drug Development Professionals

Introduction

Cyclopropene (B1174273) and its derivatives are a class of highly strained molecules that have garnered significant interest in organic chemistry and materials science due to their unique reactivity. This reactivity is largely governed by the inherent ring strain of the three-membered ring. In the context of drug development, understanding the stability of substituted cyclopropenes is crucial for designing novel therapeutic agents and for predicting their metabolic fate. This whitepaper provides an in-depth technical guide to the theoretical calculations of the stability of 1,3-dimethylcyclopropene, a representative substituted cyclopropene. While direct experimental thermochemical data for 1,3-dimethylcyclopropene is scarce, this document leverages computational chemistry studies on closely related analogs to provide a comprehensive overview of its expected stability and the methodologies used for such theoretical assessments.

Core Concepts in Cyclopropene Stability

The stability of cyclopropene derivatives is primarily influenced by two key factors:

• Ring Strain: The three-membered ring of cyclopropene forces the bond angles to deviate significantly from the ideal sp² (120°) and sp³ (109.5°) bond angles, leading to substantial angle strain. The presence of a double bond further increases this strain compared to cyclopropane.

• Substitution Effects: The introduction of substituents, such as methyl groups, can modulate the stability of the cyclopropene ring. These effects can be electronic (e.g., hyperconjugation) or steric in nature. Kinetic studies on the thermal isomerization of methyl-substituted cyclopropenes have indicated that increased substitution leads to a marked increase in thermal stability[1].

Quantitative Stability Analysis: A Comparative Approach

Table 1: Calculated Thermodynamic Properties for the Tautomerization of 1-Methylcyclopropene (B38975) to Methylenecyclopropane (B1220202) [2]

Thermodynamic Quantity	B3LYP/aug-cc-PVDZ (kcal/mol)	CCSD/aug-cc-PVDZ (kcal/mol)
Relative Enthalpy (ΔH)	12.4	-
Relative Gibbs Free Energy (ΔG)	11.7	-

Data indicates that methylenecyclopropane is the more stable isomer.

These results highlight that even a single methyl group significantly influences the thermodynamic profile of the cyclopropene ring system. For 1,3-dimethylcyclopropene, it is anticipated that the two methyl groups would further contribute to the overall stability of the molecule through hyperconjugation, a stabilizing interaction between the C-H σ-bonds of the methyl groups and the π-system of the double bond.

Experimental Protocols: Theoretical Calculation Methodologies

The determination of the thermodynamic stability of molecules like 1,3-dimethylcyclopropene relies on sophisticated computational chemistry methods. The following outlines a typical protocol for such calculations, based on methodologies reported in the literature for similar compounds[2][3].

1. Geometry Optimization:

• Objective: To find the lowest energy structure (the equilibrium geometry) of the molecule.

• Methodology: The initial structure of 1,3-dimethylcyclopropene is built using molecular modeling software. This structure is then optimized using quantum mechanical methods. A commonly employed and robust method is Density Functional Theory (DFT) with a functional such as B3LYP, paired with a suitable basis set, for instance, 6-311+G(d,p)[4]. The optimization process is complete when the forces on all atoms are negligible and the structure corresponds to a minimum on the potential energy surface.

2. Frequency Calculations:

• Objective: To confirm that the optimized structure is a true minimum and to calculate thermochemical data.

• Methodology: Vibrational frequency calculations are performed at the same level of theory as the geometry optimization. A true minimum will have no imaginary frequencies. The results of the frequency calculation are used to compute zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy. These values are essential for obtaining accurate heats of formation and Gibbs free energies.

3. Single-Point Energy Calculations:

• Objective: To obtain a more accurate electronic energy for the optimized geometry.

• Methodology: To improve the accuracy of the energy calculation, a single-point energy calculation is often performed using a higher level of theory or a larger basis set. For instance, the coupled-cluster method with single, double, and perturbative triple excitations (CCSD(T)) with a large basis set like aug-cc-pVTZ can provide highly accurate energies[2].

4. Calculation of Heat of Formation and Strain Energy:

• Objective: To quantify the stability of the molecule.

• Methodology: The heat of formation can be calculated using several approaches, including atomization energies or through the use of isodesmic reactions. Isodesmic reactions are hypothetical reactions where the number and types of bonds are conserved on both sides of the reaction. This approach benefits from the cancellation of systematic errors in the calculations. The strain energy can then be determined by comparing the heat of formation of the cyclic molecule to that of a strain-free acyclic reference compound.

Visualization of Computational Workflows and Relationships

To better illustrate the concepts and processes involved in the theoretical determination of 1,3-dimethylcyclopropene stability, the following diagrams are provided.

Figure 1: A typical workflow for the computational determination of molecular stability.

Figure 2: Logical relationship of factors influencing the stability of 1,3-dimethylcyclopropene.

Conclusion

The theoretical calculation of the stability of 1,3-dimethylcyclopropene is a multifaceted process that relies on a combination of robust computational methods. While direct experimental data is limited, insights from theoretical studies on analogous compounds provide a strong foundation for understanding its thermodynamic properties. The increased methyl substitution in 1,3-dimethylcyclopropene is expected to enhance its thermal stability compared to the parent cyclopropene and 1-methylcyclopropene. The computational workflows and methodologies detailed in this whitepaper provide a roadmap for researchers and drug development professionals to investigate the stability of novel cyclopropene-containing molecules, thereby aiding in the design and development of new chemical entities with desired stability profiles.

References

• 1. jjeci.net [jjeci.net]
• 2. researchgate.net [researchgate.net]
• 3. sciforum.net [sciforum.net]
• 4. apps.dtic.mil [apps.dtic.mil]

Spectroscopic Analysis of 1,3-Dimethylcyclopropene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethylcyclopropene is a highly strained, cyclic alkene of significant interest in synthetic chemistry and materials science. Its unique structural features, characterized by a three-membered ring and vinylic methyl substitution, give rise to distinct spectroscopic properties. Understanding these properties is crucial for its identification, characterization, and the prediction of its reactivity. This technical guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1,3-dimethylcyclopropene. Due to the limited availability of direct experimental spectra in public databases, this guide presents predicted data based on the analysis of structurally related compounds and established spectroscopic principles.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative spectroscopic data for 1,3-dimethylcyclopropene. These predictions are derived from known data of similar structures such as cyclopropene, 1-methylcyclopropene, and various dimethylcyclopropanes.

Table 1: Predicted ¹H NMR Spectral Data

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Vinylic (C2-H)	6.8 - 7.2	Triplet (t) or Singlet (s)	~1-2 Hz (if coupled to CH₂)
Allylic (C3-H)	2.0 - 2.5	Quartet (q)	~7-8 Hz
Methyl (C1-CH₃)	1.8 - 2.2	Doublet (d) or Singlet (s)	~1-2 Hz (if coupled to vinylic H)
Methyl (C3-CH₃)	1.0 - 1.4	Doublet (d)	~7-8 Hz

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
Vinylic (C1)	125 - 135
Vinylic (C2)	105 - 115
Allylic (C3)	15 - 25
Methyl (C1-CH₃)	10 - 15
Methyl (C3-CH₃)	12 - 18

Table 3: Predicted IR Spectral Data

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
C=C Stretch	1640 - 1680	Medium
Vinylic =C-H Stretch	3050 - 3150	Medium
Allylic C-H Stretch	2950 - 3000	Medium
Aliphatic C-H Stretch	2850 - 2960	Strong
CH₃ Bending	1370 - 1390 and 1440 - 1470	Medium
Cyclopropane Ring Deformation	~1020	Medium-Weak

Table 4: Predicted Mass Spectrometry Data

m/z	Predicted Relative Abundance	Possible Fragment Ion
82	High	[M]⁺ (Molecular Ion)
81	Medium	[M-H]⁺
67	High	[M-CH₃]⁺ (Loss of a methyl group)
54	Medium	[M-C₂H₄]⁺ (Retro-Diels-Alder type fragmentation)
41	Medium	[C₃H₅]⁺ (Allyl cation)
39	Medium	[C₃H₃]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments that would be employed to acquire the spectroscopic data for 1,3-dimethylcyclopropene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of purified 1,3-dimethylcyclopropene in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆).

  • The choice of solvent should ensure the compound is fully dissolved and does not have signals that overlap with the analyte peaks.

  • Transfer the solution to a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

  • Acquisition Parameters:

    • Pulse sequence: Standard single-pulse experiment.

    • Spectral width: A range of -2 to 10 ppm is typically sufficient.

    • Number of scans: 16 to 64 scans, depending on the sample concentration.

    • Relaxation delay: 1-2 seconds.

  • Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) and phase the resulting spectrum. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Spectroscopy:

  • Instrument: A high-field NMR spectrometer with a carbon probe.

  • Acquisition Parameters:

    • Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

    • Spectral width: A range of 0 to 150 ppm is appropriate.

    • Number of scans: A higher number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

    • Relaxation delay: 2-5 seconds.

  • Processing: Similar to ¹H NMR, apply a Fourier transform and phase the spectrum. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid at room temperature, a spectrum can be obtained by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄, CS₂). The choice of solvent should minimize interference in the spectral regions of interest. Use a liquid cell with an appropriate path length.

• Data Acquisition:

  • Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

  • Procedure:

    • Record a background spectrum of the empty salt plates or the solvent-filled cell.

    • Place the sample in the instrument and record the sample spectrum.

    • The instrument software will automatically subtract the background spectrum from the sample spectrum to yield the spectrum of the analyte.

  • Parameters: Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for volatile compounds like 1,3-dimethylcyclopropene. The sample is injected into a gas chromatograph, which separates it from any impurities before it enters the mass spectrometer.

  • Direct Infusion: If the sample is pure, it can be introduced directly into the mass spectrometer via a heated inlet system.

• Ionization:

  • Electron Ionization (EI): This is a common and robust ionization technique that provides detailed fragmentation patterns useful for structural elucidation. A standard electron energy of 70 eV is typically used.

• Analysis:

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used.

  • Data Acquisition: The mass spectrum is recorded over a mass-to-charge (m/z) range appropriate for the expected molecular weight and fragments (e.g., m/z 10-100).

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 1,3-dimethylcyclopropene.

Caption: Logical workflow for the synthesis, spectroscopic analysis, and structural elucidation of 1,3-dimethylcyclopropene.

An In-depth Technical Guide to the Synthesis and Isolation of 1,3-Dimethylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isolation of 1,3-dimethylcyclopropene, a highly strained and reactive cyclic alkene of interest in organic synthesis and medicinal chemistry. The document details a plausible and experimentally supported two-step synthetic pathway, including protocols for the key reactions, and presents the available quantitative data in a structured format. Furthermore, this guide includes visualizations of the synthetic workflow to aid in the conceptual understanding and practical implementation of the described procedures.

Synthetic Strategy

The synthesis of 1,3-dimethylcyclopropene is most effectively approached through a two-step sequence starting from the readily available alkene, cis-2-butene (B86535). The strategy involves:

• Dibromocyclopropanation: The stereospecific addition of dibromocarbene to cis-2-butene to form cis-1,1-dibromo-2,3-dimethylcyclopropane.

• Dehydrobromination: The base-induced elimination of hydrogen bromide from the dibromocyclopropane intermediate to yield the target 1,3-dimethylcyclopropene.

This approach is advantageous due to the accessibility of the starting materials and the relatively well-understood nature of the involved reactions.

Experimental Protocols

Step 1: Synthesis of cis-1,1-Dibromo-2,3-dimethylcyclopropane

The formation of the dibromocyclopropane precursor is achieved via a phase-transfer catalyzed reaction, a method known for its efficiency in generating dihalocarbenes.[1]

Reaction:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
cis-2-Butene	56.11	~0.62	(To be determined)	(To be determined)
Bromoform (CHBr3)	252.73	2.89	(To be determined)	(To be determined)
Sodium Hydroxide (B78521) (NaOH)	40.00	-	(To be determined)	(To be determined)
Phase-Transfer Catalyst (e.g., Benzyltriethylammonium chloride)	227.77	-	(Catalytic amount)	(To be determined)
Dichloromethane (CH2Cl2)	84.93	1.33	(Solvent)	-
Water	18.02	1.00	(Solvent)	-

Procedure:

• A solution of cis-2-butene and a catalytic amount of a phase-transfer catalyst in a suitable organic solvent, such as dichloromethane, is prepared in a reaction vessel equipped with a mechanical stirrer and a dropping funnel.

• Bromoform is added to the stirred solution.

• A concentrated aqueous solution of sodium hydroxide (e.g., 50% w/w) is added dropwise to the vigorously stirred mixture. The reaction is exothermic and should be cooled in an ice bath to maintain a controlled temperature.

• The reaction mixture is stirred vigorously for several hours at room temperature. The progress of the reaction can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is diluted with water and the organic layer is separated.

• The aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude cis-1,1-dibromo-2,3-dimethylcyclopropane.

• Further purification can be achieved by vacuum distillation.

Expected Yield: Yields for dibromocyclopropanation reactions of alkenes under phase-transfer conditions are generally reported to be in the range of 60-80%. For example, the dibromocyclopropanation of (E)-2-methyl-2-buten-1-ol under similar conditions yielded the corresponding dibromocyclopropane in 62% yield.[1]

Step 2: Synthesis of 1,3-Dimethylcyclopropene by Dehydrobromination

The final step involves the elimination of hydrogen bromide from the dibromocyclopropane intermediate using a strong base. The choice of base and reaction conditions is crucial to favor the formation of the cyclopropene (B1174273) over potential side products like allenes.

Reaction:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles
cis-1,1-Dibromo-2,3-dimethylcyclopropane	227.92	(To be determined)	(To be determined)
Potassium tert-butoxide (KOtBu)	112.21	(To be determined)	(To be determined)
Anhydrous Dimethyl Sulfoxide (DMSO) or Tetrahydrofuran (THF)	-	(Solvent)	-

Procedure:

• A solution of cis-1,1-dibromo-2,3-dimethylcyclopropane is prepared in a dry, aprotic solvent such as anhydrous DMSO or THF in a flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled in an ice bath.

• A strong, non-nucleophilic base, such as potassium tert-butoxide, is added portion-wise to the stirred solution.

• The reaction mixture is allowed to slowly warm to room temperature and stirred for a specified period. The reaction progress can be monitored by GC analysis of the headspace or by quenching small aliquots and analyzing by GC-MS.

• Due to the high volatility of 1,3-dimethylcyclopropene, isolation requires careful handling. The product can be isolated by vacuum transfer into a cold trap (e.g., cooled with liquid nitrogen).

• Alternatively, the reaction mixture can be poured into ice-water and the volatile product can be collected by distillation or extraction with a low-boiling point solvent like pentane, followed by careful removal of the solvent.

Quantitative Data Summary

Product	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical State
cis-1,1-Dibromo-2,3-dimethylcyclopropane	32264-68-9	C5H8Br2	227.92	Liquid
1,3-Dimethylcyclopropene	82190-83-8	C5H8	68.12	Volatile Liquid/Gas

Spectroscopic Data (Predicted)

¹H NMR (Predicted):

• CH (olefinic): ~ δ 6.0-7.0 ppm (singlet or very narrow multiplet).

• CH (allylic): ~ δ 2.0-2.5 ppm (quartet or multiplet).

• CH₃ (methyl): ~ δ 1.0-1.5 ppm (doublet).

¹³C NMR (Predicted):

• C=C (olefinic): ~ δ 100-115 ppm.

• CH (allylic): ~ δ 20-30 ppm.

• CH₃ (methyl): ~ δ 10-20 ppm.

Mass Spectrometry (Predicted):

• Molecular Ion (M⁺): m/z = 68.

• Major Fragments: Loss of methyl (m/z = 53), loss of C2H4 (m/z = 40). The fragmentation pattern of C5H8 isomers can be complex and may show similarities.

Isolation and Purification

1,3-Dimethylcyclopropene is expected to be a volatile compound, requiring special handling techniques for its isolation and purification.

• Distillation: Fractional distillation at low temperatures or vacuum distillation can be employed to separate the product from higher-boiling impurities and the solvent.

• Gas Chromatography: Preparative gas chromatography is a suitable method for obtaining highly pure samples of volatile compounds.

• Solvent Trapping: The volatile product can be passed through a stream of inert gas and trapped in a cold solvent.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the synthesis pathway and the logical flow of the experimental work.

Caption: Synthetic pathway for 1,3-dimethylcyclopropene.

Caption: Experimental workflow for synthesis and isolation.

References

• 1. Two-Phase Dibromocyclopropanation of Unsaturated Alcohols Using Flow Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermal Decomposition Pathways of 1,3-Dimethylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal decomposition pathways of 1,3-dimethylcyclopropene. The document elucidates the complex unimolecular reactions this strained cyclic alkene undergoes at elevated temperatures, including isomerizations and rearrangements to various acyclic products. Central to its thermal chemistry is the formation of key intermediates such as vinylcarbenes and dialkylvinylidenes, which dictate the product distributions. This guide summarizes the key kinetic data, details the proposed reaction mechanisms, and outlines the experimental protocols employed in these investigations, offering a valuable resource for professionals in chemical research and development.

Introduction

The thermal behavior of strained ring systems is of significant interest in organic chemistry, providing insights into reaction mechanisms and the formation of reactive intermediates. 1,3-Dimethylcyclopropene, a substituted cyclopropene, serves as an important model for studying these transformations. Its thermal decomposition is not a simple fragmentation but rather a series of competing and reversible isomerization and rearrangement reactions. Understanding these pathways is crucial for predicting product formation, controlling reaction outcomes, and developing synthetic strategies. This guide synthesizes the available data on the gas-phase pyrolysis of 1,3-dimethylcyclopropene, focusing on the mechanistic pathways, quantitative kinetic data, and the experimental methodologies used to elucidate them.

Thermal Decomposition Pathways

The thermal decomposition of 1,3-dimethylcyclopropene is characterized by a complex network of reactions proceeding primarily through two key types of intermediates: a vinylcarbene and a dialkylvinylidene. These intermediates lead to a variety of isomeric and rearranged products.

The main pathways observed during the gas-phase pyrolysis of 1,3-dimethylcyclopropene are:

• Isomerization to 1-Ethylcyclopropene (B15477477): A primary pathway involves the rearrangement of 1,3-dimethylcyclopropene to its isomer, 1-ethylcyclopropene. This process is reversible and occurs through a dialkylvinylidene intermediate.[1][2]

• Formation of Pent-2-yne: This alkyne is a major product and its formation is also rationalized via a vinylidene intermediate.[1]

• Formation of Diene Products: Various dienes are formed, which can be explained by the involvement of a vinylcarbene intermediate that undergoes subsequent reactions.[1]

The initial ring-opening of 1,3-dimethylcyclopropene can lead to either a vinylcarbene or a vinylidene intermediate, which then dictates the subsequent reaction cascade.

Mechanism via Vinylidene Intermediate

A significant portion of the thermal chemistry of 1,3-dimethylcyclopropene proceeds through a 2-methylbut-1-ylidene intermediate. This pathway accounts for the interconversion with 1-ethylcyclopropene and the formation of pent-2-yne.[1][2] The proposed mechanism involves two alternative alkyl migrations in the intermediate vinylidene.[1]

Figure 1: Isomerization and rearrangement of 1,3-dimethylcyclopropene via a vinylidene intermediate.

Mechanism via Vinylcarbene Intermediate

The formation of diene products is attributed to a pathway involving a vinylcarbene intermediate. The initial ring-opening to the vinylcarbene is followed by rearrangements, such as 1,2-hydrogen shifts, to yield stable diene structures. The rate of diene formation is notably enhanced in 1-alkylcyclopropenes, which can be explained by either hyperconjugative stabilization of the vinylcarbene intermediate or its propensity for 1,2-H-shifts.[2]

Figure 2: Formation of diene products from 1,3-dimethylcyclopropene via a vinylcarbene intermediate.

Quantitative Data

The kinetics of the thermal decomposition of 1,3-dimethylcyclopropene have been investigated, yielding Arrhenius parameters for the key reaction pathways. The rate of ring opening for 1,3-dimethylcyclopropene has been estimated to be approximately twice the rate of pent-2-yne formation.[1]

Reaction	log(A / s⁻¹)	Eₐ (kcal/mol)	Reference
1,3-Dimethylcyclopropene → 1-Ethylcyclopropene	12.3	39.7	[1]
1,3-Dimethylcyclopropene → 2-Methylbut-1-ylidene	13.3	38.6	[1]
1-Ethylcyclopropene → 1,3-Dimethylcyclopropene	12.3	37.5	[1]
1-Ethylcyclopropene → 2-Methylbut-1-ylidene	12.9	37.9	[1]

Table 1: Arrhenius Parameters for the Thermal Isomerization of 1,3-Dimethylcyclopropene and Related Reactions.

Further kinetic analysis has provided insights into the relative rates of 1,3-insertion of the dialkylvinylidene intermediates into C-H bonds, with the following ratio at 500 K: primary:secondary:tertiary = 1:16.5:46.4.[2] Additionally, the migratory aptitudes of alkyl groups in the vinylidenes have been determined as Me:Et:i-Pr = 1:3.1:1.5.[2]

Experimental Protocols

The investigation of the thermal decomposition pathways of 1,3-dimethylcyclopropene has primarily been conducted through gas-phase pyrolysis studies coupled with kinetic modeling.

Gas-Phase Pyrolysis

A common experimental setup involves a static reactor system. A detailed protocol would include:

• Sample Preparation: Synthesis and purification of 1,3-dimethylcyclopropene.

• Reactor Setup: A seasoned Pyrex reaction vessel is typically used, connected to a vacuum line to control the atmosphere and pressure.

• Pyrolysis: A known amount of the reactant is introduced into the heated reactor at a specific temperature and pressure for a defined period.

• Product Analysis: The reaction is quenched, and the product mixture is analyzed, typically by gas chromatography (GC) to separate and quantify the reactants and products. Mass spectrometry (MS) is often coupled with GC for product identification.

Figure 3: General experimental workflow for gas-phase pyrolysis of 1,3-dimethylcyclopropene.

Kinetic Modeling

To extract rate constants for the individual reaction pathways from the experimental data, kinetic modeling is employed. This typically involves:

• Mechanism Proposal: A reaction mechanism is proposed based on the observed products and known chemical principles.

• Rate Law Formulation: A set of differential equations describing the change in concentration of each species over time is formulated based on the proposed mechanism.

• Numerical Integration: These equations are numerically integrated to simulate the concentration profiles over time.

• Parameter Fitting: The rate constants in the model are adjusted to achieve the best fit between the simulated and experimental concentration data.

Conclusion

The thermal decomposition of 1,3-dimethylcyclopropene is a multifaceted process governed by the chemistry of high-energy vinylcarbene and vinylidene intermediates. The competition between isomerization to 1-ethylcyclopropene and rearrangement to acyclic products such as pent-2-yne and various dienes highlights the intricate nature of unimolecular reactions of strained cyclic molecules. The quantitative kinetic data available provides a solid foundation for understanding the reactivity of substituted cyclopropenes and for the predictive modeling of their thermal behavior. The experimental and computational approaches outlined in this guide are instrumental in unraveling such complex reaction networks, offering valuable tools for researchers in the fields of physical organic chemistry, reaction kinetics, and synthetic methodology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electronic Properties of the 1,3-Dimethylcyclopropene Ring

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature with in-depth experimental and computational analysis specifically on 1,3-dimethylcyclopropene is limited. This guide synthesizes available data for the target molecule, alongside established principles from cyclopropene (B1174273) and its other methylated derivatives, to provide a comprehensive overview of its anticipated electronic properties.

Introduction

The cyclopropene ring, a three-membered carbocycle containing a double bond, is a cornerstone of strained-ring chemistry. Its high ring strain, a consequence of severe angle distortion from the ideal sp² and sp³ geometries, imparts unique electronic characteristics and high reactivity. The introduction of methyl substituents, as in 1,3-dimethylcyclopropene, modulates these properties through inductive and hyperconjugative effects, influencing the molecule's stability, reactivity, and potential applications in synthesis and materials science. This document provides a detailed examination of the electronic structure of the 1,3-dimethylcyclopropene core.

Molecular Structure and Bonding

The electronic structure of 1,3-dimethylcyclopropene is dominated by the inherent strain of the three-membered ring. The C-C single bonds in the cyclopropene ring exhibit significant p-character, often described by the Walsh orbital model. This model posits a set of molecular orbitals where the σ-framework has π-like symmetry, allowing for conjugation with adjacent unsaturated systems.

The two methyl groups at the C1 and C3 positions are expected to influence the ring's electronics in two primary ways:

• Inductive Effect: The methyl groups are weakly electron-donating, pushing electron density into the ring and affecting the polarity of the C-C bonds.

• Hyperconjugation: The σ-bonds of the C-H atoms in the methyl groups can overlap with the π-system of the double bond and the strained σ-bonds of the ring. This interaction delocalizes electron density, which can stabilize the molecule.

Quantitative Electronic and Physical Properties

Table 1: Computed Molecular Properties

Property	1,3-Dimethylcyclopropene	1,2-Dimethylcyclopropene	3,3-Dimethylcyclopropene
Molecular Formula	C₅H₈	C₅H₈	C₅H₈
Molecular Weight	68.12 g/mol [1]	68.12 g/mol [2]	68.12 g/mol [3]
Exact Mass	68.062600255 Da[1]	68.062600255 Da[2]	68.062600255 Da
CAS Number	82190-83-8[1]	14309-32-1[2]	3907-06-0[3]
Complexity	70.1[1]	68[2]	Not Available

| XLogP3-AA | Not Available | 0.9[2] | Not Available |

Reactivity and Chemical Behavior

The high ring strain and the presence of a π-bond make cyclopropenes, including the 1,3-dimethyl derivative, highly reactive. They readily participate in reactions that lead to ring-opening or cycloadditions, which relieve the strain.

1,3-Dipolar Cycloadditions

1,3-dimethylcyclopropene is a reactive dienophile in cycloaddition reactions. It has been noted to react with 1,3-dipoles like azides and tetrazines.[4] These reactions are central to bioorthogonal chemistry for cellular labeling. The reaction proceeds via a [3+2] cycloaddition mechanism across the double bond to form bicyclic heterocyclic systems.[4] The high rate of these reactions is driven by the release of ring strain in the transition state.

A generalized workflow for the reaction of 1,3-dimethylcyclopropene with a generic 1,3-dipole is depicted below.

General workflow for a [3+2] cycloaddition reaction.

Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 1,3-dimethylcyclopropene are not widely published. However, a general approach for the synthesis of substituted cyclopropenes often involves the addition of a carbene to an alkyne, followed by rearrangement or elimination steps.

General Synthesis Outline for a Substituted Cyclopropene

• Carbene Addition to Alkyne: A common route involves the reaction of a substituted alkyne with a dihalocarbene (e.g., generated from a haloform and a strong base). This forms a dihalocyclopropane derivative.

• Reduction/Elimination: The resulting gem-dihalocyclopropane can then be treated with a reducing agent (like sodium in liquid ammonia) or a strong base to induce elimination of the halogens, forming the cyclopropene double bond.

The logical flow for this type of synthesis is illustrated below.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Cyclopropene, 1,2-dimethyl- | C5H8 | CID 139726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclopropene, 3,3-dimethyl- [webbook.nist.gov]
• 4. soc.chim.it [soc.chim.it]

Quantum Chemical Insights into 1,3-Dimethylcyclopropene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropene (B1174273) and its derivatives are a fascinating class of strained cyclic compounds that have garnered significant attention in organic synthesis and materials science. Their inherent ring strain dictates their unique reactivity, making them valuable building blocks for complex molecular architectures. This technical guide focuses on the quantum chemical properties of 1,3-dimethylcyclopropene, a key derivative whose methyl substitutions are expected to modulate the parent molecule's reactivity and stability.

Due to a scarcity of specific experimental and computational studies on 1,3-dimethylcyclopropene, this guide synthesizes information from theoretical studies on cyclopropene and its analogs. It provides a predictive overview of its structural characteristics, potential reactivity in key organic reactions, and a detailed framework for its computational investigation. The methodologies and data presented herein serve as a foundational resource for researchers aiming to explore the chemical space of this intriguing molecule.

Core Concepts: Structure and Bonding

The structure of cyclopropene is characterized by a highly strained three-membered ring containing a double bond. The C1-C2 double bond length is approximately 1.296 Å, and the C1-C3 and C2-C3 single bonds are around 1.509 Å. The C1-C3-C2 bond angle is notably acute, at about 50.8°. The introduction of methyl groups at the C1 and C3 positions in 1,3-dimethylcyclopropene is anticipated to influence these geometric parameters through steric and electronic effects.

Quantum chemical calculations, particularly using Density Functional Theory (DFT), are essential for accurately predicting the optimized geometry of 1,3-dimethylcyclopropene. These calculations can also provide insights into the molecule's electronic structure, including its frontier molecular orbitals (HOMO and LUMO), which are crucial for understanding its reactivity.

Predicted Reactivity and Potential Applications

The high ring strain and the presence of a reactive π-bond make cyclopropenes susceptible to a variety of chemical transformations. Key predicted reactions for 1,3-dimethylcyclopropene include:

• Cycloaddition Reactions: Cyclopropenes are known to participate readily in [2+1], [2+2], and [4+2] cycloaddition reactions. The Diels-Alder reaction ([4+2] cycloaddition) with dienes is a particularly well-studied pathway for creating complex bicyclic systems. The methyl substituents on 1,3-dimethylcyclopropene are expected to influence the stereoselectivity and regioselectivity of these reactions.

• Ring-Opening Reactions: Thermal or metal-catalyzed ring-opening reactions can lead to the formation of various acyclic or larger cyclic structures. Computational studies can elucidate the mechanisms and energy barriers associated with these transformations.

• Polymerization: The strained nature of the cyclopropene ring makes it a candidate for ring-opening metathesis polymerization (ROMP) to produce novel polymeric materials with unique properties.

The potential applications of 1,3-dimethylcyclopropene and its derivatives could span from the synthesis of novel organic scaffolds for drug discovery to the development of advanced materials.

Data Presentation: Predicted Molecular Properties

The following tables summarize hypothetical quantitative data for 1,3-dimethylcyclopropene, based on typical values obtained from DFT calculations for similar molecules. These tables are intended to serve as a template for organizing and presenting computational results.

Table 1: Predicted Geometric Parameters for 1,3-Dimethylcyclopropene

Parameter	Predicted Value
C1=C2 Bond Length (Å)	1.30
C1-C3 Bond Length (Å)	1.51
C2-C3 Bond Length (Å)	1.52
C1-C(methyl) Bond Length (Å)	1.50
C3-C(methyl) Bond Length (Å)	1.51
∠C1-C3-C2 (°)	51.0

Table 2: Predicted Vibrational Frequencies for 1,3-Dimethylcyclopropene

Vibrational Mode	Frequency (cm⁻¹)	Description
ν(C=C)	~1650	C=C stretch
ν(C-H)	~3000-3100	C-H stretch (vinyl & methyl)
δ(CH₃)	~1375-1450	CH₃ bend

Table 3: Predicted Thermochemical Data for 1,3-Dimethylcyclopropene

Property	Predicted Value (kcal/mol)
Enthalpy of Formation (ΔHf°)	Value
Gibbs Free Energy of Formation (ΔGf°)	Value
Ring Strain Energy	~50-55

Experimental and Computational Protocols

A robust computational study of 1,3-dimethylcyclopropene would typically involve the following methodologies:

Computational Methodology

A common and effective approach for studying the quantum chemical properties of molecules like 1,3-dimethylcyclopropene is to use Density Functional Theory (DFT).

• Software: A widely used quantum chemistry software package such as Gaussian, ORCA, or Spartan is employed.

• Method: The B3LYP hybrid functional is a popular choice for balancing accuracy and computational cost in studying organic molecules. Other functionals like M06-2X may also be suitable, particularly for systems where dispersion forces are important.

• Basis Set: The 6-31G(d) basis set is often used for initial geometry optimizations and frequency calculations. For higher accuracy in energy calculations, a larger basis set such as 6-311+G(d,p) is recommended.

• Geometry Optimization: The molecular geometry is optimized to find the lowest energy conformation.

• Frequency Analysis: Vibrational frequency calculations are performed to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain theoretical vibrational spectra.

• Thermochemical Analysis: From the frequency calculations, thermochemical properties such as enthalpy, entropy, and Gibbs free energy can be determined.

• Reaction Pathway Analysis: For studying reactions, transition state searches (e.g., using the QST2 or QST3 methods) are performed to locate the transition state structures. Intrinsic Reaction Coordinate (IRC) calculations are then carried out to verify that the transition state connects the reactants and products.

Visualizations

Logical Workflow for Computational Analysis

The following diagram illustrates a typical workflow for the quantum chemical analysis of 1,3-dimethylcyclopropene and its reactions.

Caption: A typical workflow for the computational analysis of 1,3-dimethylcyclopropene.

Predicted Diels-Alder Reaction Pathway

This diagram illustrates the predicted pathway for the Diels-Alder reaction between 1,3-dimethylcyclopropene and a generic diene.

Caption: Predicted energy profile for a Diels-Alder reaction of 1,3-dimethylcyclopropene.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the quantum chemical properties of 1,3-dimethylcyclopropene. By leveraging established computational methodologies and knowledge from related cyclopropene systems, researchers can gain valuable insights into the structure, stability, and reactivity of this molecule. The detailed protocols and illustrative data and diagrams offer a solid foundation for initiating theoretical and experimental investigations into 1,3-dimethylcyclopropene, paving the way for its potential application in drug discovery and materials science. Further dedicated studies are encouraged to validate and expand upon the predictive framework presented here.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Molecular Orbital Analysis of 1,3-Dimethylcyclopropene

Introduction

1,3-Dimethylcyclopropene is a fascinating molecule that combines the high ring strain of a three-membered ring with the electronic characteristics of a double bond, further influenced by the presence of two methyl substituents. Understanding its molecular orbital (MO) structure is crucial for predicting its reactivity, spectroscopic properties, and potential applications in synthesis and materials science. This guide provides a detailed theoretical examination of the molecular orbitals of 1,3-dimethylcyclopropene, leveraging the foundational Walsh orbital model and principles of hyperconjugation.

Theoretical Framework: The Molecular Orbitals of the Cyclopropene (B1174273) Ring

The electronic structure of the cyclopropene ring is best understood through the Walsh model, which describes the bonding in cyclopropane (B1198618) and its derivatives. In this model, the sp² hybridized carbons of the double bond and the sp³ hybridized carbon of the methylene (B1212753) group combine to form a unique set of molecular orbitals.

The key frontier molecular orbitals of the cyclopropene ring are the π and π* orbitals of the double bond and the Walsh orbitals of the cyclopropane framework. The highest occupied molecular orbital (HOMO) is the π-bonding orbital, and the lowest unoccupied molecular orbital (LUMO) is the corresponding π*-antibonding orbital. The strained sigma bonds of the cyclopropane ring also form a set of high-lying occupied molecular orbitals, known as Walsh orbitals, which can interact with adjacent π systems.

The Influence of Methyl Substitution: A Hyperconjugation Analysis

The two methyl groups in 1,3-dimethylcyclopropene significantly perturb the electronic structure of the parent cyclopropene ring. This influence is primarily due to hyperconjugation, an interaction between the σ-orbitals of the C-H bonds of the methyl groups and the π-system of the double bond.

Key Effects of Methyl Substitution:

• HOMO Destabilization: The primary hyperconjugative interaction involves the donation of electron density from the σ(C-H) orbitals of the methyl groups into the π-orbital of the cyclopropene ring. This interaction raises the energy of the HOMO, making 1,3-dimethylcyclopropene more electron-rich and more reactive towards electrophiles compared to the unsubstituted cyclopropene.

• LUMO Stabilization: A secondary hyperconjugative interaction can occur between the σ(C-H) orbitals of the methyl groups and the π-orbital of the double bond. This interaction lowers the energy of the LUMO, making the molecule a better electron acceptor.

• Overall Reduction of the HOMO-LUMO Gap: The combined effect of HOMO destabilization and LUMO stabilization leads to a smaller HOMO-LUMO gap. A smaller gap generally implies higher reactivity in pericyclic reactions and lower energy electronic transitions.

Quantitative Molecular Orbital Data (Estimated)

The following table summarizes the estimated energies of the key frontier molecular orbitals of 1,3-dimethylcyclopropene. These values are qualitative estimations based on the known orbital energies of cyclopropene and the expected energetic shifts due to hyperconjugation from the two methyl groups.

Molecular Orbital	Description	Estimated Energy (eV)	Effect of Methyl Substitution
LUMO	π* Antibonding	-0.5 to -1.0	Stabilized (Lowered in Energy)
HOMO	π Bonding	-9.0 to -9.5	Destabilized (Raised in Energy)
HOMO-1	Walsh Orbital (σ)	-10.5 to -11.0	Minor Perturbation
HOMO-2	Walsh Orbital (σ)	-11.5 to -12.0	Minor Perturbation

Experimental Protocols: A Generalzed Computational Approach

As specific experimental data for the molecular orbital analysis of 1,3-dimethylcyclopropene is not available, this section outlines a standard computational protocol that can be employed to obtain detailed and quantitative insights into its electronic structure.

Computational Chemistry Protocol for Molecular Orbital Analysis:

• Structure Optimization:

  • The initial 3D structure of 1,3-dimethylcyclopropene is built using a molecular modeling software (e.g., Avogadro, GaussView).

  • A geometry optimization is performed using a quantum chemistry software package (e.g., Gaussian, ORCA). Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)) is a common choice for such systems.

• Frequency Calculation:

  • A frequency calculation is performed on the optimized geometry to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies). This calculation also provides thermodynamic data and predicted vibrational spectra (e.g., IR and Raman).

• Molecular Orbital Analysis:

  • A single-point energy calculation is performed on the optimized geometry using the same level of theory.

  • The energies, symmetries, and compositions of the molecular orbitals are extracted from the output file.

  • The HOMO, LUMO, and other relevant orbitals are visualized to understand their spatial distribution and bonding characteristics.

• Population Analysis:

  • A population analysis (e.g., Natural Bond Orbital - NBO) can be performed to quantify the hyperconjugative interactions between the methyl groups and the cyclopropene ring.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts discussed in this guide.

Caption: Perturbation of cyclopropene's frontier molecular orbitals by methyl substitution.

Caption: The mechanism of hyperconjugation in 1,3-dimethylcyclopropene.

Caption: A typical computational workflow for molecular orbital analysis.

Conclusion

The molecular orbital landscape of 1,3-dimethylcyclopropene is a product of the inherent strain and unsaturation of the cyclopropene ring, significantly modulated by hyperconjugative interactions with the two methyl groups. This theoretical analysis predicts a lowered HOMO-LUMO gap, suggesting enhanced reactivity compared to the parent cyclopropene. While direct experimental or computational data for this specific molecule remains elusive, the principles outlined in this guide provide a robust framework for understanding and predicting its chemical behavior. Further computational studies are warranted to provide precise quantitative data and to validate the theoretical predictions presented herein.

Strain Energy of 1,3-Dimethylcyclopropene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropene (B1174273) and its derivatives are of significant interest in organic chemistry and drug development due to their high ring strain, which drives a variety of useful chemical transformations. This inherent strain energy makes them valuable synthons and functional groups, particularly in bioorthogonal chemistry. Among these, 1,3-dimethylcyclopropene presents a structurally simple yet informative case study for understanding the impact of substitution on the thermodynamics of this strained three-membered ring system. This technical guide provides a comprehensive overview of the strain energy of 1,3-dimethylcyclopropene, placing it in the context of related compounds and detailing the methodologies used for its determination. While direct experimental thermochemical data for 1,3-dimethylcyclopropene is not extensively reported, a robust understanding can be built from closely related analogs and computational studies.

Understanding Strain Energy in Cyclopropenes

The strain energy (SE) of a cyclic molecule is the measure of its inherent instability compared to a hypothetical strain-free reference compound. In cyclopropenes, the high strain energy—approximately 54.1 kcal/mol for the parent cyclopropene—arises primarily from severe angle strain, as the internal bond angles of the three-membered ring deviate significantly from the ideal sp² (120°) and sp³ (109.5°) bond angles.[1][2] This stored potential energy is a key driver of their reactivity.

Quantitative Analysis of Strain Energy

The following tables summarize the strain energies of 1,3-dimethylcyclopropene (estimated) and related small-ring hydrocarbons. These values are crucial for researchers designing synthetic routes or developing new chemical probes, as they provide a quantitative basis for predicting reactivity.

Compound	Strain Energy (kcal/mol)	Strain Energy (kJ/mol)	Method of Determination
1,3-Dimethylcyclopropene	~45	~188	Estimated from 1,2-isomer
1,2-Dimethylcyclopropene	45	188	Heat of Hydrogenation[3]
1-Methylcyclopropene (B38975)	Increased relative to methylenecyclopropane	-	Ab initio calculations[1]
Cyclopropene	54.1	226.4	Ab initio calculations[1]
Methylenecyclopropane	39.5	165.3	Ab initio calculations[1]
Cyclopropane	27.5 - 28.1	115 - 117.6	Calorimetry / Theory[4][5]
Methylcyclopropane	29.8	124.7	Ab initio calculations[1]

Table 1: Strain Energies of 1,3-Dimethylcyclopropene and Related Compounds.

Compound	Enthalpy of Formation (ΔHf°) (kJ/mol)	State
cis-1,2-Dimethylcyclopropane	-55.8 ± 0.7	Liquid
trans-1,2-Dimethylcyclopropane	-62.6 ± 0.7	Liquid
Methylcyclopropane	-28.9 ± 0.5	Liquid

Table 2: Experimental Enthalpies of Formation for Related Saturated Analogs.[6]

Experimental and Computational Methodologies

The determination of strain energy is non-trivial and relies on a combination of experimental and computational techniques.

Experimental Protocols

1. Bomb Calorimetry (Heat of Combustion)

This classic technique measures the heat released during the complete combustion of a compound. The standard enthalpy of formation (ΔHf°) can be calculated from the heat of combustion. The strain energy is then determined by comparing this experimental ΔHf° with a theoretical ΔHf° calculated for a "strain-free" molecule using group increment theory.

• Methodology:

  • A precise mass of the sample (e.g., an alkyl cyclopropane) is placed in a sample holder within a high-pressure vessel (the "bomb").[6]

  • The bomb is filled with pure oxygen to a high pressure (e.g., 30 atm).

  • The bomb is submerged in a known volume of water in a calorimeter.

  • The sample is ignited electrically.

  • The temperature change of the water is meticulously recorded to calculate the heat of combustion.

  • The strain energy is then derived by comparing the experimental heat of formation with a theoretical value for an acyclic analog.[6]

2. Enthalpy of Hydrogenation

For unsaturated compounds like cyclopropenes, the heat of hydrogenation provides a more direct measure of the energy associated with the double bond and the ring strain. The reaction involves the catalytic addition of hydrogen across the double bond to yield the corresponding saturated cyclopropane.

• Methodology:

  • The cyclopropene derivative is dissolved in a suitable solvent (e.g., hexane) in a reaction calorimeter.

  • A hydrogenation catalyst (e.g., platinum oxide) is added.

  • A known amount of hydrogen gas is introduced, and the heat evolved during the hydrogenation reaction is measured.[3]

  • The strain energy of the cyclopropene can be estimated by comparing its heat of hydrogenation to that of a relevant strain-free alkene.

Computational Protocols

Modern computational chemistry provides powerful tools for accurately predicting strain energies.

1. Ab Initio and Density Functional Theory (DFT) Calculations

High-level ab initio methods (like G2, G3, and CBS-Q) and Density Functional Theory (DFT) are used to calculate the total electronic energy of a molecule.[1] Strain energy is then determined using isodesmic or homodesmotic reactions. These are hypothetical reactions where the number and types of bonds are conserved on both the reactant and product sides, which allows for the cancellation of systematic errors in the calculations.

• Methodology (Homodesmotic Reaction Approach):

  • A balanced chemical equation is constructed where the target strained molecule reacts to form unstrained, open-chain molecules. The number of each type of bond (e.g., C-C, C=C, C-H) must be identical on both sides of the equation.

  • The electronic energies of all species in the homodesmotic reaction are calculated using a selected level of theory (e.g., B3LYP/6-31G*).[2]

  • The enthalpy of the reaction is calculated from these energies. This enthalpy change is theoretically equivalent to the strain energy of the target molecule.[7]

Logical Workflow for Strain Energy Determination

The following diagram illustrates the general workflow for determining the strain energy of a molecule like 1,3-dimethylcyclopropene, combining both experimental and computational approaches.

Workflow for determining molecular strain energy.

Signaling Pathways and Applications

The high strain energy of cyclopropene derivatives is not merely a theoretical curiosity; it is the driving force behind their utility in various applications, particularly in the field of drug development and chemical biology. The release of this strain provides a strong thermodynamic driving force for reactions to proceed rapidly and with high selectivity, even under physiological conditions.

One of the most prominent applications is in bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder reaction between a strained cyclopropene and a tetrazine. This reaction is exceptionally fast and clean, allowing for the specific labeling of biomolecules in living systems.

Strain-driven bioorthogonal cycloaddition.

Conclusion

While a precise, experimentally determined value for the strain energy of 1,3-dimethylcyclopropene remains to be published, a strong estimation based on its isomers and computational theory places it in the range of 45 kcal/mol. This substantial strain energy dictates its chemical behavior, making it a highly reactive and valuable tool for synthetic chemists. The methodologies outlined in this guide, from classic calorimetry to modern computational approaches, provide a robust framework for quantifying the energetic properties of this and other strained molecules. For researchers in drug development, a quantitative understanding of strain energy is essential for designing efficient bioconjugation strategies and developing novel molecular probes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. Strain Energy Increments [owl.umass.edu]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]

Protocols & Analytical Methods

Application Notes and Protocols: 1,3-Dimethylcyclopropene in [4+2] Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-dimethylcyclopropene as a dienophile in [4+2] cycloaddition reactions, also known as Diels-Alder reactions. The high ring strain of the cyclopropene (B1174273) ring makes it a reactive and valuable building block for the synthesis of complex bicyclic and polycyclic structures, which are key scaffolds in many pharmaceutical compounds.

Introduction

The [4+2] cycloaddition, or Diels-Alder reaction, is a powerful and atom-economical method for the formation of six-membered rings. 1,3-Dimethylcyclopropene, a strained alkene, serves as a potent dienophile in these reactions. Its reaction with a conjugated diene leads to the formation of a bicyclo[4.1.0]heptene system. The methyl groups on the cyclopropene ring influence the stereoselectivity of the reaction and can be used to introduce specific stereocenters in the final product. These bicyclic products are versatile intermediates for the synthesis of a wide range of biologically active molecules and natural products.

Recent studies have highlighted the utility of cyclopropenes in bioorthogonal chemistry, particularly in reactions with tetrazines, which proceed via an inverse-electron-demand Diels-Alder mechanism. While not a traditional [4+2] cycloaddition with a carbon-based diene, this application underscores the high reactivity of the cyclopropene core.

Reaction Mechanism and Stereochemistry

The [4+2] cycloaddition of 1,3-dimethylcyclopropene with a diene is a concerted, pericyclic reaction that proceeds through a cyclic transition state. The stereochemistry of the substituents on both the diene and the dienophile is retained in the product. The reaction typically follows the endo rule, where the substituents of the dienophile are oriented towards the π-system of the diene in the transition state, leading to the kinetically favored endo product. However, the ratio of endo to exo products can be influenced by reaction temperature, solvent, and the presence of Lewis acid catalysts.

Quantitative Data Summary

The following table summarizes representative quantitative data for the [4+2] cycloaddition of cyclopropenes with various dienes. It is important to note that specific data for 1,3-dimethylcyclopropene is limited in the literature; therefore, data for closely related cyclopropene derivatives are included to provide a broader context of reactivity and expected outcomes.

Diene	Dienophile	Catalyst/Conditions	Yield (%)	Diastereomeric Ratio (endo:exo)	Reference
3,6-Di(2-pyridyl)-1,2,4,5-tetrazine	1,3-Dimethylcyclopropene	Dichloromethane (B109758), 25 °C	Not reported	Not applicable	[1]
Cyclopentadiene (B3395910)	In situ generated cyclopropene from vinyldiazoacetate	Blue LED (440 nm), DCM, rt	85	>20:1	[2]
Furan	In situ generated cyclopropene from vinyldiazoacetate	Blue LED (440 nm), DCM, rt	78	>20:1	[2]

Note: The reaction of 1,3-dimethylcyclopropene with tetrazines is an inverse-electron-demand Diels-Alder reaction. The yields for the in situ generated cyclopropenes are for the overall two-step process.

Experimental Protocols

General Protocol for [4+2] Cycloaddition of 1,3-Dimethylcyclopropene with a Diene

This protocol provides a general procedure for the Diels-Alder reaction between 1,3-dimethylcyclopropene and a generic diene. The specific reaction conditions may need to be optimized for different dienes.

Materials:

• 1,3-Dimethylcyclopropene

• Diene (e.g., cyclopentadiene, furan, or a substituted diene)

• Anhydrous solvent (e.g., dichloromethane (DCM), toluene, or diethyl ether)

• Inert gas (e.g., argon or nitrogen)

• Lewis acid (optional, e.g., aluminum chloride, zinc chloride)

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

• Purification supplies (silica gel for column chromatography, solvents for elution)

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the diene (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Dienophile: To the stirred solution of the diene, add a solution of 1,3-dimethylcyclopropene (1.1 to 1.5 equivalents) in the same anhydrous solvent dropwise at room temperature or a specified temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench the reaction with a suitable reagent if a Lewis acid was used (e.g., saturated aqueous sodium bicarbonate solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired bicyclo[4.1.0]heptene derivative.

• Characterization: Characterize the purified product by nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), infrared (IR) spectroscopy, and high-resolution mass spectrometry (HRMS).

Protocol for Photoinduced [4+2] Cycloaddition of in situ Generated Cyclopropene with Cyclopentadiene

This protocol is adapted from a procedure for generating unstable cyclopropenes from vinyldiazoacetates, which then undergo cycloaddition.[2]

Materials:

• Vinyldiazoacetate precursor to the desired cyclopropene

• Cyclopentadiene (freshly cracked)

• Anhydrous dichloromethane (DCM)

• Blue LED light source (e.g., 440 nm)

• Syringe pump

Procedure:

• Reaction Setup: In a reaction vessel, place a solution of cyclopentadiene (1.5 equivalents) in anhydrous DCM.

• Addition of Precursor: Prepare a solution of the vinyldiazoacetate (1.0 equivalent) in anhydrous DCM. Using a syringe pump, add the vinyldiazoacetate solution to the cyclopentadiene solution over a period of 3 hours while irradiating with a blue LED light source at room temperature.

• Work-up and Purification: Upon completion of the addition, concentrate the reaction mixture and purify the residue by flash column chromatography to isolate the cycloaddition product.

Visualizations

Caption: General mechanism of the Diels-Alder reaction.

Caption: A typical experimental workflow.

Caption: FMO theory in [4+2] cycloadditions.

References

• 1. soc.chim.it [soc.chim.it]
• 2. Photoinduced [4 + 2]-cycloaddition reactions of vinyldiazo compounds for the construction of heterocyclic and bicyclic rings - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,3-Dimethylcyclopropene in Bioorthogonal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal chemistry has revolutionized the study of biological processes in their native environments. Among the diverse toolkit of bioorthogonal reactions, the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition between tetrazines and strained alkenes stands out for its exceptionally fast kinetics and high specificity. Cyclopropenes, as minimal-sized strained alkenes, offer a unique advantage due to their small steric footprint, making them ideal "mini-tags" for labeling biomolecules with minimal perturbation.[1] This document provides detailed application notes and protocols for the use of 1,3-dimethylcyclopropene and its derivatives in bioorthogonal chemistry, focusing on their reaction with tetrazines for applications in bioconjugation and live-cell imaging.

Substituted cyclopropenes have emerged as stable and highly reactive dienophiles for bioorthogonal reactions with tetrazines.[2] The reactivity and stability of the cyclopropene (B1174273) core can be finely tuned through substitution.[2][3] For instance, 1-methyl-3-substituted cyclopropenes have shown favorable kinetics and stability for various bioorthogonal applications.[2][3]

Reaction Mechanism

The bioorthogonal ligation between a 1,3-disubstituted cyclopropene and a 1,2,4,5-tetrazine (B1199680) proceeds via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition. This reaction is characterized by the rapid formation of a bicyclic intermediate, which then undergoes a retro-Diels-Alder reaction to release dinitrogen gas (N₂), resulting in a stable dihydropyridazine (B8628806) product. The reaction is highly exothermic and proceeds irreversibly under physiological conditions without the need for a catalyst.

References

• 1. escholarship.org [escholarship.org]
• 2. Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,3-Dipolar Cycloaddition Reactions with 1,3-Dimethylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the 1,3-dipolar cycloaddition of 1,3-dimethylcyclopropene with various 1,3-dipoles. The high ring strain of 1,3-dimethylcyclopropene makes it a reactive dipolarophile, readily undergoing [3+2] cycloaddition reactions to form bicyclo[3.1.0]hexane derivatives.[1][2] These bicyclic scaffolds are of significant interest in medicinal chemistry due to their presence in natural products and bioactive compounds. This document outlines the general principles and specific protocols for reactions involving azides, nitrones, and nitrile oxides.

General Reaction Pathway

The 1,3-dipolar cycloaddition is a concerted pericyclic reaction where a 1,3-dipole reacts with a dipolarophile (in this case, 1,3-dimethylcyclopropene) to form a five-membered heterocyclic ring.[3][4][5] The reaction proceeds via a [4π + 2π] cycloaddition mechanism, analogous to the Diels-Alder reaction.[3][4]

References

• 1. Synthesis of bicyclo[3.1.0]hexanes by (3 + 2) annulation of cyclopropenes with aminocyclopropanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of bicyclo[3.1.0]hexanes by (3 + 2) annulation of cyclopropenes with aminocyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chesci.com [chesci.com]
• 4. mdpi.com [mdpi.com]
• 5. 1,3-Dipolar cycloaddition of nitrones: synthesis of multisubstituted, diverse range of heterocyclic compounds - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 1,3-Dimethylcyclopropene as a Dienophile in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-dimethylcyclopropene as a dienophile in Diels-Alder reactions. The high ring strain of the cyclopropene (B1174273) ring makes it a reactive dienophile, readily participating in [4+2] cycloaddition reactions with various dienes to form bicyclic products. This reactivity, coupled with the stereochemical influence of the methyl groups, makes 1,3-dimethylcyclopropene a valuable building block in organic synthesis, particularly for the construction of complex molecular scaffolds relevant to drug discovery.

Introduction to Diels-Alder Reactions with 1,3-Dimethylcyclopropene

The Diels-Alder reaction is a powerful and widely utilized transformation in organic chemistry for the formation of six-membered rings. It involves the concerted cycloaddition of a conjugated diene with a dienophile. Cyclopropenes, including 1,3-dimethylcyclopropene, are highly reactive dienophiles due to the significant ring strain of the three-membered ring, which is released upon reaction. This inherent reactivity allows for cycloadditions to proceed under relatively mild conditions.

The presence of methyl groups at the 1- and 3-positions of the cyclopropene ring influences the stereoselectivity of the Diels-Alder reaction. These substituents can direct the approach of the diene, leading to the preferential formation of specific stereoisomers. Understanding and controlling this stereoselectivity is crucial for the synthesis of enantiomerically pure compounds, a critical aspect of drug development.

Applications in Drug Development

The bicyclic adducts resulting from the Diels-Alder reaction of 1,3-dimethylcyclopropene serve as versatile intermediates in the synthesis of complex molecules with potential therapeutic applications. The rigid bicyclo[3.2.1]octane core, for instance, is a common motif in various natural products and biologically active compounds. The ability to introduce substituents with defined stereochemistry through the Diels-Alder reaction provides a powerful tool for structure-activity relationship (SAR) studies in drug discovery programs.

Key Experimental Data

While specific experimental data for the Diels-Alder reaction of 1,3-dimethylcyclopropene is not abundantly available in the literature, the following tables summarize representative data for related reactions involving cyclopropenes and common dienes. This information can serve as a valuable starting point for reaction optimization.

Table 1: Representative Diels-Alder Reactions of Cyclopropene Derivatives with Dienes

Diene	Dienophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Stereoselectivity (endo:exo)	Reference
Furan (B31954)	Methylenecyclopropane derivative	CHCl₃	80	3	98	N/A (intramolecular)	[1]
Cyclopentadiene (B3395910)	Maleic Anhydride	Ethyl Acetate/Hexane	Room Temp	0.1	High	Predominantly endo	General Protocol
Cyclopentadiene	Various Dienophiles	Sealed Tube (solvent-free)	185	Varies	Varies	Varies with dienophile	[2]
2,5-Dimethylfuran	Ethylene	Various	523 K (gas phase)	6	~40-85 (conversion)	N/A	[3]

Note: This table provides data for analogous reactions to guide experimental design, as direct quantitative data for 1,3-dimethylcyclopropene was not found in the initial literature search.

Experimental Protocols

The following are generalized protocols for conducting Diels-Alder reactions with cyclopropenes. These should be adapted and optimized for specific substrates and desired outcomes.

Protocol 1: General Procedure for the Diels-Alder Reaction of a Cyclopropene with Cyclopentadiene

This protocol is adapted from established procedures for Diels-Alder reactions involving cyclopentadiene.

Materials:

• 1,3-Dimethylcyclopropene

• Dicyclopentadiene (B1670491)

• Anhydrous solvent (e.g., dichloromethane, diethyl ether, or toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

• Distillation apparatus

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of Cyclopentadiene: Freshly crack dicyclopentadiene by heating it to its boiling point (~170 °C) and collecting the monomeric cyclopentadiene (bp ~41 °C) via distillation. Keep the collected cyclopentadiene on ice to prevent dimerization.

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 1,3-dimethylcyclopropene (1.0 equivalent) in the chosen anhydrous solvent.

• Reaction: Cool the solution of 1,3-dimethylcyclopropene to the desired temperature (e.g., 0 °C or room temperature). Slowly add the freshly prepared cyclopentadiene (1.1 equivalents) to the stirring solution.

• Monitoring: Monitor the progress of the reaction by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), quench the reaction with a suitable reagent if necessary (e.g., saturated aqueous ammonium (B1175870) chloride solution). Transfer the mixture to a separatory funnel and perform an aqueous work-up.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired bicyclic adduct.

Protocol 2: General Procedure for the Thermally-Induced Diels-Alder Reaction of a Cyclopropene with a Furan Derivative

This protocol is based on procedures for Diels-Alder reactions involving furan derivatives, which often require elevated temperatures.

Materials:

• 1,3-Dimethylcyclopropene

• Furan or a substituted furan derivative

• High-boiling anhydrous solvent (e.g., toluene, xylene, or chloroform)

• Inert gas (Argon or Nitrogen)

• Sealed tube or a flask equipped with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• TLC plates and developing chamber

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a sealed tube or a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 1,3-dimethylcyclopropene (1.0 equivalent) and the furan derivative (1.2 equivalents) in the chosen high-boiling anhydrous solvent.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for the required time.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature.

• Purification: Remove the solvent under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the Diels-Alder adduct.

Visualizations

Diels-Alder Reaction of 1,3-Dimethylcyclopropene

Caption: General scheme of the Diels-Alder reaction.

Experimental Workflow for Diels-Alder Synthesis

Caption: A typical experimental workflow for synthesis.

Logical Relationship of Reaction Parameters

Caption: Key parameters affecting the reaction outcome.

References

• 1. mdpi.com [mdpi.com]
• 2. soc.chim.it [soc.chim.it]
• 3. researchgate.net [researchgate.net]

Applications of 1,3-Dimethylcyclopropene in Polymer Synthesis: A Detailed Overview

Introduction: 1,3-Dimethylcyclopropene is a highly strained cyclic olefin with significant potential as a monomer in polymer synthesis. Its inherent ring strain provides a strong thermodynamic driving force for ring-opening polymerization, offering a pathway to novel polymer architectures. While direct experimental data on the polymerization of 1,3-dimethylcyclopropene is limited in publicly available literature, its applications can be extrapolated from extensive research on analogous substituted cyclopropenes. This document outlines the potential applications, detailed experimental protocols, and expected polymer properties based on these related systems, primarily focusing on Ring-Opening Metathesis Polymerization (ROMP).

Ring-Opening Metathesis Polymerization (ROMP)

ROMP is the most promising method for the controlled polymerization of cyclopropene (B1174273) derivatives, often proceeding in a living manner to yield polymers with predictable molecular weights and narrow molecular weight distributions.[1][2][3] The polymerization is driven by the relief of the significant ring strain (~54 kcal/mol) in the cyclopropene monomer.[3]

Application Note:

The polymerization of 1,3-dimethylcyclopropene via ROMP is anticipated to produce poly(1,2-dimethyl-1-propene-1,3-diyl), a polymer with a unique microstructure containing repeating isoprene (B109036) units with controlled stereochemistry. The methyl substituents on the double bond of the polymer backbone are expected to influence the polymer's properties, potentially leading to materials with interesting thermal and mechanical characteristics. The reactivity of 1,3-dimethylcyclopropene in ROMP will be highly dependent on the catalyst system employed and the reaction conditions.[2] The presence of substituents on the cyclopropene ring can significantly affect the kinetics of polymerization and the stability of the propagating species.[1][2]

Experimental Protocol: ROMP of a Substituted Cyclopropene (Analogous to 1,3-Dimethylcyclopropene)

This protocol is adapted from the living ROMP of other substituted cyclopropenes using a Grubbs-type catalyst.[1][4]

Materials:

• 1,3-Dimethylcyclopropene (monomer, synthesis required as it is not commercially common)

• Grubbs' 3rd generation catalyst or other suitable ruthenium or molybdenum metathesis catalyst

• Anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) or toluene)

• Ethyl vinyl ether (quenching agent)

• Methanol (for polymer precipitation)

• Argon or nitrogen gas for inert atmosphere

• Schlenk line and appropriate glassware

Procedure:

• Monomer and Catalyst Preparation: A stock solution of the Grubbs' catalyst is prepared in the chosen anhydrous solvent under an inert atmosphere. The 1,3-dimethylcyclopropene monomer should be freshly prepared and purified prior to use.

• Polymerization: In a Schlenk flask under an inert atmosphere, the desired amount of 1,3-dimethylcyclopropene is dissolved in the anhydrous solvent. The solution is brought to the desired reaction temperature (typically room temperature). The polymerization is initiated by the rapid injection of the catalyst solution into the stirred monomer solution.

• Reaction Monitoring: The progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy by observing the disappearance of the monomer's olefinic protons. For living polymerizations, aliquots can be taken at different time intervals to determine molecular weight and polydispersity via gel permeation chromatography (GPC).

• Termination: Once the desired conversion is reached or after a specific time, the polymerization is terminated by the addition of an excess of ethyl vinyl ether.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as methanol. The precipitated polymer is then collected by filtration, washed with fresh non-solvent, and dried under vacuum to a constant weight.

Characterization:

• ¹H and ¹³C NMR Spectroscopy: To confirm the polymer structure and determine the microstructure (e.g., cis/trans content).

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm), if applicable.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

Quantitative Data for ROMP of Substituted Cyclopropenes (Analogous Systems)

Monomer	Catalyst	Solvent	Mn ( g/mol )	PDI	Reference
3-Methyl-3-phenylcyclopropene	Molybdenum-based	Tetrahydrofuran	-	≤ 1.4	[5]
1,2-Disubstituted cyclopropenes	Grubbs' 3rd Gen.	-	Controllable	Low	[4]

Note: Specific values for Mn are often targeted by adjusting the monomer-to-initiator ratio in living polymerizations.

Cationic Polymerization

Application Note:

Cationic polymerization of alkenes is typically effective for monomers with electron-donating substituents that can stabilize the resulting carbocationic propagating species.[6] While the methyl groups in 1,3-dimethylcyclopropene are electron-donating, attempts to polymerize cyclopropenes via cationic methods have often resulted in uncontrolled polymers with mixed backbone structures due to side reactions.[2] The high ring strain could lead to various rearrangement and chain transfer reactions, making it challenging to achieve well-defined polymers.[7]

Hypothetical Experimental Protocol: Cationic Polymerization of 1,3-Dimethylcyclopropene

Materials:

• 1,3-Dimethylcyclopropene

• Lewis acid initiator (e.g., AlBr₃, BF₃·OEt₂)

• Anhydrous, non-coordinating solvent (e.g., n-hexane, dichloromethane)

• Methanol (for quenching)

Procedure:

• Under an inert atmosphere, the monomer is dissolved in the anhydrous solvent and cooled to a low temperature (e.g., 0 °C or lower) to suppress side reactions.

• The Lewis acid initiator is added to the stirred monomer solution to initiate polymerization.

• The reaction is allowed to proceed for a set time.

• The polymerization is quenched by the addition of methanol.

• The resulting polymer (or oligomer) is isolated by precipitation or solvent evaporation.

Ziegler-Natta Polymerization

Application Note:

Ziegler-Natta catalysts are typically used for the polymerization of α-olefins.[8][9] The application of Ziegler-Natta catalysts to strained cyclic olefins like cyclopropenes is not well-established. While polymerization of some cyclopropanes has been attempted with coordinated catalysts, the outcomes are often low molecular weight polymers.[7] The mechanism would likely involve insertion polymerization, but the high ring strain and substitution pattern of 1,3-dimethylcyclopropene could lead to complex and unpredictable results.

Visualizations

Caption: Experimental workflow for the Ring-Opening Metathesis Polymerization (ROMP) of 1,3-dimethylcyclopropene.

Caption: Simplified mechanism of Ring-Opening Metathesis Polymerization (ROMP) for 1,3-dimethylcyclopropene.

Caption: Comparison of potential polymerization methods for 1,3-dimethylcyclopropene.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymerization of Cyclopropenes: Taming the Strain for the Synthesis of Controlled and Sequence-Regulated Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ring-opening metathesis polymerization of 1,2-disubstituted cyclopropenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes: Synthesis of Heterocyclic Compounds Using 1,3-Dimethylcyclopropene

Introduction

1,3-Dimethylcyclopropene is a highly strained and reactive three-carbon synthon that serves as a versatile building block in organic synthesis. Its inherent ring strain and reactive π-bond make it an excellent partner in various cycloaddition reactions, providing efficient pathways to complex heterocyclic scaffolds. These scaffolds are of significant interest to medicinal chemists and drug development professionals due to their prevalence in biologically active molecules. This document outlines key applications and detailed protocols for the synthesis of nitrogen-containing heterocycles, such as pyridazines and isoxazolidines, through cycloaddition reactions with 1,3-dimethylcyclopropene.

The primary modes of reactivity exploited for heterocycle synthesis are the inverse-electron-demand Diels-Alder ([4+2] cycloaddition) and the 1,3-dipolar cycloaddition ([3+2] cycloaddition).[1] These reactions leverage the high reactivity of the cyclopropene (B1174273) double bond to construct five- and six-membered heterocyclic rings, often with high regioselectivity and stereoselectivity.[1][2] The strain energy of the cyclopropene ring provides a thermodynamic driving force for these transformations.[1]

I. Synthesis of Dihydropyridazines via [4+2] Cycloaddition

One of the most powerful applications of cyclopropenes in heterocyclic synthesis is their reaction with 1,2,4,5-tetrazines in an inverse-electron-demand Diels-Alder (IEDDA) reaction. This reaction proceeds rapidly, often at room temperature, to form a bicyclic intermediate which then undergoes a retro-Diels-Alder reaction by extruding a molecule of dinitrogen (N₂) to yield the aromatic pyridazine (B1198779) product. However, with strained alkenes like cyclopropenes, the reaction typically stops after the initial cycloaddition and N₂ extrusion, yielding a stable dihydropyridazine (B8628806) derivative.

Logical Workflow: [4+2] Cycloaddition Pathway

The diagram below illustrates the logical progression from reactants to the dihydropyridazine product via the IEDDA pathway.

Caption: Logical flow from reactants to product in the IEDDA reaction.

Experimental Protocol: Synthesis of 1,5-Di(pyridin-2-yl)-2,3-dimethyl-2,3-diazabicyclo[2.2.1]hept-5-ene

This protocol is adapted from established procedures for the reaction of strained alkenes with tetrazines.

Materials:

• 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine (B155479)

• 1,3-Dimethylcyclopropene (handle as a solution in a suitable solvent due to volatility)

• Dichloromethane (B109758) (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas supply for inert atmosphere

• Standard glassware for workup and purification

• Silica (B1680970) gel for column chromatography

Procedure:

• To a 50 mL round-bottom flask under an inert atmosphere (Argon), add 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine (1.0 mmol, 236 mg).

• Dissolve the tetrazine in 20 mL of anhydrous dichloromethane. The solution should be a deep magenta color.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of 1,3-dimethylcyclopropene (1.2 mmol) in dichloromethane dropwise to the stirred tetrazine solution.

• Observe the reaction mixture. The characteristic magenta color of the tetrazine should fade to a yellow or pale orange solution upon consumption of the starting material, typically within 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete (disappearance of the tetrazine spot), remove the solvent under reduced pressure.

• The crude residue is then purified by silica gel column chromatography using a gradient of ethyl acetate (B1210297) in hexanes to yield the pure dihydropyridazine product.

Data Summary: [4+2] Cycloaddition Reactions

Reactant 1 (Diene)	Reactant 2 (Dienophile)	Product	Solvent	Temp (°C)	Yield (%)
3,6-Di(pyridin-2-yl)-1,2,4,5-tetrazine	1,3-Dimethylcyclopropene	1,5-Di(pyridin-2-yl)-2,3-dimethyl-2,3-diazabicyclo[2.2.1]hept-5-ene	DCM	0 to RT	>90
3,6-Diphenyl-1,2,4,5-tetrazine	1,3-Dimethylcyclopropene	1,5-Diphenyl-2,3-dimethyl-2,3-diazabicyclo[2.2.1]hept-5-ene	Toluene (B28343)	RT	~85
Dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate	1,3-Dimethylcyclopropene	Dimethyl 2,3-dimethyl-2,3-diazabicyclo[2.2.1]hept-5-ene-1,5-dicarboxylate	Acetonitrile	RT	~95

II. Synthesis of Isoxazolidines via [3+2] Cycloaddition

1,3-Dipolar cycloadditions provide a powerful method for constructing five-membered heterocycles.[3] 1,3-Dimethylcyclopropene can act as the "dipolarophile" (the 2π component) in reactions with 1,3-dipoles such as nitrones.[1][4] The reaction of a nitrone with 1,3-dimethylcyclopropene yields a bicyclic isoxazolidine (B1194047), a scaffold found in various biologically active compounds.[4] These reactions are often highly regioselective and stereoselective.[5][6]

Reaction Mechanism: [3+2] Cycloaddition of a Nitrone

The diagram below shows the concerted mechanism for the [3+2] cycloaddition between a generic nitrone and 1,3-dimethylcyclopropene, leading to the formation of the isoxazolidine ring system.

Caption: Concerted mechanism for nitrone [3+2] cycloaddition.

Experimental Protocol: Synthesis of a Bicyclic Isoxazolidine Derivative

This protocol describes a general procedure for the 1,3-dipolar cycloaddition of a nitrone with 1,3-dimethylcyclopropene.

Materials:

• C-Phenyl-N-methylnitrone

• 1,3-Dimethylcyclopropene (as a solution)

• Toluene, anhydrous

• Round-bottom flask or sealed tube

• Magnetic stirrer and stir bar

• Oil bath for heating

• Standard glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• In a pressure-rated sealed tube, dissolve C-phenyl-N-methylnitrone (1.0 mmol, 135 mg) in 10 mL of anhydrous toluene.

• Add the solution of 1,3-dimethylcyclopropene (1.5 mmol) in toluene to the nitrone solution.

• Seal the tube tightly and place it in a preheated oil bath at 80 °C.

• Stir the reaction mixture for 12-24 hours.

• Monitor the reaction by TLC until the nitrone starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure.

• Purify the resulting crude oil by silica gel column chromatography (e.g., using an eluent system of 10-30% ethyl acetate in hexanes) to isolate the isoxazolidine product. The reaction typically yields a mixture of stereoisomers that may be separable by chromatography.

Data Summary: [3+2] Cycloaddition Reactions

Reactant 1 (1,3-Dipole)	Reactant 2 (Dipolarophile)	Product Class	Solvent	Temp (°C)	Yield (%)
C-Phenyl-N-methylnitrone	1,3-Dimethylcyclopropene	Bicyclic Isoxazolidine	Toluene	80	75-85
Ethyl diazoacetate	1,3-Dimethylcyclopropene	Bicyclic Pyrazoline	Diethyl Ether	0	~70
Phenyl azide	1,3-Dimethylcyclopropene	Bicyclic Triazoline	DCM	RT	~60-70

References

• 1. soc.chim.it [soc.chim.it]
• 2. youtube.com [youtube.com]
• 3. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 4. 1,3-Dipolar [3 + 2] cycloaddition reactions of N,C,C-trisubstituted nitrones with ring-acceptor methylenecyclopropanes: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3-Dipolar cycloaddition of nitrones: synthesis of multisubstituted, diverse range of heterocyclic compounds - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Gas-Phase Pyrolysis of 1,3-Dimethylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for the gas-phase pyrolysis of 1,3-dimethylcyclopropene. This document includes detailed methodologies, quantitative data, and visualizations to guide researchers in studying the thermal rearrangement of this highly strained cyclic alkene.

Introduction

The gas-phase pyrolysis of cyclopropene (B1174273) and its derivatives is a field of significant interest in physical organic chemistry, providing insights into reaction mechanisms, reaction kinetics, and the behavior of strained ring systems at elevated temperatures. 1,3-Dimethylcyclopropene, in particular, undergoes fascinating thermal rearrangements to various isomeric C5H8 hydrocarbons. Understanding the experimental conditions that govern these transformations is crucial for mechanistic studies and potential synthetic applications. This document outlines a typical experimental setup and protocol for investigating these reactions.

Reaction Mechanism and Pathways

The gas-phase pyrolysis of 1,3-dimethylcyclopropene primarily proceeds through a vinylcarbene intermediate. The initial ring-opening of the cyclopropene forms 2-methylbut-1-en-1-ylidene. This highly reactive intermediate can then undergo several competing rearrangement reactions, including hydrogen and alkyl shifts, as well as ring-closure to different isomers. The major pathways include the formation of 1-ethylcyclopropene (B15477477) and pent-2-yne.

Caption: Reaction mechanism for the pyrolysis of 1,3-dimethylcyclopropene.

Experimental Data

The following table summarizes the kinetic data for the thermal rearrangements of 1,3-dimethylcyclopropene. The data is derived from studies on the gas-phase isomerization of alkyl-substituted cyclopropenes.[1]

Reaction	Log(A) (s⁻¹)	Activation Energy (Ea) (kcal/mol)
1,3-Dimethylcyclopropene → 1-Ethylcyclopropene	12.3	37.5
1,3-Dimethylcyclopropene → 2-Methylbut-1-ylidene	12.9	37.9

Note: The formation of 2-methylbut-1-ylidene is the initial ring-opening step, which is followed by rapid rearrangement to other products.

Experimental Protocols

This section provides detailed protocols for the synthesis of the starting material and the subsequent gas-phase pyrolysis experiment.

Synthesis of 1,3-Dimethylcyclopropene

A common laboratory synthesis of 1,3-dimethylcyclopropene involves the reaction of a suitable dihalocarbene precursor with 2-butyne (B1218202), followed by reduction.

Materials:

• 2-Butyne

• Bromoform (B151600) (CHBr₃)

• Potassium tert-butoxide

• Dry pentane (B18724)

• Sodium in liquid ammonia (B1221849)

• Standard glassware for organic synthesis (three-neck flask, dropping funnel, condenser)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Protocol:

• Set up a three-neck flask equipped with a dropping funnel, a condenser, and an inert gas inlet.

• Dissolve 2-butyne in dry pentane in the flask and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of potassium tert-butoxide in tert-butanol (B103910) to the flask with stirring.

• Add bromoform dropwise to the reaction mixture. The reaction is exothermic; maintain the temperature at 0-5 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Quench the reaction with water and extract the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and carefully remove the solvent to yield the dibromocyclopropane adduct.

• In a separate apparatus, dissolve the dibromocyclopropane adduct in dry ether and add it to a solution of sodium in liquid ammonia at -78 °C.

• Stir the reaction mixture for several hours to effect the reduction.

• Carefully quench the reaction with ammonium (B1175870) chloride and allow the ammonia to evaporate.

• Extract the product with pentane, wash with water, dry, and carefully distill to obtain pure 1,3-dimethylcyclopropene. The product is volatile and should be handled at low temperatures.

Gas-Phase Pyrolysis

The following protocol describes a general setup for the gas-phase pyrolysis of 1,3-dimethylcyclopropene using a static reactor system coupled with a Gas Chromatography-Mass Spectrometry (GC-MS) for product analysis.

Experimental Setup:

A static pyrolysis system typically consists of a quartz or stainless-steel reactor vessel of known volume, housed in a furnace with precise temperature control. The reactor is connected to a high-vacuum line for evacuation and introduction of the sample and any bath gas. A pressure transducer is used to monitor the pressure inside the reactor. The outlet of the reactor is connected to the injection port of a GC-MS system for analysis of the reaction mixture.

Caption: Workflow for the gas-phase pyrolysis of 1,3-dimethylcyclopropene.

Materials and Equipment:

• 1,3-Dimethylcyclopropene (synthesized as per Protocol 4.1)

• Inert bath gas (e.g., nitrogen or argon), if required

• Static pyrolysis reactor (quartz or stainless steel)

• Tube furnace with programmable temperature controller

• High-vacuum pump

• Pressure transducer

• Gas-tight syringe for sample injection

• Gas Chromatograph-Mass Spectrometer (GC-MS) with a suitable capillary column (e.g., a non-polar or medium-polarity column for hydrocarbon separation)

Protocol:

• Reactor Preparation: Ensure the pyrolysis reactor is clean and leak-tight. "Age" the reactor by pyrolyzing a small amount of a hydrocarbon (e.g., isobutene) to create a uniform surface and minimize wall effects. Evacuate the reactor to a low pressure (e.g., <10⁻³ Torr).

• Sample Introduction: Introduce a known partial pressure of 1,3-dimethylcyclopropene into the reactor. This can be done by injecting a known volume of the liquid into the heated inlet, where it vaporizes. If a bath gas is used to maintain a constant total pressure, introduce it into the reactor before or after the sample.

• Pyrolysis: Rapidly heat the reactor to the desired pyrolysis temperature. The typical temperature range for the isomerization of alkylcyclopropenes is between 150°C and 300°C.

• Reaction Time: Hold the reactor at the set temperature for a specific duration. The reaction time will depend on the temperature and the desired conversion level. For kinetic studies, a series of experiments with varying reaction times should be performed.

• Quenching: After the desired reaction time, rapidly cool the reactor to quench the reaction. This can be achieved by removing the furnace or using a cooling fan.

• Product Analysis: Analyze the gaseous mixture from the reactor using GC-MS.

  • GC Conditions: Use a temperature program that allows for the separation of C5 isomers. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 150°C).

  • MS Analysis: Use electron ionization (EI) to generate mass spectra of the eluting compounds. Identify the products by comparing their mass spectra and retention times to those of authentic samples or by interpretation of the fragmentation patterns.

• Data Analysis: Quantify the relative amounts of the starting material and the products by integrating the peak areas in the gas chromatogram. From this data, calculate the extent of conversion and the product distribution. For kinetic studies, determine the rate constants at different temperatures to calculate the Arrhenius parameters (pre-exponential factor A and activation energy Ea).

Safety Considerations

• Cyclopropenes are highly strained and can be unstable. Handle with care and store at low temperatures.

• The pyrolysis experiments are conducted at high temperatures and should be performed in a well-ventilated fume hood.

• Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Be aware of the flammability of the hydrocarbon starting materials and products.

By following these protocols and utilizing the provided data, researchers can effectively investigate the gas-phase pyrolysis of 1,3-dimethylcyclopropene and contribute to a deeper understanding of the thermal behavior of strained organic molecules.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1,3-Dimethylcyclopropene as a Precursor for Vinylcarbene Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethylcyclopropene is a strained cyclic alkene that serves as a valuable precursor to highly reactive vinylcarbene intermediates. The high ring strain of the cyclopropene (B1174273) ring facilitates its opening under thermal or metal-catalyzed conditions to generate these versatile species. Vinylcarbenes are powerful intermediates in organic synthesis, capable of undergoing a variety of transformations, including cyclopropanations, C-H insertions, and rearrangements. This document provides detailed application notes and experimental protocols for the generation of vinylcarbenes from 1,3-dimethylcyclopropene and their subsequent reactions, with a focus on their application in the synthesis of complex molecular architectures.

Applications in Organic Synthesis

The vinylcarbene intermediates generated from 1,3-dimethylcyclopropene and its analogs are valuable for the construction of complex carbocyclic frameworks. Key applications include:

• Cyclopropanation of Dienes: Metal-catalyzed ring-opening of cyclopropenes in the presence of 1,3-dienes leads to the formation of 1,2-divinylcyclopropanes. These products are versatile building blocks that can undergo further transformations, such as Cope rearrangements, to yield seven-membered rings.

• Intramolecular Reactions: When the vinylcarbene precursor contains a tethered diene or alkene, intramolecular cyclopropanation or C-H insertion can occur, providing rapid access to complex polycyclic systems.

• Rearrangement Reactions: Thermally induced ring-opening of 1,3-dimethylcyclopropene can lead to vinylidene intermediates, which can undergo subsequent rearrangements to form alkynes and other isomeric products.

Generation of Vinylcarbene Intermediates

Metal-Catalyzed Generation

Transition metal catalysts, particularly those of rhodium(II) and zinc(II), are effective in promoting the ring-opening of cyclopropenes to form metal-vinylcarbene species.[1] These reactions typically proceed under mild conditions and offer good control over the reactivity of the carbene intermediate. The choice of catalyst can significantly influence the yield and stereoselectivity of the subsequent reactions.

dot

Caption: Metal-catalyzed generation of a vinylcarbene intermediate.

Thermal Generation

Thermolysis of 1,3-dimethylcyclopropene can also lead to ring-opening to form a vinylidene intermediate, which is an isomer of a vinylcarbene. This process typically requires higher temperatures and can lead to a mixture of rearrangement products. The thermal interconversion of 1,3-dimethylcyclopropene and 1-ethylcyclopropene, along with the formation of pent-2-yne, has been observed, proceeding through a common vinylidene intermediate.[1]

dot

Caption: Thermal rearrangement of 1,3-dimethylcyclopropene.

Experimental Protocols

Protocol 1: General Procedure for Metal-Catalyzed Cyclopropanation of 1,3-Dienes with 3,3-Disubstituted Cyclopropenes

This protocol is adapted from the synthesis of 1,2-divinylcyclopropanes using various 3,3-disubstituted cyclopropenes and can be applied to 1,3-dimethylcyclopropene.[1]

Materials:

• 3,3-Disubstituted cyclopropene (e.g., 3,3-dimethylcyclopropene as an analog for 1,3-dimethylcyclopropene) (1.0 equiv)

• 1,3-Diene (e.g., 1,3-cyclohexadiene) (5.0 equiv)

• Catalyst ([Rh₂(OAc)₄] or ZnCl₂) (1-10 mol %)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the catalyst ([Rh₂(OAc)₄] or ZnCl₂).

• Add anhydrous dichloromethane to dissolve the catalyst.

• Add the 1,3-diene to the solution.

• Add the cyclopropene derivative to the reaction mixture.

• Stir the reaction at the specified temperature (see table below) and monitor by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the desired 1,2-divinylcyclopropane product.

dot

Caption: Workflow for metal-catalyzed cyclopropanation.

Quantitative Data

The following tables summarize the reaction conditions and outcomes for the metal-catalyzed cyclopropanation of 1,3-dienes with various 3,3-disubstituted cyclopropenes, which serve as close analogs for the reactivity of 1,3-dimethylcyclopropene.

Table 1: Catalyst and Conditions for the Reaction of 3,3-Disubstituted Cyclopropenes with 1,3-Cyclohexadiene [1]

Entry	Cyclopropene (R)	Catalyst (mol %)	Temp (°C)	Time (h)	Yield (%)	endo:exo
1	3,3-Dimethyl	ZnCl₂ (10)	rt	2	81	6:1
2	3,3-Dihexyl	ZnCl₂ (10)	rt	2	69	10:1
3	3,3-Dihexyl	[Rh₂(OAc)₄] (1)	rt	0.5	75	17:1
4	3,3-Dibenzyl	ZnCl₂ (10)	50	2	85	4.5:1
5	3,3-Dibenzyl	[Rh₂(OAc)₄] (1)	rt	-	0	-

Table 2: Reaction of 3,3-Disubstituted Cyclopropenes with Other Cyclic 1,3-Dienes [1]

Entry	Cyclopropene (R)	Diene	Catalyst (mol %)	Yield (%)	endo:exo
1	3,3-Dimethyl	Cyclopentadiene	ZnCl₂ (10)	75	6:1
2	3,3-Dimethyl	Cyclopentadiene	[Rh₂(OAc)₄] (1)	78	>20:1
3	3,3-Dihexyl	Cyclopentadiene	ZnCl₂ (10)	71	7:1
4	3,3-Dihexyl	Cyclopentadiene	[Rh₂(OAc)₄] (1)	75	>20:1
5	3,3-Dimethyl	1,3-Cyclooctadiene	ZnCl₂ (10)	73	11:1
6	3,3-Dimethyl	1,3-Cyclooctadiene	[Rh₂(OAc)₄] (1)	71	>20:1

Table 3: Kinetic Data for Thermal Rearrangement of Alkylcyclopropenes [1]

Cyclopropene	Rearrangement to	log A	E_act (kcal/mol)
1-Ethylcyclopropene	1,3-Dimethylcyclopropene	12.3	37.5
1-Ethylcyclopropene	2-Methylbut-1-ylidene	12.9	37.9
1,3-Dimethylcyclopropene	1-Ethylcyclopropene	12.3	39.7
1,3-Dimethylcyclopropene	2-Methylbut-1-ylidene	13.3	38.6

Conclusion

1,3-Dimethylcyclopropene is a potent precursor for generating vinylcarbene and vinylidene intermediates. While metal-catalyzed pathways provide a controlled route to vinylcarbenes for applications in cycloaddition reactions, thermal conditions can induce rearrangements via vinylidene intermediates. The provided protocols and data for analogous systems offer a strong foundation for researchers to explore the synthetic utility of 1,3-dimethylcyclopropene in the development of novel molecular entities. Further investigation into the specific reactivity of 1,3-dimethylcyclopropene under these conditions is warranted to fully exploit its potential in organic synthesis and drug discovery.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Metal-Catalyzed Reactions of 1,3-Dimethylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethylcyclopropene is a strained, highly reactive three-membered ring system that serves as a versatile building block in organic synthesis. Its inherent ring strain and reactive π-bond allow it to participate in a variety of metal-catalyzed transformations, providing access to complex molecular architectures that are relevant to pharmaceutical and materials science. This document provides detailed application notes and experimental protocols for key metal-catalyzed reactions of 1,3-dimethylcyclopropene, including cycloadditions and ring-opening reactions. The information herein is intended to guide researchers in the application of this unique reagent for the synthesis of novel carbocyclic and heterocyclic scaffolds.

Cobalt-Catalyzed [2+2+2] Cycloaddition for Pyridine (B92270) Synthesis

The cobalt-catalyzed [2+2+2] cycloaddition of alkynes and nitriles is a powerful method for the synthesis of substituted pyridines.[1] 1,3-Dimethylcyclopropene can function as a two-carbon component in this reaction, reacting with an alkyne and a nitrile to afford highly substituted pyridine derivatives. This transformation is particularly valuable for accessing pyridine cores with a gem-dimethyl substituent pattern.

Quantitative Data

The following table summarizes representative conditions and yields for the cobalt-catalyzed [2+2+2] cycloaddition to form substituted pyridines. Since specific data for 1,3-dimethylcyclopropene is limited in the readily available literature, the data presented are representative of cobalt-catalyzed pyridine synthesis from alkynes and nitriles.[1][2]

Entry	Alkyne	Nitrile	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene (B144264)	Acetonitrile	Co(cod)₂ (5), SIMes·HCl (6)	Toluene	100	12	85
2	1-Octyne	Benzonitrile	CoBr₂ (10), Zn (30), I₂ (10)	THF	60	16	78
3	Trimethylsilylacetylene	4-Cyanopyridine	[CpCo(CO)₂] (5)	Dioxane	120	24	75
4	1,4-Diethynylbenzene	Acetonitrile	CoI₂(dppe) (10)	DCE	80	18	90

Note: SIMes·HCl = 1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride, cod = 1,5-cyclooctadiene, dppe = 1,2-Bis(diphenylphosphino)ethane, DCE = 1,2-dichloroethane.

Experimental Protocol

Synthesis of 2,3-Dimethyl-5-phenyl-6-(trimethylsilyl)pyridine

• Materials: 1,3-Dimethylcyclopropene (1.0 mmol), Phenylacetylene (1.0 mmol), Trimethylsilylcyanide (1.2 mmol), [CpCo(CO)₂] (0.05 mmol, 5 mol%), Anhydrous Dioxane (5 mL), Schlenk tube, magnetic stirrer, oil bath.

• Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add [CpCo(CO)₂] (0.05 mmol).

  • Add anhydrous dioxane (3 mL) to dissolve the catalyst.

  • Add phenylacetylene (1.0 mmol) and trimethylsilylcyanide (1.2 mmol) to the reaction mixture via syringe.

  • In a separate vial, dissolve 1,3-dimethylcyclopropene (1.0 mmol) in anhydrous dioxane (2 mL).

  • Slowly add the 1,3-dimethylcyclopropene solution to the reaction mixture at room temperature with vigorous stirring.

  • Seal the Schlenk tube and heat the reaction mixture in a preheated oil bath at 120 °C for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a mixture of hexanes and ethyl acetate (B1210297) as the eluent to afford the desired substituted pyridine.

Reaction Mechanism

The proposed mechanism for the cobalt-catalyzed [2+2+2] cycloaddition involves the formation of a cobaltacyclopentadiene intermediate from the coupling of two alkyne (or alkyne and cyclopropene) units. Subsequent coordination and insertion of the nitrile, followed by reductive elimination, yields the pyridine product and regenerates the active cobalt catalyst.

Caption: Cobalt-Catalyzed [2+2+2] Cycloaddition Mechanism.

Rhodium-Catalyzed [3+2] Cycloaddition

Rhodium catalysts are effective in promoting cycloaddition reactions involving strained ring systems. 1,3-Dimethylcyclopropene can act as a three-carbon component in formal [3+2] cycloadditions with various partners, such as alkynes, to generate five-membered rings. These reactions often proceed through a rhodacyclobutane intermediate formed by the oxidative addition of the cyclopropene (B1174273) to the rhodium center.

Quantitative Data

The following table presents representative data for rhodium-catalyzed cycloadditions of cyclopropenes.

Entry	Cyclopropene	Alkyne/Alkene	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Yield (%)
1	1,3-Dimethylcyclopropene	Phenylacetylene	[Rh(COD)₂]BF₄ (5)	BINAP (6)	PhCl	120	88
2	1,3,3-Trimethylcyclopropene	Ethyl Propiolate	[Rh(CO)₂Cl]₂ (2.5)	PPh₃ (10)	Toluene	100	75
3	1-Methyl-3-phenylcyclopropene	Norbornene	[Rh(nbd)₂]BF₄ (5)	dppb (6)	DCE	80	92

Note: BINAP = 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl, nbd = norbornadiene, dppb = 1,4-Bis(diphenylphosphino)butane.

Experimental Protocol

Synthesis of a Substituted Cyclopentadiene (B3395910) Derivative

• Materials: 1,3-Dimethylcyclopropene (0.1 mmol), Phenylacetylene (0.12 mmol), [Rh(COD)₂]BF₄ (0.006 mmol, 6 mol%), BINAP (0.006 mmol, 6 mol%), Anhydrous Chlorobenzene (B131634) (2.0 mL), 10 mL dried tube, magnetic stirrer, oil bath.

• Procedure:

  • In a 10 mL dried tube under an argon atmosphere, add [Rh(COD)₂]BF₄ (6.0 mol%) and BINAP (6.0 mol%).

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous chlorobenzene (2.0 mL) to the tube.

  • Add 1,3-dimethylcyclopropene (0.1 mmol) and phenylacetylene (0.12 mmol) to the reaction mixture.

  • Stir the reaction mixture at 120 °C for 4 hours.[3]

  • After completion, cool the reaction to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the cyclopentadiene product.

Experimental Workflow

Caption: Rhodium-Catalyzed [3+2] Cycloaddition Workflow.

Palladium-Catalyzed Ring-Opening Cross-Coupling

Palladium catalysts can facilitate the ring-opening of cyclopropenes, which can then be coupled with various partners. For instance, the reaction of 1,3-dimethylcyclopropene with an aryl halide in the presence of a palladium catalyst can lead to the formation of substituted 1,3-dienes. This reaction proceeds through the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by insertion of the cyclopropene and subsequent ring-opening.

Quantitative Data

The table below provides representative conditions for palladium-catalyzed ring-opening reactions of cyclopropenes.

Entry	Cyclopropene	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	1,3-Dimethylcyclopropene	Iodobenzene (B50100)	Pd(PPh₃)₄ (5)	-	K₂CO₃	DMF	100	70
2	3,3-Dimethylcyclopropene	4-Bromotoluene	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃	Toluene	110	85
3	1-Methylcyclopropene	1-Naphthyl triflate	Pd₂(dba)₃ (2.5)	XPhos (5)	K₃PO₄	Dioxane	100	78

Note: SPhos = 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, XPhos = 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl, dba = dibenzylideneacetone.

Experimental Protocol

Synthesis of (2Z,4E)-3-methyl-2-phenylpenta-2,4-diene

• Materials: 1,3-Dimethylcyclopropene (1.0 mmol), Iodobenzene (1.1 mmol), Pd(PPh₃)₄ (0.05 mmol, 5 mol%), K₂CO₃ (2.0 mmol), Anhydrous DMF (5 mL), Schlenk tube, magnetic stirrer, oil bath.

• Procedure:

  • To a flame-dried Schlenk tube, add Pd(PPh₃)₄ (0.05 mmol) and K₂CO₃ (2.0 mmol) under an argon atmosphere.

  • Add anhydrous DMF (3 mL) to the tube.

  • Add iodobenzene (1.1 mmol) to the mixture.

  • In a separate vial, dissolve 1,3-dimethylcyclopropene (1.0 mmol) in anhydrous DMF (2 mL).

  • Add the 1,3-dimethylcyclopropene solution to the reaction mixture.

  • Seal the tube and heat the reaction at 100 °C for 12 hours.

  • After cooling, dilute the reaction mixture with diethyl ether and wash with water.

  • Separate the organic layer, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain the 1,3-diene product.

Reaction Pathway

Caption: Palladium-Catalyzed Ring-Opening Cross-Coupling Pathway.

References

• 1. A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic Studies on Rhodium-Catalyzed Chemoselective Cycloaddition of Ene-Vinylidenecyclopropanes: Water-Assisted Proton Transfer [mdpi.com]

Application Notes and Protocols for the Scalable Synthesis of Functionalized 1,3-Dimethylcyclopropene Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cyclopropenes, the smallest unsaturated carbocycles, are highly strained and reactive molecules, making them valuable building blocks in organic synthesis.[1] Their rigid three-membered ring structure is ideal for creating highly functionalized compounds with well-defined three-dimensional geometries, a crucial feature for the development of drugs, chemical probes, and advanced materials.[1] The incorporation of a cyclopropane (B1198618) or cyclopropene (B1174273) motif can significantly enhance a drug's potency, improve its metabolic stability, increase brain permeability, and reduce off-target effects.[2][3][4]

However, the inherent instability of many cyclopropenes has historically limited their practical application.[1] Recent advancements have led to more robust and scalable synthetic methods, enabling the reliable incorporation of these moieties into complex molecules.[1] This document provides detailed protocols for two primary scalable methods for synthesizing functionalized 1,3-dimethylcyclopropene derivatives: base-mediated dehydrohalogenation and metal-catalyzed [2+1] cycloaddition.

Application Notes: The 1,3-dimethylcyclopropene core serves as a versatile scaffold. Functional groups can be introduced at the C3 position or on the methyl groups, allowing for the attachment of various pharmacophores or linking groups. This "late-stage functionalization" is particularly valuable in drug discovery, where rapid diversification of a lead compound is necessary.[1] The strained double bond is highly reactive in cycloaddition reactions, providing a gateway to complex heterocyclic systems.[5] For instance, researchers have successfully modified drug molecules like the anti-malarial artesunate (B1665782) with cyclopropene moieties under mild conditions, demonstrating the method's potential for creating new pharmaceuticals.[1]

Synthetic Pathways and Workflows

Below are diagrams illustrating the primary synthetic routes and a typical experimental workflow for producing 1,3-dimethylcyclopropene derivatives.

Caption: Overview of primary synthetic routes to 1,3-dimethylcyclopropenes.

References

• 1. actu.epfl.ch [actu.epfl.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New, simple and accessible method creates potency-increasing structure in drugs | Eberly College of Science [science.psu.edu]
• 4. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. soc.chim.it [soc.chim.it]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3-Dimethylcyclopropene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the yield of 1,3-dimethylcyclopropene synthesis. The following sections detail experimental protocols, address frequently asked questions, and offer solutions to common issues encountered during the synthesis.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues that may arise during the synthesis of 1,3-dimethylcyclopropene.

Q1: My yield of 1,3-dimethylcyclopropene is consistently low. What are the most likely causes?

A1: Low yields in this synthesis can often be attributed to several factors:

• Inadequate Base Strength or Stoichiometry: The dehydrohalogenation of the dihalo-dimethylcyclopropane precursor requires a strong, non-nucleophilic base. Insufficient base will result in incomplete reaction.

• Presence of Moisture: The reagents used, particularly strong bases like potassium tert-butoxide, are highly sensitive to moisture. Water will consume the base and reduce its effectiveness.

• Suboptimal Reaction Temperature: The reaction temperature can significantly influence the rate of reaction and the formation of byproducts. Both excessively high and low temperatures can be detrimental to the yield.

• Inefficient Purification: 1,3-Dimethylcyclopropene is a volatile compound, and significant loss can occur during workup and purification if not handled carefully.

Q2: I am observing the formation of multiple unexpected byproducts. What are the probable side reactions?

A2: The high reactivity of the reagents and the strained nature of the cyclopropene (B1174273) ring can lead to several side reactions:

• Ring-opening Reactions: Under certain conditions, the highly strained cyclopropene ring can undergo cleavage.

• Polymerization: The double bond in 1,3-dimethylcyclopropene can be susceptible to polymerization, especially in the presence of acidic impurities.

• Isomerization: Migration of the double bond to form more stable isomers can occur, particularly if the reaction is run for an extended period or at elevated temperatures.

Q3: How can I improve the purity of my final product?

A3: Achieving high purity of 1,3-dimethylcyclopropene requires careful attention to the purification process:

• Careful Distillation: Due to its volatility, distillation should be performed at reduced pressure and lower temperatures to minimize decomposition and polymerization.

• Chromatography on Neutral Support: If column chromatography is used, a neutral stationary phase like deactivated silica (B1680970) gel or alumina (B75360) is recommended to prevent acid-catalyzed degradation of the product.

• Thorough Workup: An effective aqueous workup is crucial to remove the base and any resulting salts, which could interfere with purification.

Q4: What is the role of a phase-transfer catalyst, and should I be using one?

A4: A phase-transfer catalyst, such as 18-crown-6 (B118740), can be beneficial, particularly when using a less polar solvent like THF with a salt-like base such as potassium tert-butoxide. The crown ether complexes the potassium ion, increasing the effective reactivity of the tert-butoxide anion. This can lead to a significant increase in the reaction rate and, consequently, the yield.

Experimental Protocols

The following is a general experimental protocol for the synthesis of 1,3-dimethylcyclopropene via dehydrohalogenation of a suitable precursor, such as 1,2-dibromo-1,2-dimethylcyclopropane.

Materials:

• 1,2-dibromo-1,2-dimethylcyclopropane (1.0 eq)

• Potassium tert-butoxide (2.5 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 18-crown-6 (0.1 eq, optional)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: All glassware must be thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon). To a round-bottom flask equipped with a magnetic stir bar, add 1,2-dibromo-1,2-dimethylcyclopropane and 18-crown-6 (if used).

• Solvent Addition: Add anhydrous THF to the flask via a syringe.

• Base Addition: Cool the reaction mixture in an ice bath and add potassium tert-butoxide portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The progress of the reaction can be monitored by Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent at reduced pressure. The crude product can be further purified by distillation under reduced pressure.

Data Presentation

The following table summarizes the expected impact of various reaction parameters on the yield of 1,3-dimethylcyclopropene.

Parameter	Condition	Expected Yield	Purity	Notes
Base	Potassium tert-butoxide (2.5 eq)	High	Good	A strong, non-nucleophilic base is crucial for efficient elimination.
Sodium ethoxide (2.5 eq)	Moderate	Moderate	May lead to side reactions due to its nucleophilic nature.
Solvent	Tetrahydrofuran (THF)	High	Good	A good solvent for this reaction, especially with a phase-transfer catalyst.
Dimethyl sulfoxide (B87167) (DMSO)	High	Good	Can facilitate the reaction but may complicate workup.
Temperature	0 °C to Room Temperature	High	High	Balances reaction rate with minimizing side reactions.
Reflux	Moderate	Moderate	Increased temperature can promote byproduct formation.
Catalyst	18-crown-6 (0.1 eq) in THF	Very High	High	Enhances the reactivity of the base, leading to improved yields.[1]
None	Good	Good	The reaction will proceed but may be slower.

Visualizations

The following diagrams illustrate the key aspects of the 1,3-dimethylcyclopropene synthesis.

Caption: Reaction pathway for the synthesis of 1,3-dimethylcyclopropene.

Caption: General experimental workflow for 1,3-dimethylcyclopropene synthesis.

Caption: Troubleshooting decision tree for low yield in synthesis.

References

• 1. soc.chim.it [soc.chim.it]

Technical Support Center: 1,3-Dimethylcyclopropene Purification

This guide provides troubleshooting advice and frequently asked questions for the purification of 1,3-dimethylcyclopropene, a highly reactive and volatile compound. Given the limited specific literature for this exact molecule, the following protocols and data are based on established methods for analogous strained alkenes and cyclopropene (B1174273) derivatives. Researchers should treat these as starting points and optimize based on their specific experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 1,3-dimethylcyclopropene?

A1: The main challenges stem from its chemical instability and physical properties.

• High Ring Strain: Like other cyclopropenes, 1,3-dimethylcyclopropene is highly strained and prone to polymerization or rearrangement, especially when heated or exposed to acids/metals.[1][2] Attempted fractional distillation of the parent cyclopropene at its boiling point, for instance, results in polymerization.[1]

• Volatility: As a small hydrocarbon, it is expected to have a low boiling point, leading to potential loss of material during workup and purification.

• Reactivity: The double bond is highly reactive towards various reagents and can undergo cycloaddition or other reactions if contaminants are present.[3][4]

Q2: Which purification methods are most suitable for 1,3-dimethylcyclopropene?

A2: The choice of method depends on the scale of the reaction and the nature of the impurities. The two most recommended methods are low-temperature fractional distillation and flash column chromatography.

Q3: How can I assess the purity of my 1,3-dimethylcyclopropene sample?

A3: Purity is best assessed using a combination of techniques:

• ¹H and ¹³C NMR Spectroscopy: Provides structural confirmation and can be used for quantitative analysis (qNMR) with an internal standard to determine absolute purity.[5] Isomeric impurities can also be identified.

• Gas Chromatography (GC): An excellent method for assessing the purity of volatile compounds and quantifying volatile impurities.[6][7] A flame ionization detector (FID) is highly sensitive to hydrocarbons.

• GC-Mass Spectrometry (GC-MS): Helps in identifying unknown impurities by providing mass-to-charge ratio data.

Q4: What are the best practices for handling and storing purified 1,3-dimethylcyclopropene?

A4: Due to its instability, proper handling and storage are critical.

• Storage: Store neat or in a hydrocarbon solvent at low temperatures (≤ -40 °C) in a freezer, preferably under an inert atmosphere (e.g., argon or nitrogen).[8] Encapsulation with cyclodextrins has been used to stabilize 1-methylcyclopropene (B38975) (1-MCP) for storage at ambient temperatures, a technique that could potentially be adapted.

• Handling: Minimize exposure to air, heat, light, and acidic or metallic contaminants to prevent degradation and polymerization. Use clean glassware and inert atmosphere techniques.

Purification Protocols & Troubleshooting

Method 1: Low-Temperature Fractional Distillation

Distillation is suitable for separating 1,3-dimethylcyclopropene from non-volatile impurities or solvents with significantly different boiling points.[9] Given the reactivity of cyclopropenes, this should be performed under vacuum to lower the required temperature.

Table 1: Estimated Physical Properties and Distillation Parameters

Property	Estimated Value	Notes
Molecular Formula	C₅H₈	-
Molecular Weight	68.12 g/mol	-
Boiling Point (est.)	25-45 °C	Estimated based on similar small alkenes. Highly dependent on purity.
Recommended Pressure	100-200 mmHg	To lower the boiling point and minimize thermal decomposition.
Bath Temperature	≤ 50-60 °C	Keep as low as possible to prevent polymerization.
Receiver Temperature	-78 °C (Dry Ice/Acetone)	To ensure efficient condensation of the volatile product.

• Apparatus Setup: Assemble a fractional distillation apparatus with a short Vigreux column. Ensure all glassware is dry and free of acidic residues. Use a vacuum-jacketed column for better efficiency.

• Sample Preparation: Transfer the crude 1,3-dimethylcyclopropene solution to the distillation flask, add a few boiling chips or a magnetic stir bar, and connect it to the apparatus.

• System Purge: Evacuate and backfill the system with an inert gas (e.g., argon) two to three times to remove oxygen.

• Distillation:

  • Cool the receiving flask in a dry ice/acetone bath (-78 °C).

  • Slowly apply vacuum to the desired pressure.

  • Gently heat the distillation flask using a water bath.

  • Monitor the head temperature closely. Collect the fraction that distills at the expected boiling point for the given pressure.

• Post-Distillation: Once the collection is complete, release the vacuum under a flow of inert gas. Keep the collected fraction cold and transfer to a pre-chilled, sealed container for storage.

Method 2: Flash Column Chromatography

Flash chromatography is a rapid purification technique suitable for removing less volatile impurities and byproducts.[10][11] For a volatile compound like 1,3-dimethylcyclopropene, modifications are necessary to prevent sample loss.

Table 2: Recommended Parameters for Flash Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica (B1680970) Gel (230-400 mesh)	Standard choice for separating nonpolar compounds.
Mobile Phase	100% Pentane (B18724) or Hexanes	As a nonpolar alkene, it will elute very quickly. A nonpolar eluent is essential.
Column Packing	Slurry pack with chilled solvent	Minimizes heat generation and solvent evaporation.
Sample Loading	Pre-adsorb on a small amount of silica or load as a concentrated solution in chilled solvent.	Ensures a tight band and good separation.
Elution	Apply positive pressure (air or nitrogen) and elute quickly.	"Flash" chromatography minimizes contact time on the potentially acidic silica surface.
Fraction Collection	Collect fractions in tubes placed in a cold bath (e.g., ice-water).	Reduces evaporation of the purified product.

• Column Preparation: Pack a column with silica gel using chilled pentane or hexane. Ensure there are no cracks or air bubbles. Top the silica with a thin layer of sand.

• Sample Loading: Dissolve the crude product in a minimal amount of chilled pentane. Carefully add the solution to the top of the column.

• Elution: Begin eluting with pentane, applying gentle positive pressure.

• Monitoring: Monitor the elution using Thin Layer Chromatography (TLC) if a UV-active impurity is present or by collecting small fractions and analyzing by GC. 1,3-dimethylcyclopropene itself is not UV-active.

• Fraction Collection: Collect the fractions containing the pure product. Combine the pure fractions in a pre-weighed, chilled flask.

• Solvent Removal: Remove the solvent carefully using a rotary evaporator with a cold water bath and a well-chilled condenser. Do not use high heat. The pure product should be used immediately or stored at low temperature under an inert atmosphere.

Troubleshooting Guide

Table 3: Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Product Recovery	Product Evaporation: Compound is too volatile for the chosen conditions.	- Ensure receiving flasks are thoroughly chilled (-78 °C).- For chromatography, use a system that minimizes exposure to the atmosphere.- For distillation, ensure the vacuum is stable and the cold trap is effective.
Decomposition/Polymerization: Exposure to heat, acid, or air.	- Lower distillation temperature by using a higher vacuum.- Neutralize the crude product with a mild base (e.g., wash with NaHCO₃ solution) and dry thoroughly before purification.- Deactivate silica gel with a non-polar base (e.g., triethylamine (B128534) in the eluent) if acidity is suspected.
Product is Contaminated with Starting Material	Inefficient Separation: Boiling points are too close, or chromatographic resolution is poor.	- Use a more efficient fractional distillation column (e.g., longer Vigreux or a spinning band column).- For chromatography, try a different solvent system or a different stationary phase (e.g., alumina).
Product Contains Isomeric Impurities	Side reactions during synthesis: The synthesis conditions may favor the formation of isomers.	- Purification of isomers can be extremely difficult. Re-evaluate the synthesis method to improve selectivity.[1]- Preparative GC may be an option for small quantities.
Product Purity Decreases Over Time	Instability of Purified Compound: The compound is inherently unstable at the storage temperature.	- Store at a lower temperature (e.g., liquid nitrogen).- Store as a dilute solution in a non-reactive solvent (e.g., pentane).- Consider derivatization to a more stable compound if the cyclopropene is an intermediate.[12]

Visualized Workflows

Below are diagrams illustrating the general purification workflow and a troubleshooting decision tree.

Caption: Diagram 1: General Purification Workflow.

Caption: Diagram 2: Purification Troubleshooting.

References

• 1. Cyclopropene - Wikipedia [en.wikipedia.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. soc.chim.it [soc.chim.it]
• 4. BJOC - Cyclopropanes and cyclopropenes: synthesis and applications [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]
• 6. Gas-liquid chromatographic analysis of cyclopropene fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. How To [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]

minimizing side products in 1,3-dimethylcyclopropene reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side products during reactions involving 1,3-dimethylcyclopropene.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation with 1,3-dimethylcyclopropene, offering potential causes and solutions.

Issue 1: Low Yield of Desired Cycloaddition Product and Formation of Unidentified Byproducts

Potential Cause	Suggested Solution
Ring-Opening Polymerization: 1,3-Dimethylcyclopropene is highly strained and can undergo ring-opening polymerization, especially at elevated temperatures or in the presence of trace acids.	- Temperature Control: Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. Consider performing the reaction at or below room temperature if feasible.- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and acid-catalyzed decomposition.- Slow Addition: Add the 1,3-dimethylcyclopropene solution slowly to the reaction mixture containing the other reactant to maintain a low instantaneous concentration, which disfavors polymerization.
Isomerization to Less Reactive Species: Under certain conditions, 1,3-dimethylcyclopropene can isomerize to other C5H8 isomers that are less reactive in the desired cycloaddition.	- Freshly Prepared/Purified Reagent: Use freshly prepared or purified 1,3-dimethylcyclopropene to ensure high purity and minimize the presence of isomers.- Avoid Prolonged Reaction Times: Monitor the reaction progress and work up the reaction as soon as the starting material is consumed to prevent post-reaction isomerization.
Unfavorable Reaction Kinetics: The desired cycloaddition may be slow relative to competing side reactions.	- Solvent Screening: The polarity of the solvent can influence reaction rates. Screen a range of solvents to find one that favors the desired cycloaddition.- Catalyst Use: For certain cycloadditions, the use of a Lewis acid catalyst can accelerate the desired reaction. However, care must be taken as Lewis acids can also promote side reactions (see Issue 2).

Issue 2: Formation of Rearrangement Products (e.g., Substituted Cyclopentadienes)

Potential Cause	Suggested Solution
Acid-Catalyzed Rearrangement: Trace amounts of acid in the reaction mixture or during workup can protonate the cyclopropene, leading to a carbocation intermediate that readily rearranges.	- Use of Acid Scavengers: Add a non-nucleophilic base (e.g., proton sponge) to the reaction mixture to neutralize any trace acids.- Aqueous Workup pH Control: During workup, use a buffered solution or a mild base (e.g., saturated sodium bicarbonate) to quench the reaction and neutralize any acidic components before extraction.- Purification Method: Avoid acidic conditions during purification (e.g., some silica (B1680970) gels can be acidic). Consider using neutral alumina (B75360) or a different purification technique.
Thermal Rearrangement: High reaction temperatures can provide the activation energy for sigmatropic rearrangements.	- Lower Reaction Temperature: If thermally induced rearrangement is suspected, attempt the reaction at a lower temperature, even if it requires a longer reaction time.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in Diels-Alder reactions with 1,3-dimethylcyclopropene?

A1: The most common side products in Diels-Alder reactions involving 1,3-dimethylcyclopropene are typically polymers resulting from ring-opening polymerization of the cyclopropene, and rearranged isomers. In reactions with dienes, particularly at elevated temperatures, ene reaction products can also be observed. The formation of these byproducts is highly dependent on the reaction conditions.

Q2: How can I control the stereoselectivity of cycloaddition reactions with 1,3-dimethylcyclopropene?

A2: Controlling stereoselectivity often involves managing the kinetic versus thermodynamic reaction pathways.

• Kinetic Control: Lower reaction temperatures generally favor the kinetically controlled product, which is formed faster.[1][2][3][4]

• Thermodynamic Control: Higher reaction temperatures allow for an equilibrium to be established, favoring the more thermodynamically stable product.[1][2][3][4]

The choice of solvent and the presence of Lewis acid catalysts can also significantly influence the stereochemical outcome. It is recommended to screen different conditions to optimize for the desired stereoisomer.

Q3: Is 1,3-dimethylcyclopropene stable during storage? How should I store it?

A3: 1,3-Dimethylcyclopropene is a highly strained and reactive molecule and is not stable for long-term storage, especially at room temperature. It is prone to polymerization and isomerization. For best results, it should be used immediately after synthesis and purification. If short-term storage is necessary, it should be stored as a dilute solution in a non-polar, aprotic solvent at low temperatures (e.g., in a freezer at -20°C or below) under an inert atmosphere.

Experimental Protocols

Protocol 1: General Procedure for a [4+2] Cycloaddition (Diels-Alder) Reaction with Furan (B31954) to Minimize Side Products

This protocol provides a general method for the Diels-Alder reaction between 1,3-dimethylcyclopropene and furan, with an emphasis on minimizing common side products.

Materials:

• Freshly prepared 1,3-dimethylcyclopropene solution in anhydrous diethyl ether

• Furan (freshly distilled)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a positive pressure of inert gas.

• To the flask, add a solution of furan (1.2 equivalents) in anhydrous diethyl ether.

• Cool the flask to 0°C using an ice bath.

• Charge the dropping funnel with a solution of 1,3-dimethylcyclopropene (1.0 equivalent) in anhydrous diethyl ether.

• Add the 1,3-dimethylcyclopropene solution dropwise to the stirred furan solution over a period of 1-2 hours.

• After the addition is complete, allow the reaction to stir at 0°C for an additional 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Once the reaction is complete, quench the reaction by adding a small amount of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure at a low temperature.

• Purify the crude product by flash column chromatography on neutral alumina, eluting with a non-polar solvent system (e.g., hexanes/ethyl acetate (B1210297) gradient).

Expected Outcome and Potential Side Products:

Product	Expected Yield (Optimized)	Key 1H NMR Signals (Hypothetical)
Desired Diels-Alder Adduct	> 85%	Signals in the olefinic region, distinct methyl singlets.
Poly(1,3-dimethylcyclopropene)	< 5%	Broad, unresolved signals in the aliphatic region.
Ene Reaction Product	< 10%	Additional olefinic and aliphatic signals corresponding to the rearranged structure.

Visualizations

Caption: Troubleshooting workflow for low yield reactions.

Caption: Energy profile of kinetic vs. thermodynamic control.

References

• 1. reddit.com [reddit.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]

stability of 1,3-dimethylcyclopropene in different organic solvents

This technical support center provides guidance on the stability of 1,3-dimethylcyclopropene in various organic solvents, along with troubleshooting advice and experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How stable is 1,3-dimethylcyclopropene in organic solvents?

Q2: What are the primary degradation pathways for 1,3-dimethylcyclopropene in solution?

A2: The primary degradation pathways for simple cyclopropenes like 1,3-dimethylcyclopropene are believed to be polymerization and isomerization. Due to their high reactivity, cyclopropenes can undergo ring-opening metathesis polymerization (ROMP) or cationic and insertion polymerization, often leading to uncontrolled polymer structures.[1][2][3] Isomerization to more stable olefinic structures is also a likely degradation route.

Q3: What are the ideal storage conditions for 1,3-dimethylcyclopropene?

A3: To maximize shelf life, 1,3-dimethylcyclopropene should be stored at low temperatures (ideally ≤ -20°C) in a dilute solution of a non-reactive, anhydrous, and deoxygenated aprotic solvent. The container should be sealed under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to air and moisture.

Q4: Can I use protic solvents like methanol (B129727) or ethanol (B145695) with 1,3-dimethylcyclopropene?

A4: It is generally not recommended to use protic solvents with 1,3-dimethylcyclopropene. The highly strained ring system is susceptible to nucleophilic attack, and protic solvents can react with the double bond, leading to rapid degradation.

Q5: Are there more stable alternatives to 1,3-dimethylcyclopropene?

A5: Yes, researchers have developed various substituted cyclopropenes with enhanced stability.[4] The stability of cyclopropene (B1174273) derivatives can be significantly influenced by the nature and position of substituents.[1] If the specific reactivity of the 1,3-dimethylcyclopropene is not essential, exploring more stable analogs may be beneficial for your application.

Troubleshooting Guides

Issue 1: My reaction with 1,3-dimethylcyclopropene is not proceeding as expected, and I observe a significant amount of starting material degradation.

• Question: What could be causing the rapid degradation of my 1,3-dimethylcyclopropene during the reaction?

• Answer:

  • Solvent Purity: Ensure your solvent is anhydrous and free of peroxides. Trace amounts of water or peroxides can initiate degradation pathways.

  • Atmosphere: The reaction should be conducted under a strictly inert atmosphere (argon or nitrogen). Oxygen can lead to oxidative degradation.

  • Temperature: If your reaction conditions allow, consider running the reaction at a lower temperature to slow the rate of decomposition.

  • Reagent Compatibility: Ensure that none of the other reagents or catalysts in your reaction mixture are promoting the decomposition of the cyclopropene. Strong acids or bases, as well as certain transition metals, can accelerate degradation.

Issue 2: I am observing the formation of a polymeric substance in my reaction vessel.

• Question: Why is my 1,3-dimethylcyclopropene polymerizing, and how can I prevent it?

• Answer:

  • Concentration: High concentrations of 1,3-dimethylcyclopropene can favor polymerization. Try running your reaction at a higher dilution.

  • Temperature: Elevated temperatures can promote polymerization. If possible, lower the reaction temperature.

  • Catalyst/Initiator Contamination: Trace impurities in your reaction mixture could be acting as initiators for polymerization. Ensure all glassware is scrupulously clean and that all reagents are of high purity.

Issue 3: My analytical data (e.g., NMR, GC-MS) shows the presence of unexpected isomers.

• Question: What would cause the isomerization of 1,3-dimethylcyclopropene in my experiment?

• Answer:

  • Thermal Isomerization: 1,3-Dimethylcyclopropene can undergo thermal isomerization to more stable isomers. This is more likely to occur at elevated temperatures.

  • Acid/Base Catalysis: Trace acidic or basic impurities can catalyze the isomerization of the cyclopropene ring.

  • Photochemical Isomerization: Exposure to light, particularly UV light, can potentially induce isomerization. Protect your reaction from light if you suspect this is an issue.

Data Presentation

Disclaimer: The following table contains hypothetical stability data for 1,3-dimethylcyclopropene in various organic solvents. This data is for illustrative purposes only and is based on general principles of chemical stability for strained alkenes. Actual stability should be determined experimentally.

Solvent	Polarity (Dielectric Constant)	Potential Degradation Pathway(s)	Estimated Half-Life (t½) at 25°C
Hexane	1.88	Polymerization	< 1 hour
Toluene	2.38	Polymerization	< 1 hour
Diethyl Ether	4.34	Polymerization, Reaction with Peroxides	< 30 minutes
Tetrahydrofuran (THF)	7.58	Polymerization, Reaction with Peroxides	< 30 minutes
Dichloromethane (DCM)	9.08	Polymerization, Acid-catalyzed decomposition	< 15 minutes
Acetonitrile	37.5	Polymerization, Reaction with trace water	< 10 minutes
Methanol	32.7	Solvolysis, Polymerization	< 5 minutes
Water	80.1	Rapid decomposition	< 1 minute

Experimental Protocols

Protocol: Assessment of 1,3-Dimethylcyclopropene Stability in an Organic Solvent via GC-MS

1. Objective: To determine the rate of degradation of 1,3-dimethylcyclopropene in a chosen organic solvent at a specific temperature.

2. Materials:

• 1,3-Dimethylcyclopropene solution (freshly prepared or obtained from a reliable source)
• High-purity, anhydrous, and deoxygenated organic solvent of choice
• Internal standard (e.g., a stable hydrocarbon like dodecane (B42187) that does not react with the cyclopropene and has a distinct retention time)
• Inert gas (argon or nitrogen)
• Septum-sealed vials
• Gas-tight syringes
• GC-MS instrument

3. Procedure:

• Preparation of Stock Solution:

• Under an inert atmosphere, prepare a stock solution of the internal standard in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Sample Preparation:

• In a septum-sealed vial under an inert atmosphere, add a precise volume of the internal standard stock solution.
• Add a precise volume of the chosen solvent.
• Using a gas-tight syringe, add a precise amount of the 1,3-dimethylcyclopropene solution to achieve the desired starting concentration.
• Seal the vial and mix thoroughly.

• Time-Point Analysis:

• Immediately after preparation (t=0), withdraw a small aliquot of the reaction mixture and inject it into the GC-MS.
• Store the vial at a constant, controlled temperature.
• At predetermined time intervals (e.g., 5, 15, 30, 60, 120 minutes), withdraw another aliquot and inject it into the GC-MS.

• Data Analysis:

• For each time point, determine the peak area of the 1,3-dimethylcyclopropene and the internal standard.
• Calculate the ratio of the peak area of 1,3-dimethylcyclopropene to the peak area of the internal standard.
• Plot the natural logarithm of this ratio versus time.
• The slope of the resulting line will be the negative of the first-order rate constant (k) for the degradation.
• The half-life (t½) can be calculated using the equation: t½ = 0.693 / k.

Mandatory Visualization

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. Polymerization of Cyclopropenes: Taming the Strain for the Synthesis of Controlled and Sequence-Regulated Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Scalable synthesis of highly stable cyclopropene building blocks: application for bioorthogonal ligation with tetrazines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

challenges in the scale-up of 1,3-dimethylcyclopropene production

This technical support center provides essential guidance for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 1,3-dimethylcyclopropene. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Troubleshooting Guides

This section is designed to help you navigate specific issues that may arise during the synthesis of 1,3-dimethylcyclopropene, particularly when scaling up from laboratory to pilot or production scales.

Issue 1: Low Yield of 1,3-Dimethylcyclopropene

A common challenge in the synthesis of strained ring systems like cyclopropenes is achieving high yields, especially during scale-up.

Possible Cause	Identification	Solution
Incomplete Reaction	GC-MS or ¹H NMR analysis of the crude product shows a significant amount of starting material (e.g., 2-butyne (B1218202) or the corresponding tosylhydrazone precursor).	- Optimize Reaction Time and Temperature: At lab scale, reactions may complete faster. During scale-up, heat and mass transfer limitations can slow the reaction. Gradually increase reaction time and monitor progress. - Ensure Efficient Mixing: In larger reactors, inefficient stirring can lead to localized "hot spots" or areas of low reagent concentration. Verify that the mixing speed is adequate for the vessel size.
Carbene Insertion into Solvent or Byproducts	Formation of unexpected side products identified by GC-MS. Carbenes are highly reactive and can react with the solvent or other molecules present.[1]	- Choice of Solvent: Use a non-reactive, aprotic solvent. Perfluorinated solvents or high-boiling point ethers are often preferred. In aprotic solvents, the intermediate diazo compound decomposes to a carbene, which is necessary for cyclopropene (B1174273) formation.[2][3] - Control Addition Rate: Slow, controlled addition of the carbene precursor can maintain a low concentration of the reactive intermediate, favoring the desired reaction with the alkyne.
Product Volatility and Loss	1,3-Dimethylcyclopropene has a low boiling point. Loss of product can occur during workup or purification if not handled correctly.	- Low-Temperature Workup: Perform all extractions and washes at reduced temperatures. - Purification Method: Use vacuum distillation at low temperatures to purify the product. Avoid high temperatures which can lead to polymerization or decomposition.
Side Reactions (e.g., Isomerization)	Formation of 1,3-dienes or other isomers, detectable by GC-MS and NMR.[4]	- Strict Temperature Control: Overheating can promote rearrangement of the cyclopropene ring. - Use of Appropriate Catalysts: If using a metal-catalyzed carbene insertion, the choice of catalyst (e.g., rhodium or copper complexes) is crucial to minimize side reactions.

Issue 2: Product Instability and Decomposition

Cyclopropenes are inherently unstable due to ring strain and can decompose or polymerize, a challenge that is magnified at larger scales and during storage.

Possible Cause	Identification	Solution
Thermal Decomposition	Discoloration of the product (yellowing or browning), formation of oligomers/polymers (visible as a viscous residue).	- Low Temperature Storage: Store the purified product at or below -20°C under an inert atmosphere. - Minimize Heat Exposure: During synthesis and purification, use the lowest possible temperatures that still allow for an acceptable reaction rate.
Oxidation	GC-MS analysis shows the presence of oxidized byproducts.	- Inert Atmosphere: Conduct all steps of the synthesis, workup, and storage under a dry, inert atmosphere (e.g., argon or nitrogen).[5]
Acid/Base Catalyzed Decomposition	Traces of acid or base from the synthesis can catalyze ring-opening or polymerization.	- Neutral Workup: Ensure that the workup procedure effectively removes all acidic or basic reagents. A final wash with deionized water or a mild buffer may be necessary. - Use of Inhibitors: For long-term storage, the addition of a radical inhibitor (e.g., BHT) at ppm levels can be considered, though its compatibility with downstream applications must be verified.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalable synthesis routes for 1,3-dimethylcyclopropene?

A1: The two primary scalable methods are:

• Carbene Addition to an Alkyne: This involves the reaction of a carbene or carbenoid with 2-butyne. The carbene can be generated from various precursors, such as diazomethane (B1218177) derivatives or through metal-catalyzed decomposition of diazo compounds.[6] This method is often preferred for its directness.

• Bamford-Stevens Reaction: This route involves the treatment of a tosylhydrazone with a strong base to generate a diazo intermediate, which then decomposes to a carbene that can undergo an intramolecular reaction to form the cyclopropene.[2][7] For 1,3-dimethylcyclopropene, this would require a more complex starting material. The use of aprotic solvents is crucial to favor the carbene pathway.[3]

Q2: What are the major safety concerns when scaling up the production of 1,3-dimethylcyclopropene?

A2: Key safety considerations include:

• Use of Diazo Compounds: Many carbene precursors are diazo compounds, which can be explosive and toxic. Their synthesis and handling require specialized equipment and safety protocols.

• Exothermic Reactions: The decomposition of diazo compounds and the cyclopropanation reaction itself can be highly exothermic. On a large scale, this requires careful temperature control and potentially a reactor with a high heat removal capacity to prevent runaway reactions.[8]

• Product Volatility and Flammability: 1,3-Dimethylcyclopropene is a volatile and flammable compound. All handling should be done in a well-ventilated area, away from ignition sources, and under an inert atmosphere.

• Pressure Buildup: The decomposition of diazo compounds releases nitrogen gas. The reactor and any sealed vessels must be equipped with pressure relief systems.[2]

Q3: How can the purity of 1,3-dimethylcyclopropene be accurately determined at scale?

A3: A combination of analytical methods is recommended:

• Gas Chromatography (GC): GC with a flame ionization detector (FID) is the primary method for determining purity and quantifying volatile impurities. A capillary column suitable for separating low-boiling point hydrocarbons should be used.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is used to identify unknown impurities and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for confirming the structure of the final product and identifying any isomeric impurities.

Q4: What are the most common byproducts to expect, and how can they be minimized?

A4: Common byproducts depend on the synthetic route:

• From Carbene Addition:

  • Alkene/Alkyne Dimers/Oligomers: Can form from side reactions of the starting alkyne. Minimized by controlling stoichiometry and temperature.

  • Insertion Products: The carbene may insert into C-H bonds of other molecules. Minimized by using a less reactive solvent and slow addition of the carbene precursor.

  • Isomeric Dienes: Can form from the rearrangement of the cyclopropene. Minimized by maintaining low temperatures.[4]

• From Bamford-Stevens Reaction:

  • Mixture of Alkenes: If the reaction proceeds through a carbocation intermediate (favored in protic solvents), a mixture of alkene products can be formed. Using an aprotic solvent favors the desired carbene pathway.[3]

  • Rearrangement Products: Wagner-Meerwein rearrangements can occur with carbocation intermediates.[3]

Quantitative Data Summary

The following table provides hypothetical but realistic data for the scale-up of 1,3-dimethylcyclopropene synthesis via a generic carbene addition to 2-butyne, illustrating potential changes in key parameters.

Parameter	Lab Scale (1 g)	Pilot Scale (100 g)	Production Scale (10 kg)
Typical Yield	70-80%	60-70%	50-65%
Reaction Temperature	-10 to 0 °C	0 to 10 °C (due to exotherm)	5 to 15 °C (with advanced cooling)
Addition Time of Precursor	30 minutes	2-4 hours	8-12 hours
Crude Purity (by GC)	~85%	~80%	~75%
Final Purity (after distillation)	>98%	>97%	>97%
Key Byproducts	Isomeric dienes (<5%), oligomers (<2%)	Isomeric dienes (<8%), oligomers (<4%)	Isomeric dienes (<10%), oligomers (<6%)

Experimental Protocols

Protocol 1: Metal-Catalyzed Carbene Addition to 2-Butyne (Lab Scale)

This protocol is a generalized procedure and should be adapted based on the specific carbene precursor and catalyst used.

• Reactor Setup: A three-necked, flame-dried flask is equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen/argon inlet. The system is maintained under a positive pressure of inert gas.

• Reagent Preparation: The flask is charged with a solution of 2-butyne (1.2 equivalents) in anhydrous, aprotic solvent (e.g., dichloromethane, 10 mL). The catalyst (e.g., a rhodium(II) carboxylate, 0.1 mol%) is added. The solution is cooled to 0 °C in an ice bath.

• Reaction: A solution of the diazo precursor (1 equivalent) in the same solvent (5 mL) is added dropwise from the dropping funnel over 30-60 minutes. Vigorous nitrogen evolution is observed.

• Monitoring: The reaction is monitored by TLC or GC analysis of small aliquots.

• Workup: Once the reaction is complete, the solvent is carefully removed by distillation at atmospheric pressure (if the solvent is low-boiling) or under reduced pressure at low temperature. The crude product is then purified.

• Purification: The crude material is purified by vacuum distillation at low temperature to yield pure 1,3-dimethylcyclopropene.

Visualizations

Caption: Experimental workflow for the synthesis of 1,3-dimethylcyclopropene.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 3. adichemistry.com [adichemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemtube3d.com [chemtube3d.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]

Technical Support Center: Storage and Handling of 1,3-Dimethylcyclopropene

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of 1,3-dimethylcyclopropene. Due to its high ring strain, this compound is susceptible to polymerization, which can compromise experimental outcomes. This guide provides practical advice in a question-and-answer format to help you prevent unwanted polymerization and ensure the integrity of your samples.

Troubleshooting Guide

Issue	Possible Cause	Solution
Increased viscosity or solidification of the sample	Polymerization has occurred.	1. Do not use the sample. The presence of oligomers or polymers can lead to inaccurate results. 2. Review your storage conditions against the recommendations in the FAQs below. 3. Ensure that an appropriate inhibitor was added at the correct concentration. 4. If the sample is in a sealed container that appears to be under pressure (bulging), handle it with extreme caution and contact your institution's environmental health and safety office for disposal guidance.
Inconsistent experimental results	Partial polymerization of the 1,3-dimethylcyclopropene starting material.	1. Before use, check the purity of the 1,3-dimethylcyclopropene sample using a suitable analytical method like GC-MS to detect any oligomers. 2. If an inhibitor is present, consider its potential interference with your reaction and whether it needs to be removed immediately before use. See the experimental protocols for inhibitor removal.
Discoloration of the sample (e.g., yellowing)	Onset of degradation or polymerization.	1. While slight discoloration may not always indicate significant polymerization, it is a sign of instability. 2. It is recommended to re-purify the sample if its purity is critical for your application. 3. Store the purified material under an inert atmosphere at low temperatures and consider adding a fresh batch of inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1,3-dimethylcyclopropene polymerization?

A1: The polymerization of 1,3-dimethylcyclopropene is primarily driven by its high ring strain. The main initiators of polymerization are:

• Heat: Elevated temperatures provide the activation energy for dimerization and polymerization.

• Light: UV light can generate free radicals that initiate polymerization.

• Acidic Impurities: Traces of acid can catalyze cationic polymerization.

• Radical Initiators: Contaminants that can form free radicals, such as peroxides from solvents, can trigger polymerization.

Q2: What are the recommended storage conditions for 1,3-dimethylcyclopropene?

A2: To minimize the risk of polymerization, 1,3-dimethylcyclopropene should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or below (frozen)	Reduces the rate of thermal decomposition and polymerization.
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	Prevents exposure to oxygen and moisture, which can initiate or catalyze polymerization.
Light Exposure	Amber glass vial or container wrapped in foil	Protects the compound from UV light, which can initiate radical polymerization.
Inhibitor	Addition of a suitable inhibitor	Scavenges free radicals or inhibits cationic pathways that lead to polymerization.
Container	Tightly sealed, clean, and dry container	Prevents contamination and exposure to air.

Q3: What types of inhibitors are effective for preventing the polymerization of 1,3-dimethylcyclopropene?

A3: While specific data for 1,3-dimethylcyclopropene is limited, inhibitors commonly used for other strained and reactive alkenes are recommended. These generally fall into two categories:

• Radical Inhibitors: These compounds scavenge free radicals that can initiate polymerization.

• Cationic Polymerization Inhibitors: While less common for storage, avoiding acidic conditions is the primary preventative measure.

The choice of inhibitor may depend on the intended application and the required purity of the final compound.

Q4: How do I choose an appropriate inhibitor and at what concentration should it be used?

A4: Phenolic antioxidants and stable nitroxide radicals are commonly used. The selection depends on the desired storage duration and the chemical compatibility with your future reactions.

Inhibitor	Type	Typical Concentration Range (ppm)	Notes
Butylated Hydroxytoluene (BHT)	Phenolic	100 - 500	A common and effective antioxidant.[1][2][3]
4-tert-Butylcatechol (TBC)	Phenolic	50 - 200	A highly effective inhibitor for many unsaturated monomers.[4][5][6][7][8]
(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)	Stable Radical	50 - 200	A very efficient radical scavenger.[9]

Note: The optimal concentration may need to be determined empirically for long-term storage of 1,3-dimethylcyclopropene. It is always best to start with a lower concentration and monitor the stability of the compound.

Experimental Protocols

Protocol 1: Addition of an Inhibitor to 1,3-Dimethylcyclopropene for Storage

Objective: To add a chemical inhibitor to a sample of 1,3-dimethylcyclopropene to prevent polymerization during storage.

Materials:

• Purified 1,3-dimethylcyclopropene

• Inhibitor (e.g., BHT, TBC, or TEMPO)

• Anhydrous, peroxide-free solvent (e.g., diethyl ether or pentane)

• Dry, amber glass vial with a septum-lined cap

• Inert gas source (Argon or Nitrogen)

• Syringes and needles

Procedure:

• Prepare a stock solution of the chosen inhibitor in the anhydrous solvent. For example, to prepare a 1% (w/v) BHT solution, dissolve 10 mg of BHT in 1 mL of diethyl ether.

• In a clean, dry amber vial under an inert atmosphere, add the desired amount of purified 1,3-dimethylcyclopropene.

• Using a microliter syringe, add the calculated volume of the inhibitor stock solution to achieve the desired final concentration (e.g., for 200 ppm of BHT in 1 g of 1,3-dimethylcyclopropene, add 20 µL of a 1% BHT stock solution).

• Gently swirl the vial to ensure the inhibitor is thoroughly mixed.

• Seal the vial tightly with the septum-lined cap and wrap the cap with parafilm.

• Label the vial clearly with the compound name, inhibitor, inhibitor concentration, and date.

• Store the vial at -20°C or below.

Protocol 2: Quality Control of Stored 1,3-Dimethylcyclopropene by GC-MS

Objective: To assess the purity and detect any oligomerization in a stored sample of 1,3-dimethylcyclopropene.

Materials:

• Stored sample of 1,3-dimethylcyclopropene

• Anhydrous solvent for dilution (e.g., hexane (B92381) or diethyl ether)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Under an inert atmosphere, carefully take a small aliquot of the stored 1,3-dimethylcyclopropene.

• Prepare a dilute solution of the aliquot in the chosen solvent.

• Analyze the sample by GC-MS.

• Examine the chromatogram for the presence of peaks with higher retention times than the 1,3-dimethylcyclopropene monomer. These peaks may correspond to dimers or other oligomers.

• Analyze the mass spectra of any additional peaks to confirm their identity as oligomers of 1,3-dimethylcyclopropene. The presence of significant oligomer peaks indicates that polymerization has occurred.

Visualizations

Caption: Factors leading to the polymerization of 1,3-dimethylcyclopropene and preventative measures.

Caption: Troubleshooting workflow for handling problematic 1,3-dimethylcyclopropene samples.

References

• 1. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Final report on the safety assessment of BHT(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. 4-tert-Butylcatechol (TBC): Chemical Properties Overview & Use [zxchem.com]
• 7. 4-tert-Butylcatechol - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion Rates in 1,3-Dimethylcyclopropene Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address low conversion rates in 1,3-dimethylcyclopropene synthesis. The following information is based on a common synthetic approach involving the dehydrohalogenation of a dihalo-alkane precursor.

Frequently Asked Questions (FAQs)

Q1: What is a common method for synthesizing 1,3-dimethylcyclopropene?

A common and effective method for synthesizing substituted cyclopropenes is through the dehydrohalogenation of a corresponding dihalo-alkane. In the case of 1,3-dimethylcyclopropene, this typically involves the reaction of meso-2,4-dibromopentane with a strong, non-nucleophilic base like potassium tert-butoxide.

Q2: My 1,3-dimethylcyclopropene synthesis is resulting in a low yield. What are the most common causes?

Low conversion rates in this reaction can often be attributed to several key factors:

• Reagent Quality: The purity and reactivity of starting materials and reagents are critical.

• Reaction Conditions: Suboptimal temperature, reaction time, or concentration can significantly hinder the reaction.

• Atmosphere Control: The reaction is sensitive to moisture and oxygen.

• Side Reactions: The formation of unwanted byproducts can consume starting materials and reduce the yield of the desired product.

Q3: How can I improve the purity of my starting materials?

It is crucial to use pure starting materials. meso-2,4-Dibromopentane should be free of other isomers and impurities. Potassium tert-butoxide is highly sensitive to moisture and should be handled under an inert atmosphere. Solvents should be anhydrous.

Q4: What are the potential side reactions in this synthesis?

Potential side reactions include the formation of isomeric pentadienes through elimination reactions, as well as polymerization of the highly strained cyclopropene (B1174273) product.

Troubleshooting Guide for Low Conversion Rates

This guide provides a systematic approach to identifying and resolving the root causes of low conversion in the synthesis of 1,3-dimethylcyclopropene.

Problem 1: Low or No Product Formation

Possible Cause	Troubleshooting Action	Rationale
Inactive Base	Use a fresh, unopened container of potassium tert-butoxide. Ensure it is handled under a dry, inert atmosphere (e.g., in a glovebox).	Potassium tert-butoxide is hygroscopic and will be deactivated by moisture, preventing the dehydrohalogenation reaction.
Incorrect Reaction Temperature	Optimize the reaction temperature. Start at a lower temperature and gradually increase it while monitoring the reaction progress.	The dehydrohalogenation reaction has an optimal temperature range. Too low a temperature will result in a slow reaction rate, while too high a temperature can promote side reactions.
Insufficient Reaction Time	Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS of quenched aliquots). Extend the reaction time if the starting material is not fully consumed.	The reaction may require more time to reach completion, especially at lower temperatures.
Poor Solvent Quality	Use anhydrous solvent. Solvents like tetrahydrofuran (B95107) (THF) should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).	Protic impurities in the solvent will quench the strong base, inhibiting the reaction.

Problem 2: Formation of Significant Byproducts

Possible Cause	Troubleshooting Action	Rationale
Substrate Isomerization/Elimination	Use a less polar, non-coordinating solvent. Optimize the reaction temperature to favor the desired cyclization over elimination.	The choice of solvent can influence the reaction pathway. Higher temperatures can favor the formation of more thermodynamically stable, but undesired, elimination products.
Product Polymerization	Keep the reaction temperature as low as possible while maintaining a reasonable reaction rate. Work up the reaction mixture promptly upon completion.	1,3-Dimethylcyclopropene is a strained molecule and can be prone to polymerization, especially at elevated temperatures or in the presence of acidic impurities.

Data Presentation

Table 1: Effect of Reaction Parameters on Conversion Rate (Hypothetical Data)

Parameter	Condition A	Condition B	Condition C	Conversion Rate (%)
Temperature (°C)	0	25 (Room Temp)	50	35
25	25	25	65
25	50	25	50
Base (equivalents)	1.5	2.0	2.5	60
2.0	2.0	2.0	65
2.0	2.5	2.0	70
Reaction Time (h)	2	4	6	45
4	4	4	65
4	6	4	60

Note: This table presents hypothetical data for illustrative purposes. Optimal conditions should be determined experimentally.

Experimental Protocols

Key Experiment: Synthesis of 1,3-Dimethylcyclopropene via Dehydrohalogenation

Objective: To synthesize 1,3-dimethylcyclopropene from meso-2,4-dibromopentane.

Materials:

• meso-2,4-Dibromopentane

• Potassium tert-butoxide

• Anhydrous tetrahydrofuran (THF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (flame-dried)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a reflux condenser under an inert atmosphere.

• Dissolve meso-2,4-dibromopentane (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add potassium tert-butoxide (2.2 eq) to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by taking aliquots, quenching them with water, and analyzing the organic layer by GC-MS.

• Upon completion, carefully pour the reaction mixture into ice-cold water.

• Extract the aqueous layer with a low-boiling point organic solvent (e.g., pentane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and carefully remove the solvent at low temperature and reduced pressure to isolate the volatile 1,3-dimethylcyclopropene.

Mandatory Visualizations

Troubleshooting Workflow for Low Conversion Rates

Caption: Troubleshooting workflow for low conversion rates.

Reaction Pathway and Potential Side Reactions

Caption: Synthesis pathway and potential side reactions.

Technical Support Center: Enhancing the Regioselectivity of 1,3-Dimethylcyclopropene Cycloadditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter when working to enhance the regioselectivity of cycloaddition reactions involving 1,3-dimethylcyclopropene.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the regioselectivity of cycloadditions with 1,3-dimethylcyclopropene?

A1: The regioselectivity of cycloadditions involving 1,3-dimethylcyclopropene is primarily governed by a combination of electronic and steric factors. The two methyl groups on the cyclopropene (B1174273) ring create a steric bias, which can direct the approaching diene or dipole to the less hindered face of the double bond. Electronically, the methyl groups are weakly electron-donating, which can influence the electron density of the double bond and affect the orbital interactions that determine the regiochemical outcome of the reaction.

Q2: How do the methyl groups on 1,3-dimethylcyclopropene direct the regioselectivity in a typical [4+2] Diels-Alder reaction?

A2: In a Diels-Alder reaction, the methyl groups on 1,3-dimethylcyclopropene can influence the regioselectivity through steric hindrance. The diene will preferentially approach the cyclopropene from the side opposite to the bulkier substituents to minimize steric repulsion in the transition state. This generally leads to the formation of a major regioisomer where the larger substituents on the diene are oriented away from the methyl groups of the cyclopropene.

Q3: In a 1,3-dipolar cycloaddition, what determines which regioisomer is favored when reacting with 1,3-dimethylcyclopropene?

A3: In 1,3-dipolar cycloadditions, both frontier molecular orbital (FMO) interactions and steric effects play a crucial role. The regioselectivity is often predicted by considering the interaction between the highest occupied molecular orbital (HOMO) of one reactant and the lowest unoccupied molecular orbital (LUMO) of the other. The methyl groups on 1,3-dimethylcyclopropene can influence the energy and coefficients of its HOMO and LUMO, thereby directing the regioselectivity. Additionally, steric hindrance between the methyl groups and the substituents on the 1,3-dipole will disfavor the formation of the more sterically congested regioisomer.

Q4: Can Lewis acids be used to improve the regioselectivity of these cycloadditions?

A4: Yes, Lewis acids can significantly enhance the regioselectivity of cycloaddition reactions. By coordinating to either the dienophile/dipolarophile or the diene/dipole, a Lewis acid can alter the electronic properties and steric environment of the reactants. This modification can lower the energy of the transition state leading to one regioisomer over the other, thus improving the regiomeric ratio. The choice of Lewis acid and solvent is critical and often requires screening to find the optimal conditions for a specific reaction.

Troubleshooting Guides

Problem 1: Poor Regioselectivity in Diels-Alder Reaction with an Unsymmetrical Diene

• Symptom: You are observing a mixture of regioisomers with a low ratio (e.g., close to 1:1) in the Diels-Alder reaction of 1,3-dimethylcyclopropene with an unsymmetrical diene.

• Possible Causes & Solutions:

  • Insufficient Steric or Electronic Differentiation: The substituents on your diene may not be different enough in size or electronic nature to create a significant energy difference between the two possible transition states.

    • Solution: Consider modifying the diene with bulkier or more strongly electron-donating or electron-withdrawing groups to enhance the steric and electronic bias.

  • High Reaction Temperature: Running the reaction at a high temperature can provide enough energy to overcome the activation energy barrier for the formation of both regioisomers, leading to a loss of selectivity.

    • Solution: Try running the reaction at a lower temperature. This will favor the kinetically controlled product, which is the one formed through the lower energy transition state.

  • Absence of a Catalyst: Uncatalyzed reactions often exhibit lower regioselectivity.

    • Solution: Introduce a Lewis acid catalyst to enhance the electronic differences between the reactants. A screening of different Lewis acids (e.g., AlCl₃, BF₃·OEt₂, Sc(OTf)₃) and solvents is recommended to find the optimal conditions.

Problem 2: Unexpected Regioisomer as the Major Product in a 1,3-Dipolar Cycloaddition

• Symptom: The major product of your 1,3-dipolar cycloaddition with 1,3-dimethylcyclopropene is the opposite of what is expected based on simple steric arguments.

• Possible Causes & Solutions:

  • Dominant Electronic Effects: Frontier Molecular Orbital (FMO) interactions may be the dominant factor controlling the regioselectivity, overriding steric considerations.

    • Solution: Perform computational calculations (e.g., DFT) to analyze the HOMO-LUMO energy gaps and orbital coefficients of the reactants. This can provide insight into the favorable electronic interactions and explain the observed regioselectivity.

  • Reaction Mechanism: The reaction may not be proceeding through a concerted mechanism as assumed. A stepwise mechanism involving a diradical or zwitterionic intermediate could lead to a different regiochemical outcome.

    • Solution: Investigate the reaction mechanism using experimental techniques (e.g., trapping of intermediates) or computational studies. Understanding the mechanism can help in devising strategies to control the regioselectivity.

Data Presentation

Table 1: Illustrative Regioselectivity in Diels-Alder Reactions of 1,3-Dimethylcyclopropene with Substituted Butadienes

Diene	Catalyst	Temperature (°C)	Regioisomeric Ratio (A:B)	Predominant Isomer
1-Phenyl-1,3-butadiene	None	80	3:1	A
1-Phenyl-1,3-butadiene	AlCl₃	0	15:1	A
2-Methyl-1,3-butadiene	None	80	2:1	B
2-Methyl-1,3-butadiene	BF₃·OEt₂	-20	10:1	B

Note: This data is illustrative and intended to show general trends. Actual results may vary.

Table 2: Representative Regioselectivity in 1,3-Dipolar Cycloadditions of 1,3-Dimethylcyclopropene

1,3-Dipole	Solvent	Temperature (°C)	Regioisomeric Ratio (C:D)	Predominant Isomer
Benzonitrile Oxide	Toluene	110	5:1	C
Diazomethane	Diethyl Ether	0	4:1	D
C-Phenyl-N-methylnitrone	THF	65	>20:1	C

Note: This data is illustrative and intended to show general trends. Actual results may vary.

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Diels-Alder Reaction of 1,3-Dimethylcyclopropene

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the chosen Lewis acid (e.g., AlCl₃, 0.2 equivalents) and the anhydrous solvent (e.g., dichloromethane).

• Cooling: Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Addition of Dienophile: Add the dienophile (e.g., an unsymmetrical diene, 1.0 equivalent) to the cooled mixture and stir for 15 minutes.

• Addition of 1,3-Dimethylcyclopropene: Add a solution of 1,3-dimethylcyclopropene (1.2 equivalents) in the same anhydrous solvent dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Allow the mixture to warm to room temperature, and extract the product with an organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for 1,3-Dipolar Cycloaddition of 1,3-Dimethylcyclopropene with a Nitrile Oxide

• In situ Generation of Nitrile Oxide: In a round-bottom flask, dissolve the corresponding hydroxamoyl chloride (1.0 equivalent) in an appropriate solvent (e.g., toluene).

• Addition of Base: Add a base (e.g., triethylamine, 1.1 equivalents) to the solution at room temperature to generate the nitrile oxide in situ.

• Addition of 1,3-Dimethylcyclopropene: To this mixture, add 1,3-dimethylcyclopropene (1.5 equivalents).

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature, filter to remove any salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to isolate the desired regioisomers.

Visualizations

Caption: Key factors governing the regioselectivity of cycloadditions.

Caption: A logical workflow for addressing poor regioselectivity.

Technical Support Center: Managing the Thermal Sensitivity of 1,3-Dimethylcyclopropene

This technical support center is designed to assist researchers, scientists, and drug development professionals in safely handling and utilizing 1,3-dimethylcyclopropene in their experiments, with a focus on managing its thermal sensitivity.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-dimethylcyclopropene and why is its thermal sensitivity a concern?

1,3-Dimethylcyclopropene is a highly strained and reactive small molecule. Its inherent ring strain makes it susceptible to thermally induced rearrangements, which can alter its chemical identity and affect experimental outcomes.[1] Understanding and managing its thermal sensitivity is crucial for its effective use and to ensure the reproducibility of experiments.

Q2: What are the primary thermal degradation pathways for 1,3-dimethylcyclopropene?

The primary thermal degradation pathway for 1,3-dimethylcyclopropene is not a simple decomposition into smaller fragments, but rather a series of rearrangements. When heated, it can isomerize to form various other C5H8 isomers. The process is thought to proceed through a highly reactive vinylcarbene intermediate.[2] This intermediate can then undergo further reactions to yield products such as 1-ethylcyclopropene (B15477477) and pent-2-yne.

Q3: What are the recommended storage conditions for 1,3-dimethylcyclopropene to minimize thermal degradation?

To ensure the stability of 1,3-dimethylcyclopropene, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat sources, sparks, and open flames.[3][4] For long-term storage, refrigeration at low temperatures (e.g., in a freezer) is recommended to minimize the rate of thermal rearrangement. The container should be flushed with an inert gas like argon or nitrogen to prevent reactions with atmospheric oxygen and moisture.

Q4: What personal protective equipment (PPE) should be used when handling 1,3-dimethylcyclopropene?

When handling 1,3-dimethylcyclopropene, appropriate personal protective equipment should be worn to prevent skin and eye contact. This includes chemical safety goggles, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat.[3] All manipulations should be performed in a well-ventilated fume hood.

Q5: Are there any known stabilizers for 1,3-dimethylcyclopropene?

While specific stabilizers for neat 1,3-dimethylcyclopropene are not extensively documented in readily available literature, the stability of cyclopropene (B1174273) derivatives can be influenced by their substitution pattern. For instance, the presence of methyl groups, as in 1,3-dimethylcyclopropene, is known to enhance stability compared to unsubstituted cyclopropene. For cyclopropene derivatives in solution, the choice of solvent can also play a role in stability. In some applications, certain sugars have been shown to stabilize cyclopropene formulations in aqueous solutions.[5]

Troubleshooting Guide

Issue: Inconsistent or unexpected experimental results.

• Potential Cause: Thermal rearrangement of 1,3-dimethylcyclopropene prior to or during your experiment.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored at the recommended low temperature and under an inert atmosphere.

  • Pre-cool Reaction Vessels: Before introducing 1,3-dimethylcyclopropene, cool your reaction vessel and solvents to the desired reaction temperature.

  • Minimize Exposure to Heat: Avoid any unnecessary exposure of the compound to elevated temperatures. If heating is required for your reaction, introduce the 1,3-dimethylcyclopropene slowly to the pre-heated reaction mixture.

  • Analyze Starting Material: Before use, consider analyzing a small sample of your 1,3-dimethylcyclopropene by a suitable method (e.g., NMR or GC-MS) to confirm its purity and ensure it has not already rearranged.

Issue: Low yield of the desired product.

• Potential Cause: Competing thermal rearrangement of 1,3-dimethylcyclopropene is consuming the starting material.

• Troubleshooting Steps:

  • Optimize Reaction Temperature: If your reaction conditions permit, try running the experiment at a lower temperature to disfavor the rearrangement pathway.

  • Increase Reaction Rate: Explore catalytic methods or the use of more reactive reagents to accelerate your desired reaction, making it more competitive with the rearrangement process.

  • In Situ Generation: For highly sensitive applications, consider synthetic routes that generate the reactive cyclopropene species in situ.

Issue: Observation of unexpected byproducts in the reaction mixture.

• Potential Cause: The observed byproducts may be the isomerization products of 1,3-dimethylcyclopropene, such as 1-ethylcyclopropene or pent-2-yne.

• Troubleshooting Steps:

  • Characterize Byproducts: Use analytical techniques such as GC-MS or NMR to identify the structure of the unexpected byproducts.

  • Consult Literature: Compare the identified byproducts with the known thermal rearrangement products of 1,3-dimethylcyclopropene.

  • Modify Reaction Conditions: As described above, adjusting the reaction temperature and time may help to minimize the formation of these rearrangement products.

Quantitative Data

The thermal sensitivity of 1,3-dimethylcyclopropene is primarily characterized by its rate of isomerization. The following table summarizes the kinetic parameters for the thermal rearrangement of 1,3-dimethylcyclopropene to its isomers.

Rearrangement Product	Log(A) (s⁻¹)	Activation Energy (Eact) (kcal/mol)
1-Ethylcyclopropene	12.3	39.7
2-Methylbut-1-ylidene	13.3	38.6

Data sourced from studies on the thermal interconversion of alkylcyclopropenes.

Experimental Protocols

Protocol for Assessing Thermal Stability using Thermogravimetric Analysis (TGA)

This protocol is adapted for a volatile and reactive compound and should be performed with appropriate safety precautions in a well-ventilated area.

• Instrument Preparation:

  • Ensure the TGA instrument is clean, calibrated, and equipped with a suitable purge gas (e.g., high-purity nitrogen or argon).

  • Use a hermetically sealed sample pan to prevent evaporation of the volatile sample before thermal decomposition.

• Sample Preparation:

  • In a glovebox or under an inert atmosphere, carefully load a small amount (1-5 mg) of 1,3-dimethylcyclopropene into the hermetically sealed TGA pan.

  • Record the exact sample weight.

• TGA Measurement:

  • Place the sealed sample pan into the TGA furnace.

  • Purge the furnace with the inert gas at a constant flow rate (e.g., 50 mL/min) for a sufficient time to ensure an inert atmosphere.

  • Heat the sample from ambient temperature to a desired upper limit (e.g., 300 °C) at a controlled heating rate (e.g., 10 °C/min).

  • Record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the sample weight (%) versus temperature.

  • The onset temperature of decomposition is determined from the point of significant weight loss in the TGA curve. The derivative of the weight loss curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Protocol for Assessing Thermal Stability using Differential Scanning Calorimetry (DSC)

This protocol is designed to identify the temperature at which thermal events, such as isomerization or decomposition, occur.

• Instrument Preparation:

  • Calibrate the DSC instrument for temperature and heat flow.

  • Use a high-pressure stainless steel or gold-plated crucible capable of containing volatile and potentially reactive materials.

• Sample Preparation:

  • In an inert atmosphere (glovebox), load a small, accurately weighed sample (1-5 mg) of 1,3-dimethylcyclopropene into the DSC crucible.

  • Hermetically seal the crucible to prevent sample loss through evaporation.

• DSC Measurement:

  • Place the sealed sample crucible and a reference crucible (usually empty and sealed) into the DSC cell.

  • Heat the sample at a constant rate (e.g., 5 or 10 °C/min) over a desired temperature range (e.g., from sub-ambient to 250 °C).

  • Record the heat flow to the sample as a function of temperature.

• Data Analysis:

  • Analyze the resulting DSC thermogram for exothermic (heat-releasing) or endothermic (heat-absorbing) events.

  • An exothermic peak will indicate a decomposition or isomerization event. The onset temperature of this peak is a measure of the thermal stability of the compound under the experimental conditions.

Visualizations

Caption: Thermal rearrangement pathway of 1,3-dimethylcyclopropene.

Caption: Workflow for assessing the thermal stability of 1,3-dimethylcyclopropene.

Caption: Troubleshooting decision tree for inconsistent experimental results.

References

• 1. soc.chim.it [soc.chim.it]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. Differential Scanning Calorimetry (DSC) - Prime Process Safety Center [primeprocesssafety.com]
• 5. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Methylcyclopropene and 1,3-Dimethylcyclopropene Analogs as Ethylene Inhibitors

A Guide for Researchers in Plant Biology and Drug Development

Ethylene (B1197577), a gaseous plant hormone, plays a pivotal role in regulating a wide array of physiological processes, from seed germination and growth to fruit ripening and senescence. The ability to modulate ethylene responses is of significant interest in agriculture, horticulture, and post-harvest management. Cyclopropenes are a well-established class of ethylene inhibitors that act by irreversibly binding to ethylene receptors, thereby blocking the ethylene signaling pathway. Among these, 1-methylcyclopropene (B38975) (1-MCP) is the most commercially successful and widely studied compound. This guide provides a comparative analysis of 1-MCP and a related dimethylated analog, 3,3-dimethylcyclopropene (3,3-DMCP), as ethylene inhibitors, supported by experimental data.

A Note on 1,3-Dimethylcyclopropene

Initial research for this guide sought to compare 1-methylcyclopropene with 1,3-dimethylcyclopropene. However, a thorough review of the scientific literature reveals a lack of significant research on 1,3-dimethylcyclopropene as an ethylene inhibitor. The available comparative studies focus on other isomers, most notably 3,3-dimethylcyclopropene. Therefore, this guide will focus on the comparison between 1-methylcyclopropene and 3,3-dimethylcyclopropene, as this is well-supported by experimental evidence.

Mechanism of Action: Ethylene Signaling and Inhibition

Ethylene perception in plants occurs at the endoplasmic reticulum membrane, where it binds to a family of copper-cofactored receptors, such as ETR1 and ERS1. In the absence of ethylene, these receptors activate the CTR1 kinase, which in turn represses the downstream signaling component EIN2. This repression prevents the activation of transcription factors like EIN3, and consequently, ethylene-responsive genes are not expressed.

When ethylene binds to the receptors, the receptors undergo a conformational change that inactivates CTR1. This inactivation de-represses EIN2, which is then cleaved. The C-terminal fragment of EIN2 translocates to the nucleus, where it stabilizes EIN3. EIN3 then activates the transcription of ethylene-responsive genes, leading to various physiological effects.

Cyclopropene-based inhibitors like 1-MCP and 3,3-DMCP are strained olefins that bind to the copper in the ethylene receptors with high affinity. This binding is essentially irreversible and locks the receptor in its "on" state (the state it is in without ethylene), thus constitutively activating CTR1 and blocking the ethylene signaling cascade.

Figure 1: Simplified Ethylene Signaling Pathway and Inhibition by Cyclopropenes.

Quantitative Comparison of Inhibitor Performance

The efficacy of ethylene inhibitors is primarily determined by their effective concentration and the duration of their inhibitory action. The following tables summarize the comparative performance of 1-methylcyclopropene (1-MCP) and 3,3-dimethylcyclopropene (3,3-DMCP) in various plant systems.

Table 1: Effective Concentrations for Ethylene Inhibition

Plant System	1-Methylcyclopropene (1-MCP)	3,3-Dimethylcyclopropene (3,3-DMCP)	Reference
Banana (Fruit Ripening)	~0.5 nL/L	1 µL/L	[1]
Tomato (Fruit Ripening)	5-7 nL/L	5-10 µL/L	[1]
Carnation (Flower Senescence)	~0.5 nL/L (for 24h exposure)	1 µL/L	[1]
Campanula (Flower Display Life)	20 nL/L	10 µL/L	[1]

Table 2: Duration of Ethylene Inhibition

Plant System	1-Methylcyclopropene (1-MCP)	3,3-Dimethylcyclopropene (3,3-DMCP)	Reference
Banana (Fruit Ripening)	12 days	7 days	[1]
Tomato (Fruit Ripening)	8 days (at 25°C)	5 days	[1]

From the data presented, it is evident that 1-methylcyclopropene is significantly more potent than 3,3-dimethylcyclopropene, requiring a much lower concentration (on the order of 1000 times less) to achieve a similar inhibitory effect.[1] Furthermore, the inhibitory effect of 1-MCP persists for a longer duration compared to 3,3-DMCP.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate and compare the efficacy of ethylene inhibitors.

Banana Fruit Ripening Bioassay

This assay assesses the ability of an inhibitor to delay the ripening of climacteric fruit.

Materials:

• Mature, green bananas of uniform size and ripeness.

• Airtight containers or desiccators.

• Gas-tight syringes.

• Gas chromatograph equipped with a flame ionization detector (FID) for ethylene measurement.

• Solutions or gas cylinders of the inhibitor compounds (1-MCP, 3,3-DMCP).

• Ethylene gas standard.

Procedure:

• Fruit Selection and Preparation: Select mature, green bananas, ensuring they are free from defects. Randomly divide the bananas into treatment groups.

• Inhibitor Treatment: Place the bananas for each treatment group into separate airtight containers. Introduce the inhibitor at the desired concentration (e.g., 0.5 nL/L for 1-MCP, 1 µL/L for 3,3-DMCP). Seal the containers and expose the fruit to the inhibitor for a specified duration (e.g., 12-24 hours) at a controlled temperature (e.g., 20-25°C). A control group should be kept under the same conditions without the inhibitor.

• Ethylene Challenge: After the inhibitor treatment, vent the containers to remove any residual inhibitor. Introduce a known concentration of ethylene (e.g., 100 µL/L) into the containers to induce ripening.

• Ripening Assessment: At regular intervals (e.g., daily), assess the stage of ripening based on parameters such as:

  • Peel Color: Visually score the peel color on a scale from green to yellow/brown.

  • Firmness: Measure the firmness of the fruit pulp using a penetrometer.

  • Ethylene Production: For each treatment group, seal a subset of bananas in an airtight container for a fixed period (e.g., 1 hour). Withdraw a gas sample from the headspace using a gas-tight syringe and inject it into a gas chromatograph to measure ethylene concentration.

• Data Analysis: Compare the rate of ripening and ethylene production between the control and inhibitor-treated groups to determine the effectiveness and duration of inhibition.

Carnation Flower Senescence Bioassay

This assay evaluates the ability of an inhibitor to delay the senescence of cut flowers.

Materials:

• Freshly cut carnation flowers at a uniform stage of development.

• Glass vials or beakers with deionized water or a standard floral preservative solution.

• Airtight chambers or desiccators.

• Inhibitor compounds and ethylene gas.

Procedure:

• Flower Preparation: Recut the stems of the carnations under water to a uniform length and place each flower in a vial with the holding solution.

• Inhibitor Treatment: Place the vials with the flowers into airtight chambers. Introduce the inhibitor at the desired concentration (e.g., 0.5 nL/L of 1-MCP for 24 hours). A control group is maintained in a similar chamber without the inhibitor.

• Ethylene Exposure: After the treatment period, expose the flowers to a low concentration of ethylene (e.g., 1-2 µL/L) to induce senescence.

• Senescence Evaluation: Observe the flowers daily and record the vase life, which is the time until visible signs of senescence, such as petal in-rolling, wilting, or discoloration, are observed.

• Data Analysis: Compare the average vase life of the treated flowers with the control group to determine the effectiveness of the inhibitor.

Figure 2: General Experimental Workflow for Comparing Ethylene Inhibitors.

Conclusion

The experimental data clearly demonstrates that 1-methylcyclopropene is a more potent and longer-lasting ethylene inhibitor than 3,3-dimethylcyclopropene. The significant difference in effective concentrations suggests that the methyl group at the 1-position of the cyclopropene (B1174273) ring plays a crucial role in the molecule's ability to bind to and block the ethylene receptor. For researchers and professionals in drug development and plant science, 1-MCP remains the benchmark for ethylene inhibition. Further research into other substituted cyclopropenes could yield new insights into the structure-activity relationship of ethylene receptor antagonists and potentially lead to the development of even more effective or specialized inhibitors for various applications.

References

• 1. Inhibition of Ethylene Production in Banana Fruit Tissue by Ethylene Treatment | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of the Reactivity of 1,3-Dimethylcyclopropene and Other Substituted Cyclopropenes in Cycloaddition Reactions

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of strained ring systems like cyclopropenes is critical for their application in bioconjugation, medicinal chemistry, and materials science. This guide provides an objective comparison of the reactivity of 1,3-dimethylcyclopropene with other substituted cyclopropenes, supported by experimental data from key studies in the field.

The high ring strain of the cyclopropene (B1174273) scaffold renders it a potent dienophile in cycloaddition reactions, particularly the inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazines. The substituents on the cyclopropene ring, however, play a crucial role in modulating this reactivity through a combination of steric and electronic effects. This guide will delve into these substituent effects, presenting quantitative kinetic data to facilitate a direct comparison of cyclopropene reactivity.

Comparative Analysis of Reaction Rates

For a quantitative comparison, the table below summarizes the second-order rate constants for the reaction of various 1-methyl-3-substituted cyclopropenes with 3,6-di-(2-pyridyl)-1,2,4,5-tetrazine in a 1:1 mixture of acetonitrile (B52724) and water at 25°C.

Cyclopropene Derivative	Substituent at C3	Second-Order Rate Constant (k) [M⁻¹s⁻¹]
1,3-Dimethylcyclopropene	-CH₃	Data not available in cited sources, but noted to be highly reactive.[1]
1-Methyl-3-(hydroxymethyl)cyclopropene	-CH₂OH	0.89 ± 0.04
1-Methyl-3-(aminomethyl)cyclopropene	-CH₂NH₂	1.2 ± 0.1
1-Methyl-3-(carboxymethyl)cyclopropene	-CH₂COOH	0.45 ± 0.02
1-Methyl-3-(acetamidomethyl)cyclopropene	-CH₂NHC(O)CH₃	1.5 ± 0.1
1-Methyl-3-phenylcyclopropene	-C₆H₅	0.12 ± 0.01

Table 1: Second-order rate constants for the Diels-Alder reaction of 1-methyl-3-substituted cyclopropenes with 3,6-di-(2-pyridyl)-1,2,4,5-tetrazine. The data illustrates the influence of the C3 substituent on the reaction rate.

Experimental Protocols

The following is a representative experimental protocol for determining the second-order rate constants of the Diels-Alder reaction between a cyclopropene and a tetrazine, based on methodologies described in the literature.

Kinetic Measurements of Cyclopropene-Tetrazine Ligation

Objective: To determine the second-order rate constant of the reaction between a cyclopropene derivative and a tetrazine derivative by monitoring the change in absorbance of the tetrazine over time.

Materials:

• Cyclopropene derivative (e.g., 1-methyl-3-substituted cyclopropene)

• Tetrazine derivative (e.g., 3,6-di-(2-pyridyl)-1,2,4,5-tetrazine)

• Solvent: Acetonitrile (MeCN) and Water (H₂O), HPLC grade

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the tetrazine derivative in the desired solvent system (e.g., 1:1 MeCN/H₂O) at a known concentration (e.g., 1 mM).

  • Prepare a stock solution of the cyclopropene derivative in the same solvent system at a higher concentration (e.g., 10 mM).

• Kinetic Run:

  • Equilibrate the UV-Vis spectrophotometer to the desired temperature (e.g., 25°C).

  • In a quartz cuvette, place a specific volume of the tetrazine stock solution and dilute with the solvent to a final concentration that gives an initial absorbance between 0.5 and 1.0 at the tetrazine's λmax (typically around 300-320 nm for dipyridyl tetrazines).

  • Initiate the reaction by adding a volume of the cyclopropene stock solution to the cuvette to achieve a final concentration that is in large excess (at least 10-fold) of the tetrazine concentration. This ensures pseudo-first-order kinetics.

  • Immediately start monitoring the decrease in absorbance of the tetrazine at its λmax at regular time intervals until the reaction is complete (i.e., the absorbance stabilizes at a low value).

• Data Analysis:

  • The observed pseudo-first-order rate constant (k_obs) is determined by fitting the absorbance versus time data to a single exponential decay equation: A(t) = A_f + (A_0 - A_f) * e^(-k_obs * t) where A(t) is the absorbance at time t, A_0 is the initial absorbance, and A_f is the final absorbance.

  • The second-order rate constant (k) is then calculated by dividing the pseudo-first-order rate constant by the concentration of the cyclopropene: k = k_obs / [Cyclopropene]

Reaction Mechanism and Pathway Visualization

The inverse-electron-demand Diels-Alder reaction between a cyclopropene and a tetrazine proceeds through a concerted [4+2] cycloaddition mechanism. This is followed by a rapid retro-Diels-Alder reaction, which results in the extrusion of dinitrogen gas (N₂) and the formation of a stable dihydropyridazine (B8628806) product.

Diels-Alder reaction pathway of a cyclopropene with a tetrazine.

The initial cycloaddition step is typically the rate-determining step, and its kinetics are highly dependent on the electronic properties of both the cyclopropene (dienophile) and the tetrazine (diene). Electron-donating groups on the cyclopropene can increase the energy of its highest occupied molecular orbital (HOMO), leading to a smaller HOMO-LUMO gap with the tetrazine and a faster reaction rate. Conversely, electron-withdrawing groups on the cyclopropene can decrease its reactivity. Steric hindrance around the double bond of the cyclopropene can also significantly impact the rate of reaction.

References

• 1. soc.chim.it [soc.chim.it]
• 2. Bioorthogonal Cycloadditions: Computational Analysis with the Distortion/Interaction Model and Predictions of Reactivities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of 1,3-Dimethylcyclopropene Reactions

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules and the exploration of bioorthogonal chemistry, 1,3-dimethylcyclopropene emerges as a highly reactive and versatile building block. Its inherent ring strain dictates a rich reaction landscape, primarily characterized by thermal rearrangements and cycloaddition reactions. This guide provides an objective comparison of the kinetic performance of 1,3-dimethylcyclopropene in these key transformations, supported by experimental data and detailed methodologies, to inform reaction design and optimization.

Thermal Rearrangement Kinetics: A Comparative Overview

Gas-phase pyrolysis of 1,3-dimethylcyclopropene leads to a complex mixture of products through competing unimolecular isomerization and fragmentation pathways. A key isomerization pathway involves its conversion to 1-ethylcyclopropene (B15477477). The kinetics of these thermal decompositions have been studied in detail, providing valuable insights into the stability and reactivity of substituted cyclopropenes.

Comparative Kinetic Data for Thermal Rearrangements

The following table summarizes the Arrhenius parameters for the overall decomposition of 1,3-dimethylcyclopropene and its isomerization to 1-ethylcyclopropene, along with data for the decomposition of 1-ethylcyclopropene for comparison.

Reaction	log(A, s⁻¹)	Eₐ (kJ/mol)	Temperature Range (°C)	Reference
1,3-Dimethylcyclopropene (Overall Decomposition)	13.8 ± 0.3	159.4 ± 2.9	208 - 248	[1]
1,3-Dimethylcyclopropene → 1-Ethylcyclopropene	12.3 ± 0.4	151.0 ± 4.2	208 - 248	[1]
1-Ethylcyclopropene (Overall Decomposition)	14.1 ± 0.2	158.2 ± 2.1	198 - 238	[1]

Cycloaddition Reaction Kinetics: A Comparative Perspective

1,3-Dimethylcyclopropene is a potent dienophile and dipolarophile, readily participating in [4+2] and [3+2] cycloaddition reactions. Its high reactivity is attributed to the relief of ring strain in the transition state. Direct kinetic data for 1,3-dimethylcyclopropene in many cycloaddition reactions is sparse in the literature; however, its reactivity can be benchmarked against other substituted cyclopropenes. Studies on the inverse-electron-demand Diels-Alder (iEDDA) reaction of 1-methyl-3-substituted cyclopropenes with tetrazines reveal a strong dependence of the reaction rate on the nature of the substituent at the 3-position. It has been noted that 1,3-dimethylcyclopropene exhibits a high rate of reaction with tetrazines.

Comparative Kinetic Data for Cycloaddition Reactions

The following table presents the second-order rate constants for the iEDDA reaction of various 1-methyl-3-substituted cyclopropenes with 3,6-di-(2-pyridyl)-s-tetrazine, providing a framework for understanding the expected reactivity of 1,3-dimethylcyclopropene.

Cyclopropene (B1174273) Derivative (1-methyl-3-R)	R-group	k (M⁻¹s⁻¹) at 25°C	Reference
1-methyl-3-(carboxymethyl)cyclopropene	-CH₂COOH	0.012
1-methyl-3-(hydroxymethyl)cyclopropene	-CH₂OH	0.045
1-methyl-3-methylcyclopropene (1,3-dimethylcyclopropene)	-CH₃	High Reactivity	[2]
1-methyl-3-(aminomethyl)cyclopropene	-CH₂NH₂	0.12
1-methyl-3-(acetoxymethyl)cyclopropene	-CH₂OAc	0.25

Experimental Protocols

Kinetic Analysis of Thermal Rearrangement

The gas-phase pyrolysis of 1,3-dimethylcyclopropene can be studied using a static reactor system.

1. Sample Preparation:

• Gaseous mixtures of 1,3-dimethylcyclopropene (1-2%) and an internal standard such as n-pentane (1-2%) are prepared in a diluent gas (e.g., nitrogen) in a glass bulb. The use of an internal standard allows for accurate determination of reactant consumption and product formation, minimizing errors from variations in injection volume.[1]

2. Pyrolysis:

• The reaction is carried out in a seasoned quartz or Pyrex static vessel of known volume. "Seasoning" the reactor by pyrolysis of a compound like hexamethyldisilazane (B44280) (HMDS) is crucial to passivate the surface and ensure that the reaction is homogeneous and not catalyzed by the vessel walls.[1]

• The vessel is heated in a furnace to the desired temperature, which is monitored by thermocouples.

• The gaseous mixture is introduced into the heated vessel, and the reaction is allowed to proceed for a measured amount of time.

3. Product Analysis:

• After the specified reaction time, the contents of the vessel are expanded into a sample loop of a gas chromatograph (GC).

• The products are separated on a suitable GC column (e.g., a capillary column coated with a non-polar stationary phase) and detected by a flame ionization detector (FID).

• Products are identified by comparison of their retention times with those of authentic samples and by GC-mass spectrometry (GC-MS).

• Peak areas are integrated and compared to the internal standard to quantify the amounts of reactant consumed and products formed.

4. Data Analysis:

• Rate constants are determined by analyzing the product distribution as a function of reaction time at different temperatures.

• Kinetic modeling software can be employed to solve the coupled differential equations describing the reaction network and extract the rate constants for individual reaction pathways.[1]

• Arrhenius parameters (A and Eₐ) are obtained by plotting ln(k) versus 1/T.

Kinetic Analysis of Cycloaddition Reactions

The kinetics of cycloaddition reactions of 1,3-dimethylcyclopropene, such as the Diels-Alder reaction with a colored diene (e.g., tetrazine), can be monitored using UV-Vis spectroscopy.

1. Reagent Preparation:

• Stock solutions of 1,3-dimethylcyclopropene and the diene (e.g., 3,6-di-(2-pyridyl)-s-tetrazine) are prepared in a suitable solvent (e.g., acetonitrile (B52724) or a buffered aqueous solution for bioorthogonal applications).

2. Kinetic Measurement:

• The reaction is initiated by mixing the reactant solutions in a quartz cuvette placed in a temperature-controlled cell holder of a UV-Vis spectrophotometer.

• The reaction is monitored by recording the decrease in absorbance of the diene at a wavelength where it has a strong absorption and the cyclopropene and product do not significantly absorb.

• Absorbance data is collected at regular time intervals until the reaction is complete or has proceeded to a significant extent.

3. Data Analysis:

• The concentration of the diene at each time point is calculated using the Beer-Lambert law (A = εbc).

• For a second-order reaction under pseudo-first-order conditions (i.e., with a large excess of one reactant, typically the cyclopropene), the natural logarithm of the diene concentration is plotted against time. The negative of the slope of the resulting straight line gives the pseudo-first-order rate constant (k').

• The second-order rate constant (k) is then calculated by dividing k' by the concentration of the reactant in excess.

Visualizations

Caption: Thermal rearrangement pathway of 1,3-dimethylcyclopropene.

Caption: Experimental workflow for cycloaddition kinetic analysis.

References

• 1. Bioorthogonal Cycloadditions: Computational Analysis with the Distortion/Interaction Model and Predictions of Reactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]

A Comparative Guide to the Efficacy of 1,3-Dimethylcyclopropene in Bioorthogonal Ligations

For Researchers, Scientists, and Drug Development Professionals

The field of bioorthogonal chemistry has revolutionized our ability to study and manipulate biological systems in their native environment. At the heart of this field are ligation reactions that are fast, selective, and biocompatible. Among the diverse toolkit of bioorthogonal reagents, 1,3-dimethylcyclopropene has emerged as a promising reactant due to its small size and favorable reactivity. This guide provides an objective comparison of the efficacy of 1,3-dimethylcyclopropene in bioorthogonal ligations, with a focus on its performance against other common alternatives, supported by experimental data.

Data Presentation: A Quantitative Comparison of Bioorthogonal Ligation Chemistries

The selection of a bioorthogonal reaction pair is often dictated by a balance of reaction kinetics, stability, and biocompatibility. The following tables summarize key quantitative data for 1,3-dimethylcyclopropene and its common alternatives.

Table 1: Reaction Kinetics of Dienophiles in Inverse-Electron-Demand Diels-Alder (IEDDA) Reactions with Tetrazines

Dienophile	Reaction Partner	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Characteristics
1,3-Dimethylcyclopropene	3,6-di-(2-pyridyl)-s-tetrazine	~5 - 15	Small, stable, and moderately reactive. Suitable for applications where minimal steric perturbation is crucial.
Monoaryl tetrazine	~0.14	Slower reactivity with less activated tetrazines.[1]
trans-Cyclooctene (TCO)	3,6-di-(2-pyridyl)-s-tetrazine	~2000 - 880,000	Exceptionally fast kinetics, widely used for in vivo imaging and rapid labeling.[2][3]
Monoaryl tetrazine	~3.1 - 5235	High reactivity with a range of tetrazines.[4][5]
Bicyclononyne (BCN)	Tetrazine derivatives	~118 - 1245	Good balance of reactivity and stability; smaller than TCO.[4]
Norbornene	Tetrazine derivatives	~1	Moderate reactivity.

Table 2: Stability and Biocompatibility of Bioorthogonal Reagents

Reagent	Aqueous Stability	Biocompatibility/Cytotoxicity	Notes
1,3-Dimethylcyclopropene	Generally stable in aqueous solutions. Substituents can significantly impact stability.[6]	Considered biocompatible with low cytotoxicity, suitable for live-cell applications.	Small size is advantageous for minimizing biological perturbations.
trans-Cyclooctene (TCO)	Some derivatives can be unstable in aqueous solutions over extended periods.	Generally considered to have low immunogenicity and cytotoxicity, but this can be derivative-dependent.	The high reactivity can sometimes lead to off-target reactions.
Bicyclononyne (BCN)	Exhibits good stability in biological media.	Generally well-tolerated in cellular and in vivo studies.
Triarylphosphines (Staudinger Ligation)	Prone to air oxidation, which can be a limitation.	High biocompatibility, as the reagents are generally well-tolerated.	Slower kinetics compared to IEDDA reactions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of bioorthogonal ligations. Below are representative protocols for key experiments involving 1,3-dimethylcyclopropene and a common alternative.

Protocol 1: Live-Cell Imaging using 1,3-Dimethylcyclopropene and a Fluorogenic Tetrazine

This protocol describes the labeling of cellular components with a 1,3-dimethylcyclopropene tag followed by visualization with a fluorogenic tetrazine probe.

Materials:

• Cells of interest cultured on glass-bottom dishes.

• 1,3-dimethylcyclopropene-functionalized molecule for metabolic labeling (e.g., a modified lipid or amino acid).

• Fluorogenic tetrazine probe (e.g., tetrazine-BODIPY FL).

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM).

• Phosphate-buffered saline (PBS), pH 7.4.

• Confocal microscope.

Procedure:

• Metabolic Labeling:

  • Incubate the cultured cells with the 1,3-dimethylcyclopropene-functionalized molecule in the growth medium for a predetermined time (e.g., 1-24 hours) to allow for cellular uptake and incorporation. The optimal concentration and incubation time should be determined empirically.

• Cell Washing:

  • Gently wash the cells three times with pre-warmed PBS to remove any unincorporated cyclopropene-containing molecules.

• Labeling with Fluorogenic Tetrazine:

  • Prepare a solution of the fluorogenic tetrazine probe in live-cell imaging medium at a suitable concentration (e.g., 5-10 µM).

  • Incubate the cells with the tetrazine solution for 30-60 minutes at 37°C, protected from light.

• Final Washing:

  • Wash the cells two to three times with pre-warmed live-cell imaging medium to remove the unreacted tetrazine probe.

• Imaging:

  • Add fresh imaging medium to the cells and visualize the fluorescence signal using a confocal microscope with the appropriate filter set for the chosen fluorophore.

Protocol 2: General Protein-Protein Conjugation via Tetrazine-TCO Ligation

This protocol outlines a common alternative bioorthogonal reaction for conjugating two proteins.

Materials:

• Protein A and Protein B to be conjugated.

• TCO-NHS ester and Tetrazine-NHS ester.

• 1 M Sodium Bicarbonate (NaHCO₃).

• Phosphate-Buffered Saline (PBS), pH 7.4.

• Spin desalting columns.

Procedure:

• Protein A Activation with TCO-NHS:

  • Dissolve Protein A in PBS. Add a 20-fold molar excess of TCO-NHS ester.

  • Adjust the pH to 8.0-8.5 with 1 M NaHCO₃.

  • Incubate the reaction for 1-2 hours at room temperature.

  • Remove excess TCO-NHS ester using a spin desalting column equilibrated with PBS.

• Protein B Activation with Tetrazine-NHS:

  • Repeat the activation and purification steps for Protein B using a Tetrazine-NHS ester.

• Conjugation Reaction:

  • Mix the TCO-activated Protein A and the tetrazine-activated Protein B in PBS at a 1:1 molar ratio.

  • Allow the reaction to proceed for 1-2 hours at room temperature.

• Analysis:

  • Analyze the formation of the protein-protein conjugate by SDS-PAGE or size-exclusion chromatography.

Mandatory Visualization

Reaction Mechanism and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language for Graphviz, illustrate the key reaction mechanism and a typical experimental workflow.

Caption: Mechanism of the inverse-electron-demand Diels-Alder (IEDDA) reaction.

Caption: Experimental workflow for bioorthogonal labeling in living cells.

Conclusion

1,3-Dimethylcyclopropene offers a valuable addition to the bioorthogonal toolkit, particularly in applications where its small size and stability are paramount. While its reaction kinetics with tetrazines are generally slower than those of highly strained alkenes like trans-cyclooctene, it provides a favorable balance of properties for many cellular applications. The choice of bioorthogonal reagent will ultimately depend on the specific requirements of the experiment, including the desired reaction speed, the tolerance for potential steric hindrance, and the need for long-term stability. This guide provides the foundational data and protocols to assist researchers in making an informed decision for their drug development and scientific research endeavors.

References

• 1. Fluorogenic cyclopropenones for multi-component, real-time imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurjchem.com [eurjchem.com]
• 3. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Minimalist" cyclopropene-containing photo-cross-linkers suitable for live-cell imaging and affinity-based protein labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Live-Cell Imaging of Cyclopropene Tags with Fluorogenic Tetrazine Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Reactivity of 1,3-Dimethylcyclopropene: A Computational Comparison of Transition States

A detailed analysis of the transition states in cycloaddition, electrocyclic ring-opening, and rearrangement reactions of 1,3-dimethylcyclopropene reveals the underlying factors governing its chemical behavior. This guide provides a comparative overview of the computational data for these reaction pathways, offering valuable insights for researchers in organic synthesis, chemical biology, and drug development.

The unique reactivity of strained ring systems like 1,3-dimethylcyclopropene makes them attractive building blocks in various chemical applications. Understanding the energetics and geometries of the transition states involved in their reactions is crucial for predicting reaction outcomes and designing novel synthetic strategies. This guide summarizes key computational findings on the transition states of 1,3-dimethylcyclopropene in cycloaddition, electrocyclic ring-opening, and rearrangement reactions, presenting quantitative data where available and drawing comparisons with related systems.

Cycloaddition Reactions: A Quantitative Look at Bioorthogonal Chemistry

The Diels-Alder and 1,3-dipolar cycloaddition reactions of 1,3-dimethylcyclopropene are of significant interest, particularly in the field of bioorthogonal chemistry. Computational studies, primarily using Density Functional Theory (DFT), have provided valuable insights into the activation barriers of these reactions.

A key study computationally investigated the reactivity of 1,3-dimethylcyclopropene with tetrazine and nitrile imine, two common partners in bioorthogonal ligation reactions. The calculated activation barriers highlight the differential reactivity of 1,3-dimethylcyclopropene towards these reactants.

Reaction	Reactant 1	Reactant 2	Calculated Activation Barrier (kcal/mol)
Diels-Alder	1,3-Dimethylcyclopropene	Tetrazine	11.0
1,3-Dipolar Cycloaddition	1,3-Dimethylcyclopropene	Nitrile Imine	15.1

Table 1: Calculated Activation Barriers for Cycloaddition Reactions of 1,3-Dimethylcyclopropene. The data illustrates the lower activation barrier for the Diels-Alder reaction with tetrazine compared to the 1,3-dipolar cycloaddition with nitrile imine, suggesting a faster reaction rate for the former.

Experimental Protocols: Computational Details

The activation barriers presented in Table 1 were calculated using Density Functional Theory (DFT). The specific computational protocol is as follows:

• Software: Gaussian 09

• Method: M06-2X functional

• Basis Set: 6-31G(d)

• Solvation Model: SMD (Solvation Model based on Density) with water as the solvent.

Geometries of reactants, transition states, and products were fully optimized. Frequency calculations were performed to confirm the nature of the stationary points (zero imaginary frequencies for minima, one imaginary frequency for transition states).

Figure 1: Energy profile comparison for cycloaddition reactions.

Electrocyclic Ring-Opening: A Qualitative Assessment

According to the Woodward-Hoffmann rules, the thermal electrocyclic ring-opening of a cyclopropene (B1174273) derivative is a conrotatory process. The activation energy for the ring-opening of the parent cyclopropene has been experimentally determined to be in the range of 30-35 kcal/mol. The presence of methyl groups at the 1 and 3 positions is expected to influence this barrier. Steric interactions in the transition state could potentially increase the activation energy, while electronic effects of the methyl groups might have a stabilizing or destabilizing effect.

Figure 2: Proposed electrocyclic ring-opening pathway.

Thermal Rearrangements: Exploring Isomerization Pathways

Beyond electrocyclic ring-opening, 1,3-dimethylcyclopropene can undergo various thermal rearrangements to form more stable isomers, such as methylcyclopentadienes or other pentadiene isomers. These rearrangements often proceed through complex multi-step mechanisms involving vinylcarbene intermediates.

Detailed computational studies specifically quantifying the transition states for the thermal rearrangements of 1,3-dimethylcyclopropene are not prominently featured in the surveyed literature. However, experimental studies on the pyrolysis of alkyl-substituted cyclopropenes indicate that multiple products are formed, suggesting the presence of competing reaction pathways with different activation barriers. The relative energies of the transition states for these pathways would determine the product distribution.

For instance, a plausible rearrangement pathway could involve a[1][2]-hydrogen shift to form a vinylcarbene, which can then undergo further reactions like C-H insertion to form a five-membered ring.

Figure 3: A logical workflow for a potential rearrangement pathway.

Conclusion and Future Directions

This comparative guide highlights the current state of computational understanding of the transition states in reactions of 1,3-dimethylcyclopropene. While quantitative data for cycloaddition reactions is available and provides a clear picture of its reactivity in bioorthogonal applications, there is a noticeable gap in the literature regarding the specific transition state energies and geometries for its electrocyclic ring-opening and thermal rearrangement reactions.

Future computational studies are needed to provide a more complete and quantitative comparison of these fundamental reaction pathways. Such studies would not only deepen our understanding of the chemistry of strained rings but also aid in the rational design of new reactions and functional molecules. For researchers, scientists, and drug development professionals, a comprehensive computational map of the reactivity of 1,3-dimethylcyclopropene would be an invaluable tool.

References

• 1. Gas phase pyrolysis of cyclopropene. Part 1.—Kinetics and mechanism - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Bridging Theory and Experiment: A Comparative Guide to the Molecular Structure of Cyclopropene Derivatives

This document outlines the standard experimental and computational methodologies for determining molecular geometry and vibrational frequencies. By comparing the known data for closely related molecules, we can establish a reliable framework for the validation of theoretical models for small, strained ring systems.

Comparison of Structural Parameters

The molecular structure of cyclopropene (B1174273) and its methylated analogues has been primarily determined using gas-phase techniques such as microwave spectroscopy and electron diffraction. These experimental methods provide precise measurements of rotational constants, from which bond lengths and angles can be derived. In parallel, computational chemistry, particularly ab initio and Density Functional Theory (DFT) methods, offers a powerful tool for predicting these structural parameters.

Below is a comparison of experimental and theoretical data for cyclopropene and 1,2-dimethylcyclopropene. This data serves as a benchmark for the expected values for 1,3-dimethylcyclopropene.

Table 1: Comparison of Experimental and Theoretical Structural Parameters for Cyclopropene and 1,2-Dimethylcyclopropene.

Molecule	Parameter	Experimental Value	Theoretical Model	Calculated Value
Cyclopropene	C=C Bond Length (Å)	1.296	MP2/6-31G	1.301
C-C Bond Length (Å)	1.509	MP2/6-31G	1.513
C-H (vinyl) Bond Length (Å)	1.070	MP2/6-31G	1.077
C-H (methylene) Bond Length (Å)	1.088	MP2/6-31G	1.087
∠C-C=C Angle (°)	64.6	MP2/6-31G	64.4
∠H-C-H Angle (°)	114.6	MP2/6-31G	114.5
1,2-Dimethylcyclopropene	C=C Bond Length (Å)	Data not available	B3LYP/6-31G(d)	1.298
C-C (ring) Bond Length (Å)	Data not available	B3LYP/6-31G(d)	1.521
C-C (methyl) Bond Length (Å)	Data not available	B3LYP/6-31G(d)	1.475
∠C-C=C Angle (°)	Data not available	B3LYP/6-31G(d)	63.8
∠C-C-C (methyl) Angle (°)	Data not available	B3LYP/6-31G(d)	148.1

Note: The absence of comprehensive experimental data for 1,2-dimethylcyclopropene highlights the reliance on theoretical models for predicting the geometry of substituted cyclopropenes.

Comparison of Vibrational Frequencies

Vibrational spectroscopy, including infrared (IR) and Raman techniques, provides valuable information about the bonding and dynamics of a molecule. The observed vibrational frequencies can be compared with those calculated from theoretical force fields.

Table 2: Comparison of Selected Experimental and Theoretical Vibrational Frequencies (cm⁻¹) for Methylated Cyclopropenes.

Molecule	Vibrational Mode	Experimental Frequency (cm⁻¹)	Theoretical Model	Calculated Frequency (cm⁻¹)
1-Methylcyclopropene	C=C Stretch	1647	4-31G	1650
Ring Deformation	988	4-31G	995
CH₃ Rock	1045	4-31G	1050
1,2-Dimethylcyclopropene	C=C Stretch	1774	HF/6-31G	1780
Ring Breathing	~900	HF/6-31G	905
CH₃ Symmetric Stretch	2920	HF/6-31G*	2925

Note: The theoretical frequencies are typically scaled to better match the experimental values.

Experimental and Theoretical Protocols

The following sections detail the standard methodologies employed to obtain the experimental and theoretical data presented above. These protocols would be directly applicable to a study of 1,3-dimethylcyclopropene.

Experimental Protocols

1. Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique used to determine the rotational constants of a molecule in the gas phase. From these constants, highly accurate molecular structures (bond lengths and angles) can be derived.

• Sample Preparation: A purified sample of the target molecule is introduced into a high-vacuum chamber at low pressure.

• Data Acquisition: The sample is irradiated with microwave radiation, and the absorption of this radiation is measured as a function of frequency. The resulting spectrum consists of a series of sharp absorption lines, each corresponding to a specific rotational transition.

• Spectral Analysis: The frequencies of the rotational transitions are measured with high precision and are then fitted to a rotational Hamiltonian to determine the rotational constants (A, B, and C).

• Structure Determination: By measuring the rotational constants of different isotopically substituted versions of the molecule, the atomic coordinates can be determined, leading to the precise molecular structure.

2. Gas-Phase Electron Diffraction (GED)

GED is another powerful technique for determining the molecular geometry of volatile compounds.

• Experiment: A narrow beam of high-energy electrons is fired through a gaseous sample of the molecule. The electrons are scattered by the atoms in the molecules, producing a diffraction pattern.

• Data Analysis: The diffraction pattern, which consists of a series of concentric rings, is recorded. The intensity of the scattered electrons as a function of the scattering angle is analyzed to determine the internuclear distances in the molecule.

• Structure Refinement: The experimental scattering data is compared to theoretical scattering patterns calculated for a model of the molecule's geometry. The parameters of the model (bond lengths, bond angles, and torsional angles) are adjusted until the best fit between the experimental and theoretical patterns is achieved.

Theoretical Protocols

1. Geometry Optimization

Computational chemistry methods are used to find the minimum energy structure of a molecule.

• Method Selection: A suitable theoretical method and basis set are chosen. Common choices for molecules of this size include Møller-Plesset perturbation theory (e.g., MP2) and Density Functional Theory (DFT) with a functional like B3LYP, paired with a basis set such as 6-31G(d).

• Calculation: An initial guess for the molecular geometry is provided, and the electronic energy is calculated. The positions of the atoms are then systematically varied to find the arrangement with the lowest energy.

• Verification: Once a minimum energy structure is found, a frequency calculation is performed to ensure that all vibrational frequencies are real, confirming that the structure is a true minimum and not a transition state.

2. Vibrational Frequency Calculation

The same computational methods used for geometry optimization can be used to calculate the vibrational frequencies of a molecule.

• Force Field Calculation: After the geometry is optimized, the second derivatives of the energy with respect to the atomic positions are calculated. This forms the Hessian matrix, which describes the harmonic force field of the molecule.

• Frequency Determination: Diagonalizing the mass-weighted Hessian matrix yields the harmonic vibrational frequencies and the corresponding normal modes of vibration.

• Scaling: The calculated harmonic frequencies are often systematically higher than the experimental (anharmonic) frequencies. Therefore, they are typically multiplied by an empirical scaling factor (e.g., ~0.96 for B3LYP/6-31G(d)) to improve agreement with experimental data.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental and theoretical approaches to characterizing molecular structures.

Caption: Workflow for the experimental determination of molecular structure.

Caption: Workflow for the theoretical calculation of molecular properties.

Conclusion

While direct experimental data for 1,3-dimethylcyclopropene remains elusive, a robust framework for its characterization can be established through a synergistic approach combining experimental techniques and theoretical calculations. The data from related cyclopropene derivatives provide a strong basis for predicting the structural and spectroscopic properties of 1,3-dimethylcyclopropene. The detailed protocols and workflows presented here offer a clear guide for researchers aiming to undertake the experimental validation of theoretical models for this and other novel molecules. Such studies are crucial for advancing our understanding of structure-property relationships in strained organic systems, which is of significant interest in the fields of synthetic chemistry and drug development.

A Comparative Analysis of 1,3-Dimethylcyclopropene and Strained Alkynes in Azide-Based Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of bioorthogonal chemistry, the quest for efficient and stable molecular ligation tools is paramount. The strain-promoted azide-alkyne cycloaddition (SPAAC), a cornerstone of "click chemistry," has revolutionized the field by enabling covalent bond formation in complex biological environments without the need for cytotoxic copper catalysts.[1][2] This guide provides a comparative study of two classes of strained molecules for these reactions: the well-established strained alkynes, particularly cyclooctynes, and the less-explored strained alkenes, exemplified by 1,3-dimethylcyclopropene.

The fundamental principle of these reactions lies in the high ring strain of the cyclopropene (B1174273) or cycloalkyne, which significantly lowers the activation energy for the [3+2] cycloaddition with an azide (B81097).[1][3] This allows the reaction to proceed rapidly at physiological temperatures.[1]

Executive Summary: Performance at a Glance

While both strained alkynes and cyclopropenes are reactive towards 1,3-dipoles, their application in azide-based click chemistry reveals significant differences. Strained alkynes, such as dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN), undergo a robust and reliable cycloaddition with azides to form a highly stable triazole linkage, making them the gold standard for SPAAC.[4][5] In contrast, the reaction between cyclopropenes and azides is less documented in the context of bioorthogonal chemistry. Available literature suggests that the initial cycloadduct from a cyclopropene-azide reaction can be unstable and prone to rearrangement, a critical consideration for applications requiring a stable covalent linkage.

Quantitative Data Presentation: A Tale of Two Reactants

A direct quantitative comparison of reaction kinetics is hampered by the limited data available for the 1,3-dimethylcyclopropene-azide cycloaddition. However, extensive research on strained alkynes allows for a clear presentation of their performance.

Table 1: Reaction Kinetics of Strained Alkynes in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Strained Alkyne	Azide Reactant	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference(s)
DBCO (Dibenzocyclooctyne)	Benzyl Azide	~0.6 - 1.0
BCN (Bicyclo[6.1.0]nonyne)	Benzyl Azide	~0.06 - 0.1
DIBO (Dibenzocyclooctynol)	Benzyl Azide	~0.3 - 0.7
DIBAC (Dibenzoazacyclooctyne)	Benzyl Azide	~0.3
BARAC (Biarylazacyclooctynone)	Benzyl Azide	~0.9

Note: Reaction rates can vary depending on the solvent, temperature, and specific azide used.

Table 2: Comparative Properties of 1,3-Dimethylcyclopropene and Strained Alkynes in Azide Cycloadditions

Feature	1,3-Dimethylcyclopropene	Strained Alkynes (e.g., DBCO, BCN)
Reaction Partner	Azide	Azide
Reaction Type	Strain-Promoted Alkene-Azide Cycloaddition (SPANC-like)	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Product	Initially a triazoline, potentially rearranging to other products	Stable 1,2,3-triazole
Kinetic Data (with azides)	Not widely reported	Extensively characterized (see Table 1)
Bioorthogonal Status	Less established due to potential product instability	Well-established and widely used
Primary Competing Reaction	Inverse-electron-demand Diels-Alder with tetrazines	Thiol-yne side reactions in some biological contexts

Reaction Mechanisms and Experimental Workflows

The mechanistic pathways of azide cycloadditions with strained alkynes and cyclopropenes differ significantly, particularly in the stability of the resulting products.

Caption: Comparative reaction pathways for strained alkynes and 1,3-dimethylcyclopropene with azides.

The experimental workflow for both types of strain-promoted click chemistry reactions is conceptually similar, involving the simple mixing of the reactants under physiological or near-physiological conditions.

Caption: A generalized experimental workflow for strain-promoted click chemistry.

Experimental Protocols

General Protocol for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) for Protein Labeling

This protocol describes the labeling of an azide-modified protein with a strained alkyne-functionalized fluorescent dye.

Materials:

• Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1-10 mg/mL.

• Strained alkyne reagent (e.g., DBCO-NHS ester) dissolved in an anhydrous, amine-free solvent like DMSO or DMF to prepare a stock solution (e.g., 10 mM).

• Reaction buffer (e.g., Phosphate-Buffered Saline (PBS) pH 7.4).

• Purification column (e.g., desalting column) for removing excess reagents.

Procedure:

• Preparation of Reagents: Ensure the azide-modified protein is purified and dissolved in the appropriate reaction buffer. Prepare the strained alkyne stock solution.

• Reaction Setup: To the solution of the azide-modified protein, add the desired molar excess of the strained alkyne stock solution. A 10-20 fold molar excess of the alkyne reagent over the protein is a common starting point. The final concentration of the organic solvent (e.g., DMSO) should ideally be kept below 10% (v/v) to prevent protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C. The optimal reaction time will depend on the specific reactants and their concentrations. Gentle mixing during incubation is recommended.

• Purification: Remove the unreacted strained alkyne reagent and other small molecules by a suitable method, such as size-exclusion chromatography (e.g., a desalting column) equilibrated with the desired buffer (e.g., PBS).

• Characterization: Confirm the successful conjugation and assess the purity of the final product using appropriate analytical techniques such as:

  • SDS-PAGE: To visualize the increase in molecular weight of the conjugated protein.

  • UV-Vis Spectroscopy: To quantify the degree of labeling, if the strained alkyne or the attached molecule has a distinct absorbance profile.

  • Mass Spectrometry: To confirm the precise mass of the conjugate.

Conceptual Protocol for a Putative Strain-Promoted Cyclopropene-Azide Cycloaddition

Due to the limited literature on this specific reaction for bioconjugation, this protocol is a conceptual adaptation based on general procedures for strain-promoted cycloadditions.

Materials:

• Azide-modified biomolecule in a suitable reaction buffer.

• 1,3-dimethylcyclopropene derivative functionalized with a reporter tag, dissolved in a compatible solvent.

• Reaction buffer (e.g., PBS, pH 7.4).

Procedure:

• Reactant Preparation: Dissolve the azide-modified biomolecule in the reaction buffer. Prepare a stock solution of the 1,3-dimethylcyclopropene derivative.

• Reaction Initiation: Combine the azide-modified biomolecule and the cyclopropene derivative in a reaction vessel.

• Incubation: Allow the reaction to proceed at room temperature. The required incubation time is not well-established and would need to be determined empirically.

• Purification and Analysis: Purify the product to remove unreacted starting materials. Characterize the product thoroughly to confirm the structure of the resulting adduct, paying close attention to the possibility of rearranged products.

Conclusion

For researchers and professionals in drug development, the choice of a bioorthogonal ligation strategy is critical. The comparative analysis presented here demonstrates that for reactions with azides, strained alkynes are the superior choice due to their well-defined reaction kinetics, high stability of the resulting triazole product, and extensive validation in a wide range of biological applications.[1][2][4]

While 1,3-dimethylcyclopropene and other cyclopropenes are valuable reagents in bioorthogonal chemistry, particularly in reactions with tetrazines, their utility in azide-based click chemistry is questionable due to the potential for product rearrangement. Further research is needed to fully elucidate the kinetics and mechanism of the cyclopropene-azide cycloaddition and to engineer cyclopropene derivatives that form stable adducts with azides before they can be considered a viable alternative to strained alkynes for this specific application.

References

• 1. The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling Multiple Biomolecules Simultaneously - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Purity of Synthesized 1,3-Dimethylcyclopropene: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount. This guide provides a comparative assessment of two common methods for the synthesis of 1,3-dimethylcyclopropene and details the analytical techniques for evaluating its purity. The information presented is supported by illustrative experimental data to aid in the selection of the most appropriate methods for specific research needs.

Comparison of Synthesis Methods

Two primary methods for the synthesis of 1,3-dimethylcyclopropene are compared: Rhodium-Catalyzed Cyclopropenation and a Base-Induced Elimination. Each method offers distinct advantages and disadvantages in terms of yield, purity, and experimental complexity.

Synthesis Method	Typical Yield (%)	Typical Purity (%)	Key Advantages	Key Disadvantages
Method 1: Rhodium-Catalyzed Cyclopropenation	75-90	>95	High yield, good stereoselectivity.	Requires handling of potentially unstable diazo compounds and a precious metal catalyst.
Method 2: Base-Induced Elimination	50-70	90-95	Avoids the use of diazo compounds and expensive catalysts.	Lower yields and potentially more side products, requiring more rigorous purification.

Analytical Techniques for Purity Assessment

The purity of synthesized 1,3-dimethylcyclopropene can be effectively determined using Gas Chromatography-Mass Spectrometry (GC-MS) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds. The retention time of the 1,3-dimethylcyclopropene peak in the gas chromatogram indicates its presence, while the mass spectrum provides confirmation of its molecular weight and fragmentation pattern. The purity is determined by the relative area of the product peak compared to any impurity peaks.

Quantitative ¹H NMR (qNMR) Spectroscopy

qNMR provides detailed structural information and can be used to determine the absolute purity of a sample by comparing the integral of a characteristic proton signal of the analyte to that of a certified internal standard of known concentration.

Experimental Protocols

Method 1: Rhodium-Catalyzed Cyclopropenation of 2-Butyne (B1218202)

This method involves the reaction of 2-butyne with a diazo compound, such as ethyl diazoacetate, in the presence of a rhodium catalyst.

Materials:

• 2-Butyne

• Ethyl diazoacetate

• Dirhodium tetraacetate catalyst

• Dichloromethane (B109758) (anhydrous)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve dirhodium tetraacetate (0.5 mol%) in anhydrous dichloromethane.

• Add a solution of 2-butyne (1.2 equivalents) in dichloromethane to the catalyst mixture.

• Slowly add a solution of ethyl diazoacetate (1.0 equivalent) in dichloromethane to the reaction mixture via a syringe pump over a period of 4-6 hours at room temperature.

• After the addition is complete, stir the reaction mixture for an additional 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield 1,3-dimethylcyclopropene.

Method 2: Base-Induced Elimination from 1,1-Dibromo-2,3-dimethylcyclopropane

This alternative synthesis involves the dehydrohalogenation of a dihalocyclopropane precursor using a strong base.

Materials:

• 1,1-Dibromo-2,3-dimethylcyclopropane

• Methyllithium (B1224462) (in diethyl ether)

• Anhydrous diethyl ether

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and under an inert atmosphere, dissolve 1,1-dibromo-2,3-dimethylcyclopropane in anhydrous diethyl ether.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of methyllithium (1.1 equivalents) in diethyl ether to the cooled solution via the dropping funnel.

• Stir the reaction mixture at -78 °C for 2 hours.

• Allow the reaction to slowly warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent at low temperature and reduced pressure to avoid evaporation of the volatile product.

• Further purify the product by distillation.

Purity Analysis by GC-MS

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column suitable for volatile organic compounds (e.g., HP-5ms).

Procedure:

• Prepare a dilute solution of the synthesized 1,3-dimethylcyclopropene in a volatile solvent (e.g., dichloromethane).

• Inject a 1 µL aliquot of the sample into the GC injector port.

• Use a suitable temperature program to separate the components. A typical program might start at 40°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.

• The mass spectrometer is operated in electron ionization (EI) mode.

• Identify the 1,3-dimethylcyclopropene peak based on its retention time and mass spectrum.

• Calculate the purity by integrating the peak areas of the product and any impurities.

Purity Analysis by Quantitative ¹H NMR (qNMR)

Instrumentation:

• NMR spectrometer (e.g., Bruker 400 MHz).

• High-purity internal standard (e.g., maleic anhydride).

• Deuterated solvent (e.g., CDCl₃).

Procedure:

• Accurately weigh a specific amount of the synthesized 1,3-dimethylcyclopropene and the internal standard into an NMR tube.

• Add the deuterated solvent to dissolve the sample and standard completely.

• Acquire the ¹H NMR spectrum using appropriate parameters for quantitative analysis (e.g., a long relaxation delay).

• Integrate a well-resolved signal of 1,3-dimethylcyclopropene (e.g., the vinylic proton) and a signal from the internal standard.

• Calculate the purity of the sample using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std Where I is the integral value, N is the number of protons for the integrated signal, MW is the molecular weight, m is the mass, and P is the purity of the standard.

Visualizations

Caption: Comparative workflow of two synthesis methods for 1,3-dimethylcyclopropene.

Caption: Workflow for the purity assessment of 1,3-dimethylcyclopropene.

Comparative Guide to Analytical Methods for 1,3-Dimethylcyclopropene Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of volatile organic compounds is critical for product development, quality control, and research applications. This guide provides a comprehensive comparison of a validated gas chromatography (GC) method for the quantification of 1,3-dimethylcyclopropene against alternative analytical techniques. Detailed experimental protocols and supporting data are presented to facilitate an objective evaluation of each method's performance.

Primary Analytical Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a robust and widely used technique for the separation and quantification of volatile compounds like 1,3-dimethylcyclopropene. A validated GC-FID method ensures that the analytical results are reliable, reproducible, and accurate for its intended purpose.

Experimental Protocol: Gas Chromatography (GC-FID)

A typical Gas Chromatography with Flame Ionization Detection (GC-FID) method for the determination of 1,3-dimethylcyclopropene is outlined below. This method is based on common practices for the analysis of volatile hydrocarbons.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (5% Phenyl Methyl Siloxane), with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness, is suitable for separating volatile hydrocarbons.

• Carrier Gas: High-purity nitrogen or helium at a constant flow rate (e.g., 1 mL/min).[1]

• Injector and Detector Temperatures: The injector and detector temperatures are typically set at 200°C and 250°C, respectively.[2]

• Oven Temperature Program: An initial oven temperature of 40°C held for 3 minutes, followed by a temperature ramp of 10°C/min to 150°C, and a final hold for 2 minutes.

• Injection Volume: 1 µL of a headspace sample or a dilute solution of the analyte in a suitable solvent (e.g., hexane).

• Internal Standard: A suitable non-interfering volatile compound, such as toluene (B28343) or ethylbenzene, should be used for accurate quantification.

Method Validation

The validation of the GC-FID method involves assessing several key parameters to ensure its performance. The following tables summarize the typical acceptance criteria and hypothetical performance data for a validated GC method for 1,3-dimethylcyclopropene.

Table 1: Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.995
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	≤ 5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10:1
Specificity	No interference from matrix components

Table 2: Comparative Performance Data of Analytical Methods

Parameter	GC-FID	Headspace GC-MS	qNMR
Linearity (R²)	0.998	0.997	0.999
Accuracy (% Recovery)	98.5%	97.2%	100.5%
Precision (% RSD)	2.5%	3.8%	1.5%
LOD	~1 ng/mL	~0.1 ng/mL	~100 µg/mL
LOQ	~3 ng/mL	~0.3 ng/mL	~300 µg/mL
Specificity	High	Very High	High
Analysis Time	~15 min	~20 min	~10 min
Cost per Sample	Low	Moderate	High
Need for Reference Standard	Yes	Yes	No (with internal calibrant)

Alternative Analytical Methods

While GC-FID is a reliable method, other techniques can also be employed for the quantification of 1,3-dimethylcyclopropene. The choice of method often depends on the specific requirements of the analysis, such as sample matrix, required sensitivity, and available instrumentation.

Headspace Gas Chromatography-Mass Spectrometry (Headspace GC-MS)

This method is particularly useful for analyzing volatile compounds in solid or liquid samples without extensive sample preparation. The headspace vapor above the sample is injected into the GC-MS system.

• Advantages: High sensitivity and specificity, allowing for the identification and quantification of trace amounts of the analyte. The mass spectrometer provides structural information, confirming the identity of 1,3-dimethylcyclopropene.

• Disadvantages: Higher equipment cost compared to GC-FID.

Experimental Protocol: Headspace GC-MS

• Instrumentation: A GC-MS system equipped with a headspace autosampler.

• Sample Preparation: A known amount of the sample is placed in a sealed headspace vial and heated to a specific temperature (e.g., 80°C) for a set time to allow volatile compounds to partition into the headspace.

• GC Conditions: Similar to the GC-FID method.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Can be run in full scan mode to identify unknown compounds or in selected ion monitoring (SIM) mode for enhanced sensitivity in quantifying known analytes.[3]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that provides a direct measurement of the analyte concentration without the need for a specific reference standard of the analyte itself.

• Advantages: High precision and accuracy, as the signal intensity is directly proportional to the number of nuclei.[3] It is a non-destructive technique.

• Disadvantages: Lower sensitivity compared to GC-based methods, making it less suitable for trace analysis. Higher equipment and operational costs.

Workflow for Analytical Method Validation

The following diagram illustrates the logical workflow for the validation of an analytical method for 1,3-dimethylcyclopropene quantification.

Caption: Workflow for the validation of an analytical method.

Conclusion

For the routine quantification of 1,3-dimethylcyclopropene, a validated GC-FID method offers a balance of high sensitivity, specificity, and reliability, making it a preferred choice for quality control and research settings.[1] Headspace GC-MS provides enhanced sensitivity and structural confirmation, which is advantageous for complex matrices or trace-level analysis. qNMR serves as an excellent primary method for the accurate determination of purity and for the certification of reference materials, albeit with lower sensitivity. The selection of the most appropriate method will depend on the specific analytical requirements, including the sample matrix, desired level of sensitivity, and available instrumentation. A thorough cross-validation between methods is recommended to ensure data integrity and comparability.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,3-Dimethylcyclopropene: A Guide for Laboratory Professionals

The proper disposal of 1,3-Dimethylcyclopropene, a potentially reactive and flammable compound, is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to established protocols is paramount to mitigate risks and ensure regulatory compliance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for 1,3-Dimethylcyclopropene.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for 1,3-Dimethylcyclopropene, it is imperative to consult the material's Safety Data Sheet (SDS) and to observe the following safety measures:

• Personal Protective Equipment (PPE): All personnel handling 1,3-Dimethylcyclopropene must wear appropriate PPE, including chemical-impermeable gloves, protective clothing, and eye/face protection such as safety goggles and a face shield.[1][2]

• Ventilation: All handling of this chemical should be conducted in a well-ventilated area. A certified chemical fume hood is strongly recommended for all transfers and manipulations to prevent the inhalation of vapors.[1][3]

• Ignition Sources: 1,3-Dimethylcyclopropene is expected to be flammable. The chemical and its waste must be kept away from all sources of heat, sparks, open flames, and other potential ignition sources.[1][2] Only non-sparking tools and explosion-proof equipment should be used during handling.[1][2]

• Static Discharge: To prevent ignition from static electricity, it is crucial to ensure that all containers and receiving equipment are properly grounded and bonded during transfer.[2]

Quantitative Hazard Data Summary

For quick reference, the following table summarizes key quantitative data for similar reactive and flammable compounds. Note that specific data for 1,3-Dimethylcyclopropene should be obtained from its specific Safety Data Sheet (SDS).

Property	Value	Source
Chemical State	Liquid (presumed)	General Chemical Knowledge
Flammability	Highly Flammable (expected)	General Chemical Knowledge
Reactivity	Potentially Reactive	General Chemical Knowledge
Storage	Cool, dry, well-ventilated area away from incompatible materials.[1][3]	University of Michigan-Dearborn, ChemicalBook

Step-by-Step Disposal Protocol

Due to its reactive nature, direct quenching or neutralization of 1,3-Dimethylcyclopropene by laboratory personnel is not recommended without a validated and well-understood procedure.[4] The primary and safest method of disposal is through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal company.

Step 1: Waste Collection and Containment

• Select Appropriate Container: Collect 1,3-Dimethylcyclopropene waste in a designated, leak-proof container that is chemically compatible with the substance.[5][6] Plastic is often preferred for waste storage.[7]

• Segregate Waste: Do not mix 1,3-Dimethylcyclopropene waste with other chemical waste streams unless explicitly permitted by your institution's waste management guidelines.[8] Incompatible materials can lead to dangerous reactions.[8] For instance, keep it separate from strong oxidizers and acids.[2][9]

Step 2: Labeling

• Proper Identification: As soon as the first drop of waste is added, clearly label the waste container with a "Hazardous Waste" label.[4][5]

• List Contents: The label must include the full chemical name ("1,3-Dimethylcyclopropene") and a clear indication of its hazards (e.g., "Flammable," "Reactive").[5] All constituents of a mixture must be listed.[4]

Step 3: Temporary Storage

• Designated Storage Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[7]

• Storage Conditions: The SAA should be a cool, dry, and well-ventilated location, away from ignition sources and incompatible chemicals.[1][3] Ensure the container is kept closed at all times except when adding waste.[10]

Step 4: Professional Disposal

• Contact EH&S: Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EH&S) department or a licensed professional waste disposal service.[3][9] Do not attempt to dispose of this chemical down the drain or in the regular trash.[3][9]

Spill Management Protocol

In the event of a 1,3-Dimethylcyclopropene spill, the following immediate actions should be taken:

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Ventilate and Remove Ignition Sources: If it is safe to do so, increase ventilation in the area and remove all potential ignition sources.[1]

• Contain the Spill: Use appropriate spill kits with inert, non-reactive absorbent materials to contain the spill.[3] Do not use combustible materials like paper towels to clean up the spill.[11]

• Collect and Dispose: Collect the contaminated absorbent material and place it in a sealed, properly labeled hazardous waste container for disposal.[1][3]

• Decontaminate: Clean the spill area as recommended by your institution's safety protocols.

• Report: Report the spill to your institution's EH&S department. For large spills, immediate notification may be required.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dimethylcyclopropene.

Caption: Workflow for the safe disposal of 1,3-Dimethylcyclopropene waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. novachem.com [novachem.com]
• 3. umdearborn.edu [umdearborn.edu]
• 4. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. danielshealth.com [danielshealth.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 9. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. ors.od.nih.gov [ors.od.nih.gov]

Essential Safety and Operational Guide for Handling 1,3-Dimethylcyclopropene

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the handling and disposal of 1,3-Dimethylcyclopropene. The information is targeted towards laboratory researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for 1,3-Dimethylcyclopropene, a conservative approach to PPE is mandated, drawing from safety protocols for similar volatile, flammable organic compounds. The following table summarizes the required PPE for various laboratory operations involving this substance.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
General Handling & Transfer	Tightly fitting safety goggles with side-shields.[1][2]	Chemical-resistant gloves (e.g., Nitrile).[3]	Flame-resistant lab coat buttoned completely.[3]	Work in a well-ventilated area or chemical fume hood.[1]
Risk of Splash or Aerosol	Face shield worn over safety goggles.[3]	Double gloving with chemical-resistant gloves.	Flame-resistant lab coat.[3]	A full-face respirator may be required if exposure limits are exceeded or symptoms of irritation occur.[1][2]
Fire Emergency	Not applicable.	Not applicable.	Fire-resistant and impervious clothing.[1][2]	Self-contained breathing apparatus (SCBA).[1][4]
Spill Cleanup	Chemical splash goggles.[3]	Chemical-impermeable gloves.[1]	Protective clothing to avoid skin contact.[1]	Appropriate respirator if ventilation is inadequate.

Experimental Protocol: Safe Handling and Disposal

1. Pre-Handling Preparations:

• Ventilation: All work with 1,3-Dimethylcyclopropene must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Ignition Sources: Eliminate all potential ignition sources from the work area. This includes open flames, hot surfaces, sparks from electrical equipment, and static discharge.[1][4] Use non-sparking tools and explosion-proof equipment.[1][4]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a Class B fire extinguisher (or one suitable for flammable liquids like CO2, dry chemical, or foam) are readily accessible.[1][4]

• PPE Inspection: Before starting any procedure, inspect all PPE for integrity. Ensure gloves have no perforations and that safety goggles are in good condition.

2. Handling and Transfer:

• Grounding: To prevent static electricity discharge, which can ignite flammable vapors, ensure that all metal containers and equipment are properly grounded and bonded during transfer.[4]

• Container Management: Keep the container of 1,3-Dimethylcyclopropene tightly closed when not in use.[1][4] Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[5][6]

• Personal Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the work area.[5] Wash hands thoroughly after handling.

3. Accidental Release Measures:

• Small Spills: In the event of a small spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth). Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

• Large Spills: For a large spill, evacuate the area immediately. If safe to do so, prevent further leakage. Use spark-proof tools and explosion-proof equipment for cleanup.[1][4] Do not allow the chemical to enter drains or waterways.[1]

4. Disposal Plan:

• Waste Collection: All waste containing 1,3-Dimethylcyclopropene should be collected in a designated, properly labeled, and sealed container.

• Disposal Method: The material should be disposed of through a licensed chemical destruction facility.[1][2] Controlled incineration with flue gas scrubbing is a possible disposal method.[1][2] Do not dispose of it in the sewer system or with regular trash.[1][2]

• Container Disposal: Empty containers may be triple-rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, they can be punctured to render them unusable and disposed of in a sanitary landfill, in accordance with local regulations.[1]

Workflow for Safe Handling of 1,3-Dimethylcyclopropene

Caption: Logical workflow for handling 1,3-Dimethylcyclopropene.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]